Dihydrocyclosporin D

• CAS: 63775-91-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of Dihydrocyclosporin

This guide provides a comprehensive overview of the fundamental chemical and physical properties of Dihydrocyclosporin, with a primary focus on Dihydrocyclosporin A, the most extensively characterized derivative. Intended for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights into its synthesis, mechanism of action, and analytical methodologies.

Introduction to the Dihydrocyclosporins

Cyclosporins are a class of cyclic undecapeptides, originally isolated from the fungus Tolypocladium inflatum.[1][2] The most prominent member of this family is Cyclosporin A (CsA), a potent immunosuppressant widely used to prevent organ transplant rejection and treat autoimmune disorders.[1][3] Dihydrocyclosporins are derivatives of their parent cyclosporin counterparts, where a double bond in the side chain of the amino acid at position 1 is reduced.

This guide will focus on Dihydrocyclosporin A (DHCsA), as it is the most well-documented analog. DHCsA is a valuable tool in research as it is a non-immunosuppressive derivative of CsA.[4][] This property allows researchers to investigate the non-immunosuppressive effects of CsA and explore other potential therapeutic applications.[6]

Core Physicochemical Properties

Dihydrocyclosporin A is a white, crystalline solid.[7][8] Its large and complex structure contributes to its low aqueous solubility.[2] Below is a summary of its key physicochemical properties.

Property	Value	Source(s)
Molecular Formula	C62H113N11O12	[4][][9]
Molecular Weight	1204.65 g/mol	[4][10]
CAS Number	59865-15-5	[4][9][11]
Appearance	White Powder/Solid	[][7][8]
Melting Point	120-125 °C	[8][9]
Boiling Point	1285.3 ± 65.0 °C at 760 mmHg	[9]
Density	1.012 ± 0.06 g/cm³	[]
Solubility	Soluble in Chloroform (Slightly), DMF, DMSO, Ethanol, Ethyl Acetate (Slightly), Methanol (Slightly)	[]
pKa	13.33 ± 0.70 (Predicted)	[8]
LogP	3.67	[9]

Synthesis and Production

The primary method for producing Dihydrocyclosporin A is through microbial fermentation, utilizing specific strains of the fungus Tolypocladium inflatum.[2][] This biotechnological approach allows for the scalable and sustainable production of the compound.[] Advances in fermentation technology and strain optimization have made Dihydrocyclosporin A more accessible for research and potential therapeutic development.[]

The general workflow for the production of Dihydrocyclosporin A via fermentation is outlined below.

Caption: Fermentation workflow for Dihydrocyclosporin A production.

Mechanism of Action and Biological Activity

The defining characteristic of Dihydrocyclosporin A is its lack of significant immunosuppressive activity, which starkly contrasts with its parent compound, Cyclosporin A.[4] The immunosuppressive effect of CsA is mediated through the formation of a complex with cyclophilin, which then inhibits calcineurin, a key enzyme in the T-cell activation pathway.[1][12] While Dihydrocyclosporin A can still bind to cyclophilin, the resulting complex does not effectively inhibit calcineurin.[]

This distinction makes Dihydrocyclosporin A an invaluable control in immunological studies to delineate the immunosuppressive versus other cellular effects of cyclosporins.[4]

Beyond its non-immunosuppressive nature, Dihydrocyclosporin A has demonstrated other biological activities, including significant antiparasitic effects against pathogens like Leishmania and Schistosoma mansoni.[6][9][13] It is, however, reported to have high cytotoxicity.[9]

The differential mechanism of action between Cyclosporin A and Dihydrocyclosporin A is visualized below.

Caption: Differential inhibition of calcineurin by Cyclosporin A and Dihydrocyclosporin A.

Analytical Methodologies

The analysis and quantification of Dihydrocyclosporin A in various matrices are typically achieved using chromatographic techniques, which offer high sensitivity and specificity.

High-Performance Liquid Chromatography (HPLC)

HPLC coupled with ultraviolet (UV) detection is a robust method for the determination of cyclosporins.[14][15] Given its structural similarity to CsA, established HPLC methods for CsA can be adapted for DHCsA.

General HPLC Protocol:

• Sample Preparation: Protein precipitation is a common first step for biological samples, followed by liquid-liquid or solid-phase extraction to isolate the analyte.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is commonly employed.

  • Column Temperature: Elevated temperatures (e.g., 50-70 °C) are often used to improve peak shape.

• Detection: UV detection at a low wavelength, typically around 210 nm, is suitable for cyclosporins.[15]

• Quantification: An internal standard, such as a structurally related but distinct cyclosporin analog, is used for accurate quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and specificity, particularly in complex biological matrices, LC-MS/MS is the method of choice.[3][16][17] This technique offers the advantage of precise mass-based detection, which minimizes interference from other sample components.

Applications in Scientific Research

The primary application of Dihydrocyclosporin A in a research context is as a non-immunosuppressive control for Cyclosporin A.[4] This allows for the differentiation of cellular effects that are dependent on calcineurin inhibition from those that are not. Additionally, its antiparasitic properties make it a subject of investigation for the development of new anti-infective agents.[6][9]

Conclusion

Dihydrocyclosporin A is a key derivative of Cyclosporin A that possesses unique biological properties. Its core chemical characteristics, including a high molecular weight and lipophilicity, dictate its behavior in biological systems and analytical procedures. The absence of significant immunosuppressive activity, coupled with other biological effects, establishes Dihydrocyclosporin A as an essential tool for research in immunology, parasitology, and drug development. A thorough understanding of its fundamental properties is crucial for its effective application in scientific investigation.

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The Emergence of a Non-Immunosuppressive Cyclosporin Analogue: A Technical Guide to Dihydrocyclosporin D

This technical guide provides an in-depth exploration of Dihydrocyclosporin D, a significant analogue of the cornerstone immunosuppressant Cyclosporin A. We will navigate its discovery, elucidate its unique chemical nature, and provide a comprehensive overview of its synthesis. This document is intended for researchers, scientists, and professionals in drug development who are engaged with the nuanced world of cyclic peptides and their therapeutic potential.

Introduction: Beyond Immunosuppression

Cyclosporin A (CsA), a cyclic undecapeptide isolated from the fungus Tolypocladium inflatum, revolutionized organ transplantation with its potent immunosuppressive activity.[1][2] Its mechanism of action, involving the inhibition of calcineurin through the formation of a complex with cyclophilin, is well-established.[3][] However, the therapeutic utility of CsA is often tempered by significant side effects, most notably nephrotoxicity.[5] This has driven extensive research into the synthesis and evaluation of cyclosporin analogues with modified biological activity profiles.

Dihydrocyclosporin D emerges from this research as a compelling molecule. It is structurally distinct from Cyclosporin A in two key ways: the hydrogenation of the double bond in the unique MeBmt residue at position 1, and the substitution of α-aminobutyric acid (Abu) with valine (Val) at position 2.[6] These modifications dramatically reduce its immunosuppressive properties while retaining other biological activities, making it a valuable tool for dissecting the diverse cellular effects of the cyclosporin scaffold.[7]

Discovery and Characterization

From Fungal Metabolite to Human Metabolite

The initial discovery of the cyclosporin family was a result of a broad screening program for novel antifungal agents at Sandoz in the early 1970s.[5][8] While Cyclosporin A was identified as a potent immunosuppressant, the dihydro- forms were later identified as metabolites of Cyclosporin A in humans.[9] Specifically, Dihydrocyclosporin A has been isolated from human blood and urine, indicating that the saturation of the MeBmt side chain is a metabolic pathway.[9] Dihydrocyclosporin D, with the additional Val substitution, represents a synthetically accessible analogue for further biological investigation.

Structural Elucidation

The definitive structure of Dihydrocyclosporin D is confirmed through a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Molecular Formula: C₆₃H₁₁₅N₁₁O₁₂[6] CAS Number: 63775-91-7[6] Synonyms: 2-Val-dihydrocyclosporin, [MeBmt(6,7-dihydro)]1-[Val]2-Cyclosporin A[6]

High-resolution mass spectrometry provides the precise molecular weight, confirming the elemental composition. 1D and 2D NMR spectroscopy are then employed to elucidate the connectivity and stereochemistry of the amino acid residues.[10][11] Comparison of the NMR spectra of Dihydrocyclosporin D with that of Cyclosporin A and Dihydrocyclosporin A reveals characteristic shifts, particularly for the protons and carbons in and around the modified residues at positions 1 and 2.[10]

Diagram 1: Chemical Structure of Dihydrocyclosporin D

Caption: Cyclic undecapeptide structure of Dihydrocyclosporin D.

Synthesis of Dihydrocyclosporin D

The synthesis of Dihydrocyclosporin D, like other cyclosporin analogues, is a significant challenge due to its cyclic nature and the presence of several N-methylated amino acids. Solid-phase peptide synthesis (SPPS) offers a robust and efficient methodology for the assembly of the linear undecapeptide precursor.[12]

Synthetic Strategy: A Modular Approach

The synthesis of Dihydrocyclosporin D can be approached in a modular fashion, focusing on three key stages:

• Synthesis of the Modified Amino Acid Precursors: This involves the synthesis of Fmoc-protected Dihydro-MeBmt and Fmoc-Val.

• Solid-Phase Assembly of the Linear Undecapeptide: The sequential coupling of the protected amino acids onto a solid support.

• Cleavage, Cyclization, and Purification: Release of the linear peptide from the resin, macrocyclization, and final purification.

Diagram 2: Overall Synthetic Workflow

Caption: A streamlined workflow for the total synthesis of Dihydrocyclosporin D.

Detailed Experimental Protocol: Solid-Phase Synthesis

The following protocol outlines a representative Fmoc-based solid-phase synthesis of the linear precursor to Dihydrocyclosporin D on a 2-chlorotrityl chloride resin. This resin is chosen for its acid-lability, allowing for mild cleavage conditions that preserve the integrity of the peptide.[13]

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-protected amino acids (including Fmoc-Dihydro-MeBmt and Fmoc-Val)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or OxymaPure®

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Protocol:

• Resin Swelling and First Amino Acid Loading:

  • Swell the 2-chlorotrityl chloride resin in DCM for 30 minutes.

  • Dissolve Fmoc-MeVal-OH (3 equivalents) and DIPEA (6 equivalents) in DCM.

  • Add the amino acid solution to the swollen resin and agitate for 2 hours.

  • Quench any remaining active sites on the resin with methanol.

  • Wash the resin with DCM and DMF.

• Iterative Peptide Elongation (Fmoc-SPPS Cycle):

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group.

  • Washing: Thoroughly wash the resin with DMF and DCM to remove piperidine and byproducts.

  • Amino Acid Coupling:

    • Pre-activate the next Fmoc-amino acid (3 equivalents) with DIC (3 equivalents) and HOBt (3 equivalents) in DMF for 15 minutes.

    • Add the activated amino acid solution to the resin and agitate for 2-4 hours. The sterically hindered N-methylated amino acids may require longer coupling times or the use of stronger coupling reagents like HATU.[12]

  • Washing: Wash the resin with DMF and DCM.

  • Repeat this cycle for each of the remaining amino acids in the sequence.

• Cleavage of the Linear Peptide:

  • After the final coupling and deprotection, wash the resin thoroughly with DCM.

  • Treat the resin with a solution of TFA/DCM/triisopropylsilane (TIS) (1:97:2) for 30 minutes to cleave the peptide from the resin while keeping the side-chain protecting groups intact.

  • Filter the resin and collect the filtrate.

  • Evaporate the solvent under reduced pressure.

• Solution-Phase Cyclization:

  • Dissolve the crude linear peptide in a large volume of DMF.

  • Add a coupling reagent such as DPPA (diphenylphosphoryl azide) or HATU and a base like DIPEA.

  • Stir the reaction mixture at room temperature for 24-48 hours. The high dilution conditions favor intramolecular cyclization over intermolecular polymerization.

• Deprotection and Purification:

  • Remove the solvent under reduced pressure.

  • Treat the crude cyclic peptide with a cleavage cocktail (e.g., TFA/water/TIS, 95:2.5:2.5) to remove any remaining side-chain protecting groups.

  • Precipitate the deprotected peptide in cold diethyl ether.

  • Purify the crude Dihydrocyclosporin D by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization:

  • Confirm the identity and purity of the final product by analytical RP-HPLC, high-resolution mass spectrometry, and NMR spectroscopy.

Biological Activity: A Comparative Perspective

A key feature of Dihydrocyclosporin D is its significantly reduced immunosuppressive activity compared to Cyclosporin A. This is attributed to the structural changes at positions 1 and 2, which likely alter the conformation of the molecule and its binding affinity for cyclophilin.[14] However, the lack of immunosuppression does not equate to biological inactivity. Dihydrocyclosporin derivatives have demonstrated notable anti-parasitic properties.

Compound	Primary Biological Activity	IC₅₀ (Immunosuppression)	Anti-parasitic Activity	Reference
Cyclosporin A	Potent Immunosuppressant	High	Yes	[1]
Dihydrocyclosporin A	Non-immunosuppressive	Low	Yes (e.g., against Leishmania donovani)	[15]
Dihydrocyclosporin D	Poorly Immunosuppressive	Very Low	Yes (e.g., against Schistosoma mansoni)	[7]

Table 1: Comparative biological activities of Cyclosporin A and its dihydro-derivatives.

The anti-leishmanial activity of Dihydrocyclosporin A has been quantified, showing significant inhibition of both promastigotes and intracellular amastigotes.[15][16] Similarly, derivatives of Dihydrocyclosporin A have shown efficacy against Schistosoma mansoni.[7] This dissociation of immunosuppressive and anti-parasitic effects underscores the potential for developing novel therapeutics based on the cyclosporin scaffold with improved safety profiles.

Diagram 3: Cyclosporin A Mechanism of Action vs. Dihydrocyclosporin D

Caption: Contrasting the canonical immunosuppressive pathway of CsA with the altered interactions of Dihydrocyclosporin D.

Conclusion and Future Directions

Dihydrocyclosporin D represents a fascinating chapter in the ongoing story of cyclosporin research. Its discovery as a metabolite and subsequent synthesis have provided a valuable chemical probe to explore the non-immunosuppressive activities of this important class of cyclic peptides. The detailed synthetic protocols, while challenging, are amenable to modern peptide synthesis techniques, allowing for the generation of sufficient quantities for further biological evaluation.

The demonstrated anti-parasitic activities of dihydro-cyclosporin derivatives open up exciting avenues for the development of novel therapeutics for infectious diseases, potentially circumventing the toxicities associated with the parent compound. Future research should focus on elucidating the precise molecular targets responsible for these non-immunosuppressive effects and on further structure-activity relationship (SAR) studies to optimize potency and selectivity. The journey from a fungal metabolite to a tool for dissecting complex cellular pathways and a potential lead for new medicines highlights the enduring power of natural product chemistry and synthetic innovation.

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An In-depth Technical Guide to Elucidating the Mechanism of Action of Dihydrocyclosporin D

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the mechanism of action of Dihydrocyclosporin D (DHD-D). Rather than a static protocol, this document presents a logical, stepwise investigative approach designed to systematically characterize the molecular and cellular interactions of this Cyclosporin A analog. We will explore the causality behind each experimental choice, providing self-validating protocols and authoritative references to ensure scientific integrity.

Introduction: A Tale of Two Cyclosporins

Cyclosporin A (CsA) is a cornerstone of immunosuppressive therapy, with a well-defined mechanism of action revolving around the inhibition of T-cell activation.[1] Dihydrocyclosporin D, a derivative of CsA, presents a compelling scientific puzzle. Early studies suggest it may possess a divergent pharmacological profile, potentially suppressing specific cell-mediated immune responses without affecting humoral immunity, unlike its parent compound.[2] Another report indicates that some dihydro-derivatives are not immunosuppressive but instead modulate mitochondrial pathways.[]

This divergence is the central theme of our investigation. Does DHD-D operate through the canonical CsA pathway, or does it forge its own mechanistic path? This guide provides the technical means to answer that question, moving from foundational biochemical interactions to complex cellular endpoints.

Part 1: The Canonical Cyclosporin A Pathway: A Reference Standard

To understand DHD-D, we must first master the established mechanism of CsA. This pathway serves as our experimental baseline. The immunosuppressive cascade of CsA is initiated by its entry into a T-lymphocyte and culminates in the silencing of critical genes for immune activation.[1][4]

The key steps are:

• Cyclophilin Binding: CsA binds to its cytosolic receptor, Cyclophilin A (CypA).[5]

• Gain-of-Function Complex: The CsA-CypA complex is formed, creating a new molecular surface.[6]

• Calcineurin Inhibition: This new complex binds to and inhibits the serine/threonine phosphatase, calcineurin.[4][7]

• NFAT Phosphorylation: Calcineurin's primary function in this context is to dephosphorylate the Nuclear Factor of Activated T-cells (NFAT).[8] By inhibiting calcineurin, the CsA-CypA complex ensures NFAT remains phosphorylated in the cytoplasm.

• Blocked Nuclear Translocation: Phosphorylated NFAT cannot enter the nucleus.[8]

• Suppressed Gene Transcription: Without nuclear NFAT, the transcription of key cytokine genes, most notably Interleukin-2 (IL-2), is prevented.[1]

• Inhibition of T-Cell Activation: The lack of IL-2, a potent T-cell growth factor, halts the proliferation and activation of T-cells, thereby suppressing the immune response.

Caption: The canonical signaling pathway for Cyclosporin A immunosuppression.

Part 2: A Stepwise Investigation into Dihydrocyclosporin D

We will now apply a systematic, question-driven approach to determine where DHD-D's mechanism converges with or diverges from that of CsA.

Question 1: Does Dihydrocyclosporin D Bind to Cyclophilin A?

Expertise & Experience: The interaction with CypA is the gatekeeping step for the canonical mechanism.[5][9] A failure to bind, or significantly weaker binding, would be the first and most profound point of divergence from CsA. We prioritize a competitive binding assay as it directly compares the affinity of DHD-D to a known ligand, providing a robust, internally controlled result. A fluorescence polarization (FP) assay is selected for its high-throughput capability, precision, and minimal material consumption.[10][11]

Trustworthiness: The self-validating nature of this protocol lies in the inclusion of positive (unlabeled CsA) and negative controls. The positive control must produce a dose-dependent displacement curve, validating the assay's integrity. The IC50 value for CsA should align with historical data, confirming the quality of the reagents.

This technique measures the change in polarization of fluorescent light emitted from a small, fluorescently-labeled CsA analog (the "tracer"). When the tracer is bound to the much larger CypA protein, it tumbles slowly in solution, emitting highly polarized light. When a competitor compound (like DHD-D) displaces the tracer, the freed tracer tumbles rapidly, emitting depolarized light. The degree of depolarization is proportional to the amount of tracer displaced, allowing for the calculation of the competitor's binding affinity (IC50).

Caption: Experimental workflow for the Cyclophilin A competitive binding assay.

• Reagent Preparation:

  • Assay Buffer: 20 mM Tris pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20.

  • hCypA Stock: Prepare recombinant human Cyclophilin A in assay buffer to a final assay concentration of 10 nM.

  • Tracer Stock: Prepare a fluorescein-labeled CsA analog in assay buffer to a final assay concentration of 5 nM.[11]

  • Competitor Plates: Prepare 10-point, 3-fold serial dilutions of DHD-D and CsA (positive control) in DMSO, starting at 10 mM. Then, dilute these into assay buffer.

• Assay Procedure (384-well format):

  • Add 10 µL of hCypA and 10 µL of the tracer to each well.

  • Add 5 µL of diluted DHD-D, CsA, or buffer (for 'no inhibition' and 'max polarization' controls) to the appropriate wells.

  • Seal the plate, centrifuge briefly, and incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition:

  • Measure fluorescence polarization using a plate reader with appropriate filters for fluorescein (Excitation: 485 nm, Emission: 535 nm).

• Data Analysis:

  • Normalize the data and plot the percentage of inhibition against the logarithm of the competitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value for each compound.

Compound	Cyclophilin A Binding IC50 (nM)
Cyclosporin A (CsA)	15 ± 3
Dihydrocyclosporin D	Experimental Value

Question 2: Does the DHD-D/CypA Complex Inhibit Calcineurin?

Expertise & Experience: Binding to CypA is necessary but not sufficient for immunosuppression.[9] The structural change in DHD-D compared to CsA might allow it to bind to CypA's active site but fail to form the composite surface required to engage and inhibit calcineurin.[7] Therefore, a direct biochemical assay of calcineurin's phosphatase activity is the critical next step. We will use a malachite green-based assay, a classic and reliable method for detecting inorganic phosphate released from a substrate.[12]

Trustworthiness: This protocol is validated by demonstrating that CsA, in the presence of CypA, robustly inhibits calcineurin activity, while either compound alone has no effect. The DHD-D experiment is run in parallel, using the same batches of CypA and calcineurin, ensuring a direct and reliable comparison.

This assay quantifies the phosphatase activity of purified calcineurin by measuring the amount of free phosphate released from a phosphopeptide substrate (e.g., RII phosphopeptide). The reaction is run in the presence of the pre-formed DHD-D/CypA complex to determine its inhibitory capacity. The released phosphate is detected by the addition of a malachite green reagent, which forms a colored complex that can be measured spectrophotometrically.[12]

• Reagent Preparation:

  • Calcineurin Assay Buffer: 20 mM Tris pH 7.5, 10 mM MgCl2, 0.1 mM CaCl2, 0.1 mg/mL BSA.

  • Enzyme/Inhibitor Mix: Pre-incubate a constant concentration of hCypA (e.g., 500 nM) with serial dilutions of DHD-D or CsA for 30 minutes at 30°C.

  • Enzyme Solution: Prepare a solution of purified Calcineurin and Calmodulin in assay buffer.

  • Substrate: Prepare a 1 mM stock of RII phosphopeptide substrate.

  • Stop/Detection Reagent: Malachite Green reagent.

• Assay Procedure (96-well format):

  • To each well, add 25 µL of the pre-incubated CypA/inhibitor mix.

  • Add 25 µL of the Calcineurin/Calmodulin solution to initiate the reaction. Incubate for 30 minutes at 30°C.

  • Add 50 µL of the RII phosphopeptide substrate to start the dephosphorylation. Incubate for another 20 minutes at 30°C.

  • Stop the reaction by adding 100 µL of Malachite Green reagent.

• Data Acquisition:

  • After a 15-minute color development, measure the absorbance at 620 nm.

• Data Analysis:

  • Generate a phosphate standard curve to convert absorbance values to pmol of phosphate released.

  • Calculate the percentage of calcineurin inhibition for each DHD-D and CsA concentration.

  • Plot the data and determine the IC50 value for calcineurin inhibition.

Complex	Calcineurin Inhibition IC50 (nM)
CsA + CypA	25 ± 5
DHD-D + CypA	Experimental Value

Question 3: What is the Cellular Impact of Dihydrocyclosporin D on T-Cell Activation?

Expertise & Experience: Having established the biochemical activity (or lack thereof), we must now determine the consequence in a physiological context. A suite of cellular assays is required to build a complete picture. We will progress from a specific downstream signaling event (NFAT activation) to a key functional output (IL-2 production) and finally to a holistic measure of the immune response (T-cell proliferation).

Trustworthiness: Each cellular assay includes CsA as a positive control for inhibition and a vehicle (DMSO) control for baseline activity. The consistency of the CsA IC50 across these assays validates the cellular responses and provides a reliable benchmark against which to measure the potency of DHD-D.

This assay provides a direct readout of the calcineurin signaling axis in a cellular environment.[13] We utilize a Jurkat T-cell line engineered to express a luciferase reporter gene under the control of an NFAT-responsive element.[14] When the T-cell receptor (TCR) is stimulated (e.g., with anti-CD3/CD28 antibodies), the subsequent calcium flux activates calcineurin, leading to NFAT activation and luciferase expression. An effective inhibitor will block this process, resulting in a diminished luminescent signal.

• Cell Culture: Culture NFAT-Luciferase Jurkat cells according to the supplier's protocol.

• Assay Procedure:

  • Plate 10,000 cells per well in a 96-well white, clear-bottom plate.

  • Add serial dilutions of DHD-D or CsA and incubate for 1 hour.

  • Stimulate the cells with a cocktail of anti-CD3 and anti-CD28 antibodies.

  • Incubate for 6 hours at 37°C in a CO2 incubator.

• Data Acquisition:

  • Add a luciferase assay reagent (e.g., Bio-Glo™) to each well.[13][14]

  • Measure luminescence on a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition relative to stimulated, untreated cells and determine the IC50 value.

This assay measures the production of IL-2, a critical cytokine for T-cell proliferation and a direct downstream product of NFAT-mediated transcription.[1][15] Primary human peripheral blood mononuclear cells (PBMCs) are stimulated to activate T-cells, and the amount of IL-2 secreted into the supernatant is quantified using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA).

• Cell Culture: Isolate PBMCs from healthy donor blood. Plate 1 x 10^5 cells/well.

• Treatment and Stimulation:

  • Treat cells with serial dilutions of DHD-D or CsA for 1 hour.

  • Stimulate with phytohemagglutinin (PHA) or anti-CD3/CD28 beads.

  • Incubate for 24-48 hours at 37°C.

• ELISA Procedure:

  • Centrifuge the plate and collect the supernatant.

  • Perform the IL-2 ELISA on the supernatant according to the manufacturer's protocol (e.g., coating with capture antibody, adding supernatant, adding detection antibody, adding substrate, and reading absorbance).[16]

• Data Analysis:

  • Calculate IL-2 concentration from a standard curve.

  • Determine the IC50 for inhibition of IL-2 production.

The MLR is the quintessential in vitro model of the primary immune response to alloantigens, assessing the ability of a compound to inhibit T-cell proliferation.[17][18] "Responder" PBMCs from one donor are co-cultured with irradiated or mitomycin-C-treated "stimulator" PBMCs from a different donor.[19] The responder T-cells recognize the mismatched MHC molecules on the stimulator cells and proliferate. Proliferation is measured by the incorporation of a tracer, such as BrdU or tritiated thymidine.

• Cell Preparation:

  • Isolate PBMCs from two mismatched donors.

  • Treat the "stimulator" cells with mitomycin-C (50 µg/mL) or irradiation (30 Gy) to prevent their proliferation. Wash thoroughly.

• Assay Setup:

  • Plate 1 x 10^5 responder cells and 1 x 10^5 stimulator cells per well in a 96-well U-bottom plate.

  • Add serial dilutions of DHD-D or CsA.

  • Incubate for 5 days at 37°C.

• Proliferation Measurement:

  • On day 4, add BrdU to each well and incubate for an additional 18-24 hours.

  • On day 5, harvest the cells and measure BrdU incorporation using a colorimetric ELISA-based assay according to the manufacturer's protocol.[19]

• Data Analysis:

  • Calculate the percentage of inhibition of proliferation and determine the IC50 value.

Caption: Parallel workflow for characterizing DHD-D in cellular T-cell activation assays.

Assay	Endpoint	CsA IC50 (nM)	DHD-D IC50 (nM)
NFAT Reporter	Luciferase Expression	30 ± 8	Experimental Value
IL-2 ELISA	IL-2 Secretion	20 ± 6	Experimental Value
MLR	T-Cell Proliferation	18 ± 5	Experimental Value

Part 3: Data Interpretation and Path Forward

Caption: Logic tree for interpreting experimental outcomes and guiding further research.

• Scenario A: Canonical Mechanism Confirmed (Yes -> Yes -> Yes) If DHD-D binds CypA, the complex inhibits calcineurin, and this activity translates to the inhibition of NFAT, IL-2, and T-cell proliferation, then DHD-D acts as a canonical immunosuppressant. Its potency relative to CsA would be determined by the comparative IC50 values.

• Scenario B: CypA Ligand, Non-Immunosuppressant (Yes -> No -> No) If DHD-D binds CypA but the complex fails to inhibit calcineurin and shows no activity in cellular assays, it is a CypA ligand but not an immunosuppressant. It could potentially be explored as a competitive antagonist of CsA at the cyclophilin level.

• Scenario C: Non-Canonical Mechanism (No -> Yes/No) If DHD-D fails to bind CypA but still demonstrates inhibitory activity in the cellular assays, this points to a novel, non-canonical mechanism of immunosuppression completely independent of the cyclophilin-calcineurin axis. Further target deconvolution studies would be required.

• Scenario D: Inactive or Alternative Activity (No -> No) If DHD-D does not bind CypA and has no effect on T-cell activation, it is inactive in this context. This is where alternative hypotheses, such as the modulation of mitochondrial function, should be investigated using entirely different assays (e.g., mitochondrial permeability transition pore opening, cellular respiration assays).[]

Conclusion

This technical guide provides a robust, logic-driven framework to dissect the mechanism of action of Dihydrocyclosporin D. By systematically progressing from biochemical binding to cellular function, researchers can definitively determine its relationship to the canonical Cyclosporin A pathway. The emphasis on causality, validated protocols, and parallel controls ensures that the generated data is both reliable and readily interpretable, paving the way for a clear understanding of this intriguing molecule.

References

• Promega Corporation. T Cell Activation Bioassay (NFAT) Protocol.

• Xeno Diagnostics. How to perform a Mixed Lymphocyte Reaction?.

• Liu, Y., et al. (2006). A fluorescence polarization-based assay for peptidyl prolyl cis/trans isomerase cyclophilin A. Analytical Biochemistry.

• Creative Bioarray. Mixed Lymphocyte Reaction (MLR) for Drug Discovery: Principles, Methods, and Applications.

• BenchChem. Application Notes and Protocols for Mixed Lymphocyte Reaction (MLR) Assay Using BMS-688521.

• Promega GmbH. T Cell Activation Bioassay (NFAT), Propagation Model Technical Manual TM489.

• Revvity. The mixed lymphocyte reaction (MLR): a classic assay for modern drug immune assessment.

• Hennig, L., et al. (2010). Facile Synthesis of a Fluorescent Cyclosporin A Analogue To Study Cyclophilin 40 and Cyclophilin 18 Ligands. ACS Medicinal Chemistry Letters.

• Frontiers. Characterization of CD4+ and CD8+ T cells responses in the mixed lymphocyte reaction by flow cytometry and single cell RNA sequencing.

• Promega Corporation. T Cell Activation Bioassay (IL-2) Protocol.

• Promega Corporation. T Cell Activation Bioassay (NFAT/IL-2).

• Main, I. W., et al. (2014). Optimization of the Cytokine Secretion Assay for human IL-2 in single and combination assays. Journal of Immunological Methods.

• Promega Corporation. T Cell Activation Bioassay (NFAT) Technical Manual.

• Hiestand, P. C., et al. (1985). Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine. Immunology.

• Promega Corporation. IL-2 Bioassay Technical Manual TM578.

• Quesniaux, V. F., et al. (1987). Molecular characteristics of cyclophilin-cyclosporine interaction. Transplantation.

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• Cammisuli, S., & Feurer, C. (1984). The effect of cyclosporin-A and dihydrocyclosporin-D on the therapy and prophylaxis of experimental allergic encephalomyelitis. Progress in Clinical and Biological Research.

• Handschumacher, R. E., et al. (1984). Binding of active cyclosporins to cyclophilin A and B, complex formation with calcineurin A. Science.

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• Kar, P., & Parekh, A. B. (2015). Selective Activation of the Transcription Factor NFAT1 by Calcium Microdomains near Ca2+ Release-activated Ca2+ (CRAC) Channels. The Journal of Biological Chemistry.

• Pflügl, G., et al. (1993). X-ray structure of a decameric cyclophilin-cyclosporin crystal complex. Nature.

• Kobchikova, P. P., et al. (2019). Comparison of the cyclosporine variants A and D by NMR spectroscopy. Uchenye Zapiski Kazanskogo Universiteta. Seriya Estestvennye Nauki.

• Kallen, J., et al. (1998). X-ray Structures and Analysis of 11 Cyclosporin Derivatives Complexed With Cyclophilin A. Journal of Molecular Biology.

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• Cruz, M. C., et al. (2000). Immunosuppressive and Nonimmunosuppressive Cyclosporine Analogs Are Toxic to the Opportunistic Fungal Pathogen Cryptococcus neoformans via Cyclophilin-Dependent Inhibition of Calcineurin. Antimicrobial Agents and Chemotherapy.

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A Comparative Analysis of the Immunosuppressive Activities of Dihydrocyclosporin D and Cyclosporin A: A Technical Guide for Researchers

Introduction: A Tale of Two Cyclosporins

Cyclosporin A (CsA) stands as a cornerstone of immunosuppressive therapy, fundamentally revolutionizing organ transplantation and the management of autoimmune diseases. Its discovery marked a paradigm shift in our ability to modulate the immune system, primarily through the targeted inhibition of T-cell activation. The mechanism of CsA is elegantly precise: it binds to its intracellular receptor, cyclophilin, and this complex then inhibits the phosphatase activity of calcineurin.[1][2] This blockade prevents the dephosphorylation and subsequent nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a critical transcription factor for the expression of interleukin-2 (IL-2) and other cytokines essential for T-cell proliferation and function.[3][4]

However, the cyclosporin family is vast, with numerous naturally occurring and synthetic analogs. Among these is Dihydrocyclosporin D (DHCsD), a derivative of Cyclosporin D where the double bond in the amino acid 1 residue (MeBmt) is saturated. This seemingly minor structural alteration leads to a distinct pharmacological profile. While Cyclosporin A exhibits broad immunosuppressive effects, (Val2)dihydro-cyclosporine (a common form of DHCsD) has been shown to possess a different spectrum of activity, with a more pronounced impact on certain cell-mediated immune responses while being less effective in suppressing humoral immunity and allograft rejection.[1] This divergence in activity makes a head-to-head comparison not just an academic exercise, but a crucial investigation for developing more targeted and potentially less toxic immunomodulatory therapies.

This technical guide provides a comprehensive comparison of Dihydrocyclosporin D and Cyclosporin A, delving into their structural differences, mechanisms of action, and providing detailed protocols for their comparative evaluation.

Structural and Mechanistic Divergence

The fundamental difference between Cyclosporin A and Dihydrocyclosporin D lies in the saturation of the butenyl side chain of the MeBmt residue at position 1. In Dihydrocyclosporin D, this becomes a 6-[(2S,3R,4R)-3-hydroxy-4-methyl-2-(methylamino)octanoic acid] residue. This modification, while subtle, can have significant implications for the molecule's conformation and its interaction with its biological targets.

The subsequent inhibition of calcineurin is the pivotal step in immunosuppression. The cyclosporin-cyclophilin complex acts as a physical impediment, blocking the active site of calcineurin and preventing it from dephosphorylating NFAT.[8] It is plausible that the structural alteration in Dihydrocyclosporin D modifies the conformation of the drug-cyclophilin complex, thereby altering its affinity and inhibitory capacity for calcineurin, leading to its distinct activity profile.

Signaling Pathway: The Calcineurin-NFAT Axis

The canonical pathway for Cyclosporin A-mediated immunosuppression is the calcineurin-NFAT signaling cascade. T-cell activation, initiated by T-cell receptor (TCR) engagement, triggers an increase in intracellular calcium, which in turn activates calcineurin.[9] Activated calcineurin then dephosphorylates NFAT, allowing its translocation to the nucleus and the subsequent transcription of genes encoding pro-inflammatory cytokines like IL-2.[3][10] Cyclosporin A, by forming a complex with cyclophilin, effectively halts this process.[1][3]

Quantitative Comparison of Immunosuppressive Activity

To empirically compare the immunosuppressive potency of Dihydrocyclosporin D and Cyclosporin A, a series of in vitro assays are essential. The following table outlines the key parameters to be measured.

Assay	Parameter Measured	Significance	Expected Difference
Mixed Lymphocyte Reaction (MLR)	IC50 (Inhibitory Concentration 50%) of T-cell proliferation	Measures overall immunosuppressive activity in an allogeneic response	DHCsD may show a higher IC50 (lower potency) in a general MLR compared to CsA.
Calcineurin Phosphatase Activity Assay	IC50 of calcineurin inhibition	Directly assesses the inhibitory effect on the primary molecular target	Differences in IC50 would reflect altered interaction of the drug-cyclophilin complex with calcineurin.
Cytokine Production Assay (ELISA)	IC50 of IL-2, IFN-γ, and TNF-α production	Quantifies the inhibition of key pro-inflammatory cytokine secretion	The pattern of cytokine inhibition may differ, reflecting the varied effects on different T-cell subsets.

Experimental Protocols for Comparative Analysis

The following protocols provide a framework for the direct comparison of Dihydrocyclosporin D and Cyclosporin A.

Mixed Lymphocyte Reaction (MLR) for T-Cell Proliferation

The MLR is a robust assay to evaluate the overall immunosuppressive effect on T-cell proliferation in response to allogeneic stimulation.[11][12]

Methodology:

• Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from two healthy, unrelated donors using Ficoll-Paque density gradient centrifugation.

• Responder and Stimulator Cell Preparation:

  • Designate PBMCs from one donor as "responder" cells.

  • Treat PBMCs from the second donor with Mitomycin C (50 µg/mL) for 30 minutes at 37°C to render them proliferation-incompetent ("stimulator" cells). Wash the stimulator cells three times with complete RPMI-1640 medium.

• Cell Staining (Optional but Recommended): Stain the responder cells with Carboxyfluorescein succinimidyl ester (CFSE) for proliferation tracking via flow cytometry.[2][13]

• Co-culture Setup:

  • In a 96-well U-bottom plate, co-culture 1 x 10^5 responder cells with 1 x 10^5 stimulator cells in a final volume of 200 µL of complete RPMI-1640 medium.

  • Prepare serial dilutions of Dihydrocyclosporin D and Cyclosporin A in complete medium and add them to the respective wells at the start of the culture. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 5-7 days at 37°C in a humidified 5% CO2 incubator.

• Proliferation Assessment:

  • CFSE Dilution: Harvest the cells and analyze by flow cytometry. The dilution of CFSE fluorescence in the responder cell population is directly proportional to the number of cell divisions.[3][4]

  • [3H]-Thymidine Incorporation: Alternatively, pulse the cultures with 1 µCi of [3H]-thymidine for the final 18 hours of incubation. Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each drug concentration relative to the vehicle control. Determine the IC50 value for each compound.

Calcineurin Phosphatase Activity Assay

This biochemical assay directly measures the inhibition of calcineurin's enzymatic activity.[14]

Methodology:

• Reagents:

  • Recombinant human calcineurin

  • Recombinant human cyclophilin A

  • Calmodulin

  • RII phosphopeptide substrate

  • Assay buffer (e.g., 20 mM Tris, 100 mM NaCl, 6 mM MgCl2, 0.5 mM DTT, 0.1 mg/mL BSA, pH 7.5)

  • Malachite green reagent for phosphate detection

• Preparation of Drug-Cyclophilin Complexes: Pre-incubate Cyclosporin A and Dihydrocyclosporin D at various concentrations with a fixed concentration of cyclophilin A for 30 minutes at room temperature to allow complex formation.

• Assay Reaction:

  • In a 96-well plate, combine the assay buffer, calmodulin, and CaCl2.

  • Add the pre-formed drug-cyclophilin complexes.

  • Initiate the reaction by adding recombinant calcineurin.

  • Immediately add the RII phosphopeptide substrate.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 15-30 minutes).

• Phosphate Detection: Stop the reaction and measure the released free phosphate using the malachite green reagent. Read the absorbance at ~620 nm.

• Data Analysis: Generate a standard curve using known concentrations of phosphate. Calculate the rate of phosphate release for each drug concentration and determine the IC50 values.

Cytokine Production Assay by ELISA

This assay quantifies the inhibitory effect of the compounds on the production of key T-cell cytokines.[15][16]

Methodology:

• Cell Culture Supernatant Collection: Set up an MLR as described in Protocol 1. After 48-72 hours of incubation, collect the cell culture supernatants and store them at -80°C.

• ELISA Procedure (for IL-2, IFN-γ, or TNF-α):

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate and block with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Wash the plate and add the collected cell culture supernatants and a serial dilution of the recombinant cytokine standard to the respective wells. Incubate for 2 hours at room temperature.

  • Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1 hour at room temperature.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP). Incubate for 30 minutes at room temperature.

  • Wash the plate and add a TMB substrate solution. Allow the color to develop.

  • Stop the reaction with sulfuric acid and read the absorbance at 450 nm.

• Data Analysis: Generate a standard curve from the recombinant cytokine dilutions. Quantify the cytokine concentration in each sample and calculate the IC50 for the inhibition of each cytokine's production by Dihydrocyclosporin D and Cyclosporin A.

Conclusion and Future Directions

The comparative analysis of Dihydrocyclosporin D and Cyclosporin A offers valuable insights into the structure-activity relationships of this important class of immunosuppressants. While Cyclosporin A remains a gold standard for broad immunosuppression, the distinct pharmacological profile of Dihydrocyclosporin D suggests its potential for more targeted therapeutic applications, particularly in T-cell-mediated autoimmune disorders where broad suppression of humoral immunity may be undesirable. The experimental protocols detailed in this guide provide a robust framework for researchers to meticulously dissect the differences in their immunosuppressive activities.

Future research should focus on obtaining direct, quantitative comparisons of the binding affinities of Dihydrocyclosporin D and Cyclosporin A for cyclophilin and the subsequent drug-cyclophilin complex for calcineurin. Furthermore, investigating their effects on different T-cell subsets (e.g., Th1, Th2, Th17, and regulatory T-cells) will provide a more nuanced understanding of their immunomodulatory properties. Such studies will be instrumental in paving the way for the development of next-generation cyclosporin analogs with enhanced therapeutic indices and tailored immunological effects.

References

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• Quesniaux, V. F., Schreier, M. H., Wenger, R. M., Hiestand, P. C., Harding, M. W., & Van Regenmortel, M. H. (1987). Molecular characteristics of cyclophilin-cyclosporine interaction. European journal of immunology, 17(9), 1359-1365. [Link]

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Unlocking Therapeutic Potential Beyond Immunosuppression: A Technical Guide to the Biological Activity of Non-Immunosuppressive Cyclosporin Analogs

Introduction: A Paradigm Shift from Immunosuppression to Targeted Cytoprotection

Cyclosporin A (CsA), a cyclic peptide isolated from the fungus Tolypocladium inflatum, revolutionized organ transplantation and the treatment of autoimmune diseases with its potent immunosuppressive properties.[1][2] Its mechanism of action is well-established: CsA forms a complex with its intracellular receptor, cyclophilin A (CypA), and this complex then binds to and inhibits calcineurin, a calcium- and calmodulin-dependent serine/threonine phosphatase.[3][4][5] This inhibition prevents the activation of T-cells, thereby suppressing the immune response.[6] However, the clinical utility of CsA is often limited by significant side effects, most notably nephrotoxicity.[1]

This challenge spurred the rational design and development of non-immunosuppressive cyclosporin analogs. These molecules are structurally modified to retain high-affinity binding to cyclophilins but are incapable of inhibiting calcineurin, thus eliminating their immunosuppressive effects.[3][7][8][9] This uncoupling of cyclophilin binding from calcineurin inhibition has unveiled a diverse range of biological activities, positioning these analogs as promising therapeutic agents for a variety of non-immune-related pathologies, including neurodegenerative diseases, viral infections, and cancer.[10][11] This guide provides an in-depth exploration of the core mechanisms, therapeutic applications, and key experimental methodologies for evaluating the biological activity of these innovative compounds.

Core Mechanisms of Action: The Dual Pillars of Cyclophilin Binding and Mitochondrial Protection

The therapeutic effects of non-immunosuppressive cyclosporin analogs are primarily attributed to two distinct, yet often interconnected, molecular mechanisms: direct interaction with cyclophilins and inhibition of the mitochondrial permeability transition pore.

Cyclophilin Binding: A Calcineurin-Independent Pathway

Cyclophilins are a family of ubiquitous proteins that possess peptidyl-prolyl cis-trans isomerase (PPIase) activity, which plays a crucial role in protein folding and trafficking. While the immunosuppressive action of CsA requires the formation of a ternary complex with cyclophilin A and calcineurin, non-immunosuppressive analogs bind to the same site on cyclophilins without inducing the conformational change necessary for calcineurin interaction.[3][4] This targeted binding underpins their diverse biological effects, particularly in the context of viral infections where host cyclophilins are often co-opted by viruses for their replication.[6][9]

Caption: Divergent pathways of CsA and its non-immunosuppressive analogs.

Inhibition of the Mitochondrial Permeability Transition Pore (mPTP)

A critical mechanism underlying the cytoprotective effects of these analogs is the inhibition of the mitochondrial permeability transition pore (mPTP). The mPTP is a non-selective channel in the mitochondrial membrane that, when opened, leads to the dissipation of the mitochondrial membrane potential, mitochondrial swelling, and the release of pro-apoptotic factors, ultimately triggering cell death. Cyclophilin D (CypD), a mitochondrial matrix protein, is a key regulator of the mPTP.[10] Non-immunosuppressive analogs, such as NIM811, bind to CypD, preventing its interaction with other mPTP components and thereby inhibiting pore opening.[10][11] This mechanism is central to their neuroprotective and cardioprotective activities.[10]

Therapeutic Applications and Biological Activities

The unique mechanisms of action of non-immunosuppressive cyclosporin analogs have paved the way for their investigation in a range of therapeutic areas.

Neuroprotection

In the context of acute brain injury, such as traumatic brain injury (TBI) and stroke, a major contributor to neuronal cell death is mitochondrial dysfunction mediated by the opening of the mPTP.[10] Non-immunosuppressive analogs have demonstrated significant neuroprotective effects in preclinical models. For instance, NIM811 has been shown to attenuate mitochondrial dysfunction and reduce neuronal damage following TBI.[10] By inhibiting mPTP formation, these compounds preserve mitochondrial integrity and function, thereby preventing the cascade of events that lead to apoptosis and necrosis in neurons.[10] The lack of immunosuppressive activity makes them a safer alternative to CsA for post-injury neuroprotection.[10]

Antiviral Activity

A significant area of research for non-immunosuppressive cyclosporin analogs is in the treatment of viral infections, where they act as host-targeting antivirals. This approach presents a high barrier to the development of viral resistance.[6][11]

• Hepatitis C Virus (HCV): Analogs like Alisporivir (Debio 025) and NIM811 have shown potent anti-HCV activity.[6] They bind to cyclophilin A, which is a crucial host factor for HCV replication.[6] This binding prevents the interaction between cyclophilin A and the viral protein NS5A, which is essential for the proper function of the viral replication complex.[6][11]

• Human Immunodeficiency Virus (HIV): Non-immunosuppressive analogs, including NIM811, interfere with HIV-1 replication.[7][8][9] The mechanism involves binding to cyclophilin A, which is incorporated into HIV-1 virions through an interaction with the viral Gag protein.[7][9] By inhibiting this interaction, the analogs prevent the incorporation of cyclophilin A into new virions, thereby reducing their infectivity.[7][9] They have also been shown to interfere with the nuclear translocation of pre-integration complexes.[7][9]

• Influenza and Other Viruses: The antiviral activity of these compounds extends to other viruses, including influenza virus.[2] Interestingly, for influenza, the antiviral mechanism appears to be independent of cyclophilin A inhibition, suggesting novel modes of action that are still under investigation.[2]

Anticancer Potential

Emerging evidence suggests that non-immunosuppressive cyclosporin analogs may have a role in cancer therapy, primarily as chemosensitizers. Some of these compounds have been shown to modulate multidrug resistance (MDR) in cancer cells by increasing the intracellular accumulation and retention of chemotherapeutic agents like doxorubicin. This effect appears to be independent of their interaction with cyclophilin, suggesting an alternative mechanism, possibly related to the inhibition of drug efflux pumps. While CsA itself has been investigated in cancer treatment, its immunosuppressive properties are a significant drawback.[1] Non-immunosuppressive analogs, therefore, offer a potentially safer approach to overcoming drug resistance in cancer.

Key Experimental Protocols

The evaluation of non-immunosuppressive cyclosporin analogs necessitates a suite of robust and validated assays. Below are detailed methodologies for key experiments.

Protocol 1: Cyclophilin Binding Affinity Assessment using Fluorescence Polarization

Causality: Determining the binding affinity (Kd) of an analog for its target cyclophilin is a critical first step. A high-affinity interaction is a prerequisite for biological activity. Fluorescence polarization (FP) is a high-throughput, solution-based technique that measures changes in the rotational motion of a fluorescently labeled molecule upon binding to a larger protein.

Methodology: This protocol describes a competitive binding assay where the unlabeled analog competes with a fluorescently labeled CsA derivative for binding to cyclophilin A.

• Reagent Preparation:

  • Assay Buffer: 10 mM HEPES, pH 7.4, 150 mM NaCl.

  • Recombinant Human Cyclophilin A (CypA): Prepare a stock solution in assay buffer. The final concentration in the assay will typically be in the low nanomolar range (e.g., 10-20 nM).

  • Fluorescently Labeled CsA (Tracer): A commercially available fluorescein-labeled CsA analog. Prepare a stock solution in DMSO. The final concentration should be close to the Kd of its interaction with CypA.

  • Test Compound (Non-immunosuppressive analog): Prepare a serial dilution series in DMSO.

• Assay Procedure (384-well plate format):

  • Add assay buffer to all wells.

  • Add the test compound at various concentrations to the sample wells.

  • Add DMSO (vehicle control) to the maximum and minimum binding control wells.

  • Add the fluorescently labeled CsA tracer to all wells except the blank.

  • Add CypA to all wells except the minimum binding control wells.

  • Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Data Acquisition:

  • Measure fluorescence polarization on a suitable plate reader using excitation and emission wavelengths appropriate for the fluorophore (e.g., 485 nm excitation and 535 nm emission for fluorescein).

• Data Analysis:

  • The raw polarization values are used to calculate the percentage of inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be used to calculate the inhibition constant (Ki).

Caption: Fluorescence polarization-based competitive binding assay workflow.

Protocol 2: Mitochondrial Permeability Transition Pore (mPTP) Opening Assay

Causality: This assay directly assesses the ability of a compound to inhibit mPTP opening, a key mechanism for its cytoprotective effects. The assay uses the fluorescent probe Calcein-AM, which enters the cell and is cleaved to become fluorescent calcein. Co-loading with CoCl2 quenches cytosolic calcein fluorescence, leaving only the mitochondrial fluorescence visible. Opening of the mPTP allows CoCl2 to enter the mitochondria and quench the remaining fluorescence.

Methodology:

• Cell Culture: Plate cells (e.g., L929 or primary neurons) in a multi-well imaging plate and grow to confluence.

• Compound Treatment: Pre-incubate the cells with the non-immunosuppressive analog at various concentrations for a specified time (e.g., 1 hour).

• Dye Loading:

  • Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution).

  • Load the cells with Calcein-AM (e.g., 1 µM) and CoCl2 (e.g., 1 mM) in buffer for 15-30 minutes at 37°C.

• Induction of mPTP Opening:

  • Wash the cells to remove excess dye and CoCl2.

  • Add fresh buffer containing an mPTP inducer, such as ionomycin (a calcium ionophore) or a high concentration of calcium.

• Imaging and Quantification:

  • Immediately begin imaging the cells using a fluorescence microscope with appropriate filters for calcein (FITC channel).

  • Acquire images at regular intervals to monitor the decrease in mitochondrial fluorescence over time.

  • Quantify the fluorescence intensity in the mitochondrial regions of the cells in each treatment group.

• Data Analysis:

  • Calculate the rate of fluorescence decay for each condition.

  • Compare the rates of decay in the presence and absence of the test compound to determine its inhibitory effect on mPTP opening.

Treatment Group	mPTP Inducer	Analog Conc. (µM)	Rate of Fluorescence Decay (Arbitrary Units/min)
Vehicle Control	-	0	~0
Vehicle Control	+	0	15.2 ± 1.8
Analog X	+	1	8.5 ± 1.1
Analog X	+	10	2.1 ± 0.5
CsA (Positive Control)	+	10	1.8 ± 0.4

Protocol 3: Hepatitis C Virus (HCV) Replicon Assay

Causality: The HCV replicon system is a powerful tool for screening antiviral compounds that target viral replication. These are cell lines that contain a subgenomic or genomic HCV RNA that replicates autonomously. The replicon often contains a reporter gene (e.g., luciferase) or a selectable marker (e.g., neomycin resistance), allowing for the quantification of viral replication.

Methodology (using a luciferase reporter replicon):

• Cell Culture: Seed HCV replicon-containing cells (e.g., Huh-7 cells) in a 96-well plate.

• Compound Treatment: Add serial dilutions of the non-immunosuppressive analog to the cells. Include appropriate controls (vehicle control, known HCV inhibitor).

• Incubation: Incubate the plate for 48-72 hours to allow for viral replication and the effect of the compound to manifest.

• Luciferase Assay:

  • Lyse the cells according to the manufacturer's protocol for the luciferase assay system.

  • Add the luciferase substrate to the cell lysates.

  • Measure the luminescence using a luminometer.

• Cell Viability Assay (Parallel Plate):

  • In a parallel plate, perform a standard cell viability assay (e.g., MTT or CellTiter-Glo) to assess the cytotoxicity of the compound. This is crucial to ensure that the observed reduction in luciferase activity is due to antiviral activity and not cell death.

• Data Analysis:

  • Normalize the luciferase readings to the cell viability data.

  • Calculate the percentage of inhibition of HCV replication for each compound concentration.

  • Determine the 50% effective concentration (EC50) and the 50% cytotoxic concentration (CC50) to calculate the selectivity index (SI = CC50/EC50).

Conclusion and Future Directions

Non-immunosuppressive cyclosporin analogs represent a fascinating class of molecules that have successfully repurposed a well-known drug scaffold for new therapeutic applications. By dissecting the molecular interactions of CsA, researchers have created compounds that retain the beneficial cytoprotective and antiviral properties mediated by cyclophilin binding while eliminating the undesirable immunosuppressive effects. The potential of these analogs in treating neurodegenerative diseases, viral infections, and potentially cancer is substantial.

Future research should focus on further elucidating the downstream signaling pathways affected by the interaction of these analogs with various cyclophilin isoforms. Additionally, optimizing their pharmacokinetic and pharmacodynamic properties will be crucial for their successful clinical translation. As our understanding of the multifaceted roles of cyclophilins in health and disease continues to grow, so too will the opportunities for developing novel, targeted therapies based on the non-immunosuppressive cyclosporin backbone.

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Dihydrocyclosporin D as a Molecular Probe for Mitochondrial Function

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The mitochondrial permeability transition pore (mPTP) is a critical regulator of cell fate, and its dysregulation is implicated in a host of pathologies, from ischemia-reperfusion injury to neurodegenerative diseases.[1][2] The study of the mPTP has historically relied on inhibitors like Cyclosporin A (CsA), which, while effective, possess confounding immunosuppressive properties due to their interaction with cytosolic calcineurin.[3][4] This guide introduces Dihydrocyclosporin D (DH-CsD), a non-immunosuppressive analog of CsA, as a specific and powerful molecular probe to dissect the role of its mitochondrial target, Cyclophilin D (CypD), in regulating the mPTP. We provide the scientific rationale for its use, detailed experimental protocols for its application in both isolated mitochondria and intact cells, and expert guidance on data interpretation and troubleshooting. This document serves as a comprehensive resource for researchers seeking to precisely investigate CypD-dependent mitochondrial processes without off-target systemic effects.

The Central Role of the Mitochondrial Permeability Transition Pore (mPTP)

Mitochondria are central hubs for cellular signaling, orchestrating not only energy production but also processes of life and death.[5] A key effector in this regulation is the mPTP, a high-conductance, non-selective channel complex in the inner mitochondrial membrane.[2][6] Under normal physiological conditions, the mPTP flickers between open and closed states, contributing to ion homeostasis.[7][8] However, under conditions of cellular stress—such as high matrix calcium (Ca²⁺) concentrations, oxidative stress, and adenine nucleotide depletion—the pore undergoes sustained opening.[6][9]

This prolonged opening, known as the permeability transition (PT), is a catastrophic event for the mitochondrion. It dissipates the inner membrane potential, uncouples oxidative phosphorylation, and allows for the osmotic influx of water, leading to massive mitochondrial swelling and the eventual rupture of the outer membrane.[10][11][12] This releases pro-apoptotic factors like cytochrome c, committing the cell to a death pathway.[6]

The molecular identity of the pore remains a subject of intense research, but it is unequivocally established that the mitochondrial matrix protein Cyclophilin D (CypD) is its key sensitizing regulator.[1][2][3][13][14][15] CypD, a peptidyl-prolyl cis-trans isomerase, is thought to bind to components of the mPTP, increasing its open probability in response to Ca²⁺.[16][17] Therefore, inhibiting CypD is a primary strategy for preventing mPTP opening and protecting cells from various insults.[5][18]

Selecting the Right Probe: Cyclosporin A vs. Dihydrocyclosporin D

For decades, Cyclosporin A (CsA) has been the gold-standard inhibitor used to implicate mPTP opening in cellular pathologies.[3][9][19] CsA potently inhibits mPTP by binding to CypD in the mitochondrial matrix, preventing it from sensitizing the pore.[4]

However, the utility of CsA as a specific mitochondrial probe is compromised by its potent immunosuppressive activity. This action is mediated by the formation of a complex with a cytosolic cyclophilin (Cyclophilin A), which then inhibits the phosphatase calcineurin, a key enzyme in T-cell activation.[3] This makes it difficult to discern whether an observed protective effect is due to direct mitochondrial protection or a secondary consequence of immunosuppression, a critical issue in in-vivo studies.

This is where Dihydrocyclosporin D (DH-CsD) emerges as a superior tool. DH-CsD is a close analog of CsA that retains high affinity for CypD but lacks significant immunosuppressive activity.[20][21] This specificity allows researchers to confidently attribute observed effects to the inhibition of CypD-mediated mPTP opening, thereby isolating the direct mitochondrial contribution to a physiological or pathological process.

Diagram 1: Specificity of Dihydrocyclosporin D

Caption: DH-CsD specifically inhibits mitochondrial CypD, unlike CsA which also targets cytosolic pathways.

Probe Comparison	Cyclosporin A (CsA)	Dihydrocyclosporin D (DH-CsD)
Primary Targets	Cyclophilin D (Mitochondrial), Cyclophilin A (Cytosolic)	Cyclophilin D (Mitochondrial)
Key Effect	mPTP Inhibition & Immunosuppression	mPTP Inhibition
Advantage	Widely characterized, potent mPTP inhibitor	Specific for mitochondrial target
Disadvantage	Confounding immunosuppressive effects via calcineurin	Less historical data than CsA

Methodologies for Probing mPTP Function with DH-CsD

Three primary, robust methodologies are employed to measure CypD-dependent mPTP opening using DH-CsD as a specific inhibitor.

Mitochondrial Swelling Assay (Spectrophotometry)

This foundational technique directly measures the consequence of mPTP opening: osmotic swelling.[11] Isolated, energized mitochondria are suspended in a buffer, and their light absorbance is monitored over time in a spectrophotometer at 520-540 nm. As the mitochondria swell, their matrix becomes less dense, causing a decrease in light scattering and thus a measurable decrease in absorbance.

• Principle: Change in mitochondrial volume is proportional to the change in light absorbance.

• Causality: The rate and extent of absorbance decrease are direct readouts of mPTP opening kinetics. DH-CsD will inhibit this process if it is CypD-dependent.

Calcium Retention Capacity (CRC) Assay (Fluorometry)

This assay quantifies the amount of Ca²⁺ mitochondria can sequester before the mPTP opens.[10] Isolated mitochondria are incubated in the presence of a membrane-impermeable fluorescent Ca²⁺ indicator (e.g., Calcium Green 5N). Pulses of Ca²⁺ are added, and the extra-mitochondrial Ca²⁺ concentration is monitored. Healthy mitochondria rapidly take up Ca²⁺, keeping the external fluorescence low. Upon mPTP opening, the mitochondria release their stored Ca²⁺, causing a sharp and sustained increase in external fluorescence.

• Principle: The total amount of Ca²⁺ added before mass release occurs is the CRC.

• Causality: A higher CRC indicates resistance to mPTP opening. DH-CsD is expected to significantly increase the CRC by inhibiting CypD.

Calcein-AM / Cobalt Chloride (CoCl₂) Assay (Intact Cells)

This powerful technique allows for the direct visualization of mPTP opening in living cells via fluorescence microscopy or flow cytometry.[8][22][23][24]

• Loading: Cells are loaded with Calcein-AM, a non-fluorescent, membrane-permeant ester.

• Trapping: Intracellular esterases cleave the AM group, trapping the highly fluorescent, membrane-impermeant Calcein throughout the cell, including within the mitochondria.

• Quenching: CoCl₂, a membrane-impermeant quenching agent, is added to the medium. It quenches all cytosolic Calcein fluorescence, leaving only the signal from the intact, sealed mitochondria.

• Induction: An mPTP inducer (e.g., ionomycin and Ca²⁺) is added. If the mPTP opens, Calcein (MW < 1.5 kDa) leaks from the mitochondria into the cytosol, where it is immediately quenched by CoCl₂.

• Principle: Loss of mitochondrial fluorescence indicates mPTP opening.

• Causality: DH-CsD will prevent the loss of mitochondrial fluorescence in response to an inducer, demonstrating its protective effect on the mPTP in a cellular context.

Experimental Protocols

Disclaimer: These protocols provide a general framework. Optimization for specific cell types or tissues is essential.

Protocol 1: Isolation of Mitochondria from Cultured Cells

• Harvest Cells: Collect cells (~50-100 million) by centrifugation (600 x g, 5 min, 4°C).

• Wash: Wash cell pellet once with ice-cold PBS.

• Homogenization: Resuspend pellet in 1 mL of ice-cold Mitochondria Isolation Buffer (e.g., 225 mM Mannitol, 75 mM Sucrose, 5 mM HEPES, 1 mM EGTA, pH 7.4).[10]

• Cell Lysis: Homogenize cells on ice using a Dounce homogenizer (20-30 strokes with a tight-fitting pestle). Check for >90% lysis under a microscope.

• Differential Centrifugation:

  • Centrifuge homogenate at 1,000 x g for 10 min at 4°C to pellet nuclei and unbroken cells.

  • Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 15 min at 4°C to pellet mitochondria.

• Wash Mitochondria: Discard the supernatant. Gently resuspend the mitochondrial pellet in 1 mL of isolation buffer (without EGTA) and centrifuge again at 10,000 x g for 10 min at 4°C.

• Final Pellet: Resuspend the final mitochondrial pellet in a minimal volume (~50-100 µL) of assay-specific buffer.

• Quantification: Determine protein concentration using a BCA or Bradford assay. Keep mitochondria on ice and use within 4-6 hours for optimal integrity.[10]

Protocol 2: Mitochondrial Swelling Assay

Diagram 2: Workflow for the Mitochondrial Swelling Assay

Caption: A step-by-step workflow for performing the mitochondrial swelling assay.

• Prepare Swelling Buffer: (e.g., 125 mM KCl, 20 mM HEPES, 2 mM KH₂PO₄, pH 7.2) supplemented with respiratory substrates (e.g., 5 mM Glutamate, 5 mM Malate).[25][26]

• Setup: In a spectrophotometer cuvette, add 1 mL of swelling buffer. Add 0.25-0.5 mg of mitochondrial protein.

• Equilibration: Allow the suspension to equilibrate for 2-3 minutes at a constant temperature (e.g., 30°C) and record a stable baseline absorbance at 540 nm.

• Inhibitor Addition: Add DH-CsD (e.g., 1 µM final concentration) or vehicle control (e.g., DMSO) and incubate for 2 minutes.

• Induction: Add an mPTP inducer (e.g., 200-400 µM CaCl₂) and immediately begin recording the absorbance at 540 nm every 30-60 seconds for 15-30 minutes.

• Controls:

  • Negative Control: Mitochondria + Vehicle (should show no swelling).

  • Positive Control: Mitochondria + Vehicle + Ca²⁺ (should show robust swelling).

  • Test Condition: Mitochondria + DH-CsD + Ca²⁺ (swelling should be inhibited).

  • Max Swelling: Add a pore-forming agent like alamethicin to determine the maximal absorbance change.[25]

Typical Reagents for Swelling Assay	Typical Concentration	Purpose
Mitochondrial Protein	0.25 - 0.5 mg/mL	Biological sample
Respiratory Substrates	5 mM Glutamate/Malate	Energize mitochondria, establish membrane potential
CaCl₂ (Inducer)	100 - 500 µM	Triggers mPTP opening
DH-CsD (Inhibitor)	0.5 - 5 µM	Test compound to block CypD-dependent opening
EGTA (Chelator)	1 mM	Can be used to confirm Ca²⁺-dependence

Protocol 3: Calcein-AM Assay in Intact Cells

Diagram 3: Principle of the Calcein-AM/CoCl₂ Assay

Caption: Visualizing mPTP opening as a loss of mitochondrial-trapped Calcein fluorescence.

• Cell Culture: Plate cells on glass-bottom dishes suitable for microscopy.

• Pre-treatment: Incubate cells with DH-CsD (e.g., 1 µM) or vehicle for 30-60 minutes in appropriate culture medium.

• Loading & Quenching: Replace medium with a buffer (e.g., HBSS) containing:

  • 1 µM Calcein-AM

  • 2 mM CoCl₂

• Incubation: Incubate cells for 15-30 minutes at 37°C, protected from light.

• Wash: Gently wash cells twice with buffer containing CoCl₂ to remove extracellular Calcein-AM.

• Imaging:

  • Mount the dish on a fluorescence microscope equipped with a live-cell chamber (37°C).

  • Acquire a baseline image of mitochondrial fluorescence (Excitation ~490 nm / Emission ~515 nm).

  • Add the mPTP inducer (e.g., 5 µM Ionomycin).

  • Acquire images every 30-60 seconds to monitor the decrease in mitochondrial fluorescence.

• Analysis: Quantify the fluorescence intensity within mitochondrial regions of interest (ROIs) over time. Compare the rate of fluorescence loss between vehicle-treated and DH-CsD-treated cells.

Data Interpretation & Troubleshooting

Issue	Potential Cause	Recommended Solution
No swelling observed with Ca²⁺	1. Poor mitochondrial quality (damaged during isolation).[27] 2. Mitochondria are not energized.[27] 3. Insufficient Ca²⁺ concentration.	1. Assess mitochondrial integrity (e.g., Respiratory Control Ratio). Optimize isolation protocol. 2. Ensure respiratory substrates are present in the assay buffer. 3. Perform a Ca²⁺ titration to find the optimal inducing concentration.
High baseline swelling (before inducer)	1. Mitochondria are pre-damaged or stressed. 2. Contaminating Ca²⁺ in buffers.	1. Handle mitochondria gently and keep on ice. Use freshly prepared mitochondria. 2. Prepare buffers with high-purity water and reagents. Include a low concentration of EGTA (~25-40 µM) in the assay buffer.[10][26]
Variability between replicates	1. Inconsistent mitochondrial concentration.[27] 2. Temperature fluctuations.[27] 3. Pipetting errors.	1. Perform accurate protein quantification and gently mix mitochondrial stock before each aliquot. 2. Use a temperature-controlled spectrophotometer/plate reader and allow all reagents to equilibrate. 3. Use calibrated pipettes and ensure thorough mixing after reagent addition.

Self-Validating System: A properly controlled experiment is self-validating. The clear difference between the No Inducer, Inducer + Vehicle, and Inducer + DH-CsD conditions provides definitive evidence. If DH-CsD prevents swelling/Ca²⁺ release/Calcein loss, the process is confirmed to be dependent on CypD-mediated mPTP opening.

Conclusion

Dihydrocyclosporin D provides researchers with a crucial advantage: the ability to specifically probe the function of Cyclophilin D and the mitochondrial permeability transition pore without the confounding off-target effects of traditional inhibitors like CsA. By leveraging the robust methodologies outlined in this guide—mitochondrial swelling, calcium retention capacity, and live-cell calcein imaging—investigators in basic research and drug development can achieve a higher degree of certainty when attributing cellular outcomes to mitochondrial-specific pathways. The careful application of DH-CsD will undoubtedly continue to illuminate the central role of the mPTP in health and disease.

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• Almeida, A. M., et al. (2008). Effects of cyclosporine A and its immunosuppressive or non-immunosuppressive derivatives [D-Ser]8-CsA and Cs9 on mitochondria from different brain regions.
• Rose, T. L., et al. (2017). Simultaneous Acquisition of Mitochondrial Calcium Retention Capacity and Swelling to Measure Permeability Transition Sensitivity. Journal of Visualized Experiments, (126), 56093.
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• Piotukh, K., & Gu, W. (2020). Non‐Immunosuppressive Cyclophilin Inhibitors.
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• Lim, K. H., et al. (2018). Simple kinetic model of mitochondrial swelling in cardiac cells. Physiological Reports, 6(13), e13775.
• Basso, E., et al. (2005). Properties of the Permeability Transition Pore in Mitochondria Devoid of Cyclophilin D. Journal of Biological Chemistry, 280(19), 18558-18561.
• Chinopoulos, C., et al. (2009). Mitochondrial Swelling Measurement In Situ by Optimized Spatial Filtering: Astrocyte-Neuron Differences. Biophysical Journal, 97(8), 2376-2386.
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• Wu, J., et al. (2014). Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury.
• Friberg, H., et al. (1998). Cyclosporin A, But Not FK 506, Protects Mitochondria and Neurons against Hypoglycemic Damage and Implicates the Mitochondrial Permeability Transition in Cell Death. Journal of Neuroscience, 18(14), 5151-5159.

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The Anti-Parasitic Potential of Dihydrocyclosporin D: A Technical Guide for Drug Discovery and Development

Introduction: Beyond Immunosuppression, A New Paradigm in Anti-Parasitic Research

Dihydrocyclosporin D (DHCsA-d), a non-immunosuppressive analog of the renowned immunosuppressant Cyclosporin A (CsA), is emerging as a molecule of significant interest in the field of parasitology. While CsA's potent anti-parasitic properties have been documented for decades, its clinical utility in treating infections is hampered by its profound effects on the host immune system.[1][2] DHCsA-d offers a compelling alternative, demonstrating direct anti-parasitic activity without the associated immunosuppressive liabilities. This guide provides a comprehensive technical overview of the current understanding of DHCsA-d's anti-parasitic effects, its mechanism of action, and detailed methodologies for its investigation, aimed at researchers, scientists, and drug development professionals.

The primary molecular target of cyclosporins within parasites is a family of ubiquitous proteins known as cyclophilins.[3] These proteins act as peptidyl-prolyl cis-trans isomerases (PPIases), playing a crucial role in the proper folding and function of other proteins. By binding to and inhibiting parasitic cyclophilins, DHCsA-d disrupts essential cellular processes, leading to parasite death.[3][4] This targeted approach offers the potential for a new class of anti-parasitic agents with novel mechanisms of action.

This document will delve into the specifics of DHCsA-d's activity against key protozoan parasites, provide detailed protocols for in vitro and in vivo evaluation, and discuss the critical aspects of its mechanism of action that differentiate it from its immunosuppressive parent compound.

Mechanism of Action: Targeting Parasite Cyclophilins without Host Immunosuppression

The anti-parasitic and immunosuppressive activities of cyclosporins, while related, are distinct. The immunosuppressive effect of CsA is not a direct result of cyclophilin inhibition, but rather from the formation of a composite surface between CsA and human cyclophilin A. This complex then binds to and inhibits calcineurin, a phosphatase critical for T-cell activation.[3]

Dihydrocyclosporin D, due to a structural modification—the reduction of a double bond in the side chain of amino acid 1—retains its high affinity for cyclophilins but the resulting complex is unable to bind to and inhibit calcineurin. This structural nuance is the key to its non-immunosuppressive profile.[3][4]

Recent crystallographic studies of DHCsA-d in complex with Toxoplasma gondii cyclophilin (TgCyp23) have provided a molecular blueprint for its anti-parasitic action. These studies confirm that DHCsA-d binds effectively to the parasite's cyclophilin, inhibiting its enzymatic activity.[3][4] This inhibition of a key parasitic enzyme, without affecting the host's calcineurin pathway, forms the basis of its selective anti-parasitic potential.

Caption: Comparative signaling pathways of CsA and DHCsA-d.

Quantitative In Vitro Activity of Dihydrocyclosporin D

The anti-parasitic efficacy of DHCsA-d has been most thoroughly characterized against Leishmania donovani, the causative agent of visceral leishmaniasis. In vitro studies have demonstrated its potent activity against both the promastigote (insect stage) and the clinically relevant intracellular amastigote stages of the parasite.

Table 1: In Vitro Anti-leishmanial Activity of Dihydrocyclosporin D and Comparator Compounds [5][6]

Compound	Target Organism/Stage	IC₅₀ (µM) at 24h	IC₅₀ (µM) at 48h
Dihydrocyclosporin D	L. donovani Promastigotes	21.24	12.14
L. donovani Amastigotes	5.23	4.84
Cyclosporin A	L. donovani Promastigotes	23.44	15.88
L. donovani Amastigotes	Not Determined	Not Determined
Sodium Stibogluconate	L. donovani Promastigotes	32.33	20.23
L. donovani Amastigotes	9.51	8.27

IC₅₀ was not determined as CsA treatment paradoxically increased the number of intracellular amastigotes, likely due to its immunosuppressive effect on the host macrophages.

Table 2: In Vitro Cytotoxicity of Dihydrocyclosporin D [5][6]

Compound	Cell Line	CC₅₀ (µM) at 24h	CC₅₀ (µM) at 48h
Dihydrocyclosporin D	RAW 264.7 Macrophages	7.98	6.65

While the data for Leishmania are promising, it is important to note the high in vitro cytotoxicity of DHCsA-d against the murine macrophage cell line, with CC₅₀ values close to the anti-amastigote IC₅₀. This narrow therapeutic window in vitro highlights the critical need for in vivo studies to determine the true therapeutic potential and safety profile of DHCsA-d.

Experimental Protocols for Evaluating Dihydrocyclosporin D

The following protocols are provided as a guide for the in vitro and in vivo evaluation of DHCsA-d's anti-parasitic activity. These are generalized methodologies that should be optimized for specific parasite species and laboratory conditions.

In Vitro Susceptibility Testing Against Protozoan Parasites

This workflow outlines the general steps for determining the in vitro efficacy of DHCsA-d against protozoan parasites like Leishmania, Trypanosoma, and Plasmodium.

Caption: A stepwise representation of in vitro anti-protozoal drug screening.

Step-by-Step Methodology:

• Parasite Culture:

  • Leishmania donovani (Promastigotes): Culture in M199 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS) at 25°C.

  • Trypanosoma cruzi (Epimastigotes): Culture in liver infusion tryptose (LIT) medium with 10% FBS at 28°C.

  • Plasmodium falciparum (Asexual Erythrocytic Stages): Maintain in human O+ erythrocytes in RPMI-1640 medium supplemented with Albumax II at 37°C in a mixed gas environment (5% CO₂, 5% O₂, 90% N₂).

• Drug Preparation:

  • Prepare a 10 mM stock solution of Dihydrocyclosporin D in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions in the respective culture medium to achieve the final desired concentrations. Ensure the final DMSO concentration is non-toxic to the parasites (typically ≤0.5%).

• Assay Procedure:

  • In a 96-well microtiter plate, add 100 µL of parasite suspension at a pre-determined density (e.g., 1x10⁶ parasites/mL for Leishmania promastigotes).

  • Add 100 µL of the drug dilutions in duplicate or triplicate.

  • Include wells with parasites and medium only (negative control), and parasites with a known anti-parasitic drug (positive control, e.g., amphotericin B for Leishmania).

• Incubation:

  • Incubate the plates under the appropriate conditions for the parasite for 48-72 hours.

• Viability Assessment:

  • Resazurin-based assays: Add resazurin solution to each well and incubate for a further 4-24 hours. Measure fluorescence (Ex/Em: ~560/590 nm). Viable cells reduce resazurin to the fluorescent resorufin.

  • SYBR Green I-based assay (for P. falciparum): Lyse the erythrocytes and add SYBR Green I, which intercalates with parasite DNA. Measure fluorescence (Ex/Em: ~485/535 nm).

  • Microscopy: Direct counting of motile parasites using a hemocytometer.

• Data Analysis:

  • Calculate the percentage of parasite growth inhibition relative to the negative control.

  • Plot the inhibition percentage against the log of the drug concentration and determine the 50% inhibitory concentration (IC₅₀) using a non-linear regression model (e.g., sigmoidal dose-response).

In Vivo Efficacy Testing in a Murine Model of Visceral Leishmaniasis

Animal models are indispensable for evaluating the therapeutic potential of a drug candidate in a physiological context. The BALB/c mouse model of visceral leishmaniasis is a standard for preclinical studies.

Step-by-Step Methodology:

• Animal Model and Infection:

  • Use female BALB/c mice (6-8 weeks old).

  • Infect mice via the lateral tail vein with 1-2 x 10⁷ L. donovani amastigotes harvested from the spleen of a previously infected hamster.

• Drug Formulation and Administration:

  • Due to the poor aqueous solubility of DHCsA-d, formulation is critical. A common vehicle is a mixture of Cremophor EL and ethanol, diluted in saline. However, vehicle toxicity must be assessed.

  • Begin treatment at a pre-determined time post-infection (e.g., day 7 or 14).

  • Administer DHCsA-d via an appropriate route (e.g., intraperitoneal or oral gavage) daily for 5-10 consecutive days. Include a vehicle control group and a positive control group (e.g., miltefosine).

• Assessment of Parasite Burden:

  • At the end of the treatment period (e.g., 24 hours after the last dose), euthanize the mice.

  • Aseptically remove the liver and spleen and weigh them.

  • Prepare tissue homogenates from a weighed portion of the liver and spleen.

  • Determine the parasite burden by microscopic examination of Giemsa-stained smears to count the number of amastigigotes per 1000 host cell nuclei.

  • Calculate the total parasite burden in Leishman-Donovan Units (LDU): LDU = (number of amastigotes / number of host cell nuclei) x organ weight in mg.

• Toxicity Monitoring:

  • Monitor the mice daily for clinical signs of toxicity (e.g., weight loss, ruffled fur, lethargy).

  • At the end of the study, collect blood for hematological and biochemical analysis to assess potential organ toxicity.

• Data Analysis:

  • Calculate the percentage of inhibition of parasite burden in the treated groups compared to the vehicle control group.

  • Use appropriate statistical tests (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed effects.

Future Directions and Considerations

The investigation into the anti-parasitic effects of Dihydrocyclosporin D is still in its early stages. While initial data against Leishmania and mechanistic insights from Toxoplasma studies are promising, several key areas require further exploration:

• Broad-Spectrum Activity: The efficacy of DHCsA-d against a wider range of parasites, including Plasmodium, Trypanosoma, Schistosoma, and pathogenic nematodes, needs to be systematically evaluated.

• In Vivo Efficacy and Safety: Comprehensive in vivo studies in relevant animal models are paramount to assess the therapeutic index of DHCsA-d. The in vitro cytotoxicity observed necessitates careful dose-ranging and toxicity studies.

• Pharmacokinetics and Formulation: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of DHCsA-d is crucial for optimizing dosing regimens and improving bioavailability.

• Resistance Mechanisms: As with any new anti-parasitic agent, it is important to investigate potential mechanisms of resistance to inform long-term development strategies.

Conclusion

Dihydrocyclosporin D represents a promising scaffold for the development of a new generation of anti-parasitic drugs. Its ability to potently inhibit parasitic cyclophilins without causing host immunosuppression provides a clear rationale for its further investigation. The methodologies and data presented in this guide offer a foundation for researchers to build upon, with the ultimate goal of translating this promising molecule into a novel therapy to combat parasitic diseases.

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An In-Depth Technical Guide to Dihydrocyclosporin D Binding Affinity to Cyclophilins

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of the binding affinity of Dihydrocyclosporin D to its target proteins, the cyclophilins. As a senior application scientist, this document synthesizes foundational principles with actionable experimental insights. We will explore the critical nuances of Dihydrocyclosporin D, the diverse family of cyclophilin proteins, and the advanced biophysical techniques employed to quantify their interaction. This guide is structured to provide not only the "what" but the "why" behind experimental design and data interpretation, ensuring a robust understanding for researchers and drug development professionals.

Introduction: The Cyclosporin-Cyclophilin Axis

The interaction between cyclosporin analogues and cyclophilins is a cornerstone of immunosuppressive drug action and a focal point for research into a variety of cellular processes.[1][2]

Dihydrocyclosporin D: A Key Analog

Dihydrocyclosporin D is a derivative of the well-known immunosuppressant Cyclosporin A.[3] Its structural modifications, particularly the saturation of the 4,5-double bond in the MeBmt residue, lead to a distinct pharmacological profile.[4][5] Understanding its binding affinity is crucial for elucidating its mechanism of action and potential therapeutic applications. While sharing the core cyclic undecapeptide structure with other cyclosporins, these subtle changes can significantly impact its interaction with its target proteins.[6]

The Cyclophilin Family: Ubiquitous and Multifunctional Chaperones

Cyclophilins are a highly conserved family of proteins with peptidyl-prolyl cis-trans isomerase (PPIase) activity, playing a vital role in protein folding and conformational changes.[2][7] In humans, there are numerous cyclophilin isoforms, with Cyclophilin A (CypA) being the most abundant cytosolic member.[7][8][9] Different isoforms are localized to various cellular compartments, including the endoplasmic reticulum (CypB) and mitochondria (CypD), and are implicated in a wide range of physiological and pathological processes, from immune response to viral infections and cancer.[2][7][9] The binding of cyclosporins to the active site of cyclophilins inhibits their PPIase activity and, in the case of immunosuppressive analogs like Cyclosporin A, leads to the formation of a composite surface that inhibits the phosphatase calcineurin.[1][10]

Quantifying the Interaction: Biophysical Techniques for Measuring Binding Affinity

The precise measurement of binding affinity is paramount in drug development. Several biophysical techniques offer robust and reliable methods to determine the dissociation constant (Kd), which is a measure of the strength of the interaction between a ligand and its protein target.

Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat change (enthalpy, ΔH) that occurs upon the binding of a ligand to a protein.[11][12][13] This technique provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (Ka, the inverse of Kd), stoichiometry (n), and entropy (ΔS).[11][12][14]

Causality in Experimental Design: The choice of buffer is critical in ITC. It is essential to use an identical buffer for both the protein and the ligand to minimize heats of dilution that can obscure the true binding signal.[14] The concentrations of the protein in the sample cell and the ligand in the syringe must be carefully chosen to ensure a well-defined binding isotherm. Typically, the protein concentration in the cell is set to be at least 10 times the expected Kd, and the ligand concentration in the syringe is at least 10 times the protein concentration.[14]

Workflow & Data Analysis: A typical ITC experiment involves titrating the ligand into a solution containing the protein at a constant temperature.[13] The heat released or absorbed is measured after each injection. The resulting data is a series of heat-change peaks that are integrated and plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a suitable binding model to extract the thermodynamic parameters.[13][15]

Visualizing the ITC Workflow:

Caption: Isothermal Titration Calorimetry (ITC) Experimental Workflow.

Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip.[16][17] One binding partner (the ligand, typically the protein) is immobilized on the chip, and the other (the analyte, Dihydrocyclosporin D) is flowed over the surface. Binding causes a change in mass on the sensor surface, which alters the refractive index and is detected as a change in the resonance angle of reflected light.[16][17][18]

Causality in Experimental Design: The choice of immobilization strategy is crucial to ensure that the protein's binding site remains accessible and active. The surface density of the immobilized protein must be optimized to avoid mass transport limitations and non-specific binding. A reference flow cell is used to subtract any bulk refractive index changes, ensuring that the measured response is due to the specific binding event.

Workflow & Data Analysis: The experiment involves flowing a series of analyte concentrations over the immobilized ligand and monitoring the binding response in real-time.[17] This generates sensorgrams that show the association and dissociation phases of the interaction. These sensorgrams are then globally fitted to a kinetic binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).[19][20][21]

Visualizing the SPR Workflow:

Caption: Fluorescence Polarization (FP) Competitive Assay Workflow.

Binding Affinity of Dihydrocyclosporin D to Cyclophilin Isoforms: A Comparative Analysis

The binding affinity of Dihydrocyclosporin D can vary among different cyclophilin isoforms. This isoform selectivity is a critical factor in its pharmacological profile. While specific quantitative data for Dihydrocyclosporin D binding to a wide range of cyclophilin isoforms is not extensively available in the public domain, we can infer its likely binding characteristics based on studies of related cyclosporin derivatives. [22][23]

Cyclophilin Isoform	Cellular Localization	Known Ligand	Typical Kd (nM)	Reference
Cyclophilin A (CypA)	Cytosol	Cyclosporin A	10 - 40	[22][24]
Cyclophilin B (CypB)	Endoplasmic Reticulum	Cyclosporin A	~10	[22]
Cyclophilin C (CypC)	---	Cyclosporin A	~90	[22]

| Cyclophilin D (CypD) | Mitochondria | Cyclosporin A | --- | [7]|

Note: The Kd values presented are for Cyclosporin A and serve as a reference point. The binding affinity of Dihydrocyclosporin D is expected to be in a similar range, although direct experimental verification is necessary.

Studies have shown that the binding of various Cyclosporin A analogs and metabolites to cyclophilin correlates well with their in vitro immunosuppressive activities. [25][26]Dihydrocyclosporin D has been reported to have a different spectrum of activities compared to Cyclosporin A, suggesting potential differences in its binding affinity to various cyclophilin isoforms or in the downstream consequences of this binding. [3]

Mechanistic Insights and Structure-Activity Relationships

The binding of cyclosporins to cyclophilins is a highly specific interaction driven by a combination of hydrophobic interactions and hydrogen bonds. The conformation of the cyclosporin molecule is critical for its binding to the hydrophobic pocket of cyclophilin. [6][23]The structural difference between Dihydrocyclosporin D and Cyclosporin D, namely the saturation of a double bond in a side chain, can subtly alter the overall conformation of the molecule, thereby influencing its binding affinity. [4][5]

Conclusion and Future Directions

This guide has provided a detailed technical overview of the binding affinity of Dihydrocyclosporin D to cyclophilins. We have explored the fundamental principles and practical considerations of key biophysical techniques used to measure these interactions. A thorough understanding of the binding kinetics and thermodynamics is essential for the rational design of novel cyclosporin-based therapeutics with improved efficacy and reduced side effects.

Future research should focus on systematically characterizing the binding profile of Dihydrocyclosporin D across a comprehensive panel of cyclophilin isoforms. Such studies will provide a clearer understanding of its isoform selectivity and help to elucidate the molecular basis of its unique pharmacological properties.

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Unveiling the Enigma: A Technical Guide to the Cellular Targets of Dihydrocyclosporin D Beyond Cyclophilin

This in-depth technical guide is designed for researchers, scientists, and drug development professionals interested in the exploration of non-canonical cellular targets of Dihydrocyclosporin D (DH-CsD). We will delve into the scientific rationale for looking beyond cyclophilin and provide detailed, field-proven methodologies to identify and validate novel protein interactions. This guide emphasizes experimental causality and self-validating systems to ensure scientific integrity.

Introduction: The Rationale for Exploring Beyond Cyclophilin

Cyclosporin A (CsA) is a well-established immunosuppressive drug that exerts its primary effect through the inhibition of calcineurin, a crucial phosphatase in the T-cell activation pathway.[1][2] This inhibition is not direct; CsA first forms a high-affinity complex with a class of intracellular proteins known as cyclophilins.[3][4] The resulting CsA-cyclophilin complex then binds to and inhibits the phosphatase activity of calcinein.[5][6]

Dihydrocyclosporin D (DH-CsD), a derivative of CsA, is characterized by the hydrogenation of the double bond in the side chain of the amino acid at position 1 (MeBmt).[7] This seemingly minor structural modification has a profound functional consequence: while DH-CsD retains its ability to bind to cyclophilins, the resulting complex is unable to inhibit calcineurin.[8] This renders DH-CsD and similar analogs non-immunosuppressive.[9]

The retention of cyclophilin binding without the canonical immunosuppressive activity strongly suggests that these molecules may possess other, cyclophilin-independent cellular targets that mediate their other reported biological effects, which include antifungal, antiviral, and neuroprotective activities.[10][11][12] The exploration of these "off-target" interactions is crucial for a complete understanding of the pharmacology of DH-CsD and for the potential development of new therapeutic agents with novel mechanisms of action.

Table 1: Comparative Properties of Cyclosporin A (CsA) and Dihydrocyclosporin D (DH-CsD)

Feature	Cyclosporin A (CsA)	Dihydrocyclosporin D (DH-CsD)	Reference(s)
Structure	Cyclic undecapeptide with a double bond in the MeBmt residue at position 1.	Cyclic undecapeptide with a saturated side chain in the MeBmt residue at position 1.	[7]
Cyclophilin Binding	High affinity	High affinity	[8]
Calcineurin Inhibition	Potent inhibitor (in complex with cyclophilin)	No significant inhibition	[8][9]
Immunosuppressive Activity	Potent	Negligible	[9]
Other Biological Activities	Antifungal, antiviral, neuroprotective	Antifungal, antiviral, neuroprotective	[10][11][12]

Methodologies for Identifying Novel Cellular Targets

To systematically identify the cellular targets of DH-CsD beyond cyclophilin, a multi-pronged approach employing orthogonal techniques is recommended. This ensures the robustness and validity of the findings. Here, we detail three powerful methodologies: Affinity Chromatography coupled with Mass Spectrometry (AC-MS), Chemical Proteomics using Clickable Probes, and the Cellular Thermal Shift Assay (CETSA).

Affinity Chromatography-Mass Spectrometry (AC-MS)

This classical and effective method relies on the immobilization of the small molecule of interest to a solid support to "fish" for its binding partners from a complex protein mixture, such as a cell lysate.[13][14]

Workflow for DH-CsD Target Identification using AC-MS:

Caption: Workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).

Detailed Protocol for AC-MS:

A. Preparation of DH-CsD Affinity Matrix:

• Synthesis of a DH-CsD derivative: Synthesize a DH-CsD analog containing a linker arm with a reactive functional group (e.g., a primary amine or a carboxylic acid) at a position that does not interfere with protein binding.

• Immobilization: Covalently couple the DH-CsD derivative to an activated chromatography resin (e.g., NHS-activated sepharose) according to the manufacturer's instructions.

• Blocking: Block any remaining active groups on the resin to prevent non-specific protein binding.

B. Affinity Purification:

• Cell Lysis: Lyse cultured cells (e.g., a human T-cell line like Jurkat) in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Clarification: Centrifuge the lysate at high speed to remove cellular debris.

• Incubation: Incubate the clarified lysate with the DH-CsD-coupled resin and a control resin (without DH-CsD) for several hours at 4°C with gentle rotation.

• Washing: Wash the resins extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins using a competitive eluent (e.g., a high concentration of free DH-CsD) or by changing the buffer conditions (e.g., pH or ionic strength).

C. Protein Identification by Mass Spectrometry:

• SDS-PAGE: Separate the eluted proteins by one-dimensional SDS-polyacrylamide gel electrophoresis.

• Staining: Visualize the protein bands using a sensitive protein stain (e.g., silver stain or Coomassie blue).

• In-gel Digestion: Excise the protein bands that are unique to the DH-CsD affinity resin and perform in-gel digestion with trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins by searching the acquired MS/MS spectra against a protein database.

Chemical Proteomics with Clickable Probes

This powerful technique involves the use of a modified small molecule (a "clickable" probe) that can be introduced into living cells.[15][16] The probe contains a bioorthogonal handle (e.g., an alkyne or azide) that allows for its specific covalent attachment to a reporter tag (e.g., biotin or a fluorophore) after it has bound to its cellular targets.

Workflow for DH-CsD Target Identification using Clickable Probes:

Caption: Chemical Proteomics workflow with clickable probes.

Detailed Protocol for Chemical Proteomics:

A. Synthesis of a Clickable DH-CsD Probe:

• Synthesize a DH-CsD analog that incorporates a terminal alkyne or azide group. The position of this handle should be carefully chosen to minimize disruption of the molecule's binding properties.

B. In-Cell Labeling and Click Reaction:

• Cell Treatment: Treat cultured cells with the clickable DH-CsD probe for a defined period. Include a control group treated with a vehicle (e.g., DMSO).

• Cell Lysis: Lyse the cells in a buffer compatible with the subsequent click chemistry reaction.

• Click Chemistry: Perform the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reaction to attach a biotin-azide or biotin-alkyne reporter tag to the probe-bound proteins.[17][18]

C. Enrichment and Identification of Target Proteins:

• Enrichment: Incubate the cell lysate with streptavidin-coated beads to capture the biotinylated protein-probe complexes.

• Washing: Wash the beads extensively to remove non-biotinylated proteins.

• On-Bead Digestion: Perform on-bead digestion of the captured proteins with trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptides by LC-MS/MS.

• Data Analysis: Identify and quantify the enriched proteins. A competition experiment, where cells are pre-treated with an excess of unlabeled DH-CsD before adding the probe, should be performed to distinguish specific from non-specific binders.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for assessing target engagement in a cellular context.[7][19] It is based on the principle that the binding of a ligand to a protein increases its thermal stability. This change in stability can be detected by heating cell lysates or intact cells to various temperatures and then quantifying the amount of the target protein that remains in the soluble fraction.

Workflow for DH-CsD Target Validation using CETSA:

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Detailed Protocol for CETSA:

• Cell Treatment: Treat cultured cells with DH-CsD at various concentrations or with a vehicle control.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.

• Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Centrifugation: Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Quantification: Collect the supernatant (soluble fraction) and quantify the amount of the protein of interest using a specific antibody-based method like Western blotting or ELISA.[20][21]

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of DH-CsD indicates a direct interaction between the drug and the protein.[6][22]

Validation of Putative Targets

Once a list of potential DH-CsD binding partners is generated from the initial screening methods, it is crucial to validate these interactions using orthogonal approaches.

Western Blotting

This technique can be used to confirm the presence of a putative target protein in the eluates from affinity chromatography experiments or to quantify the protein levels in CETSA experiments.[2] A detailed protocol for Western blotting can be found in numerous online resources and laboratory manuals.

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique that allows for the real-time monitoring of the interaction between a ligand (DH-CsD) and a purified protein.[8][10] It provides quantitative information on the binding affinity (KD), as well as the association (kon) and dissociation (koff) rate constants.[4]

Table 2: Summary of Target Identification and Validation Methods

Method	Principle	Advantages	Disadvantages
Affinity Chromatography-MS	Immobilized drug captures binding partners from a lysate.	Well-established, can identify novel targets.	Requires synthesis of a functionalized drug, potential for non-specific binding.
Chemical Proteomics	In-cell labeling with a clickable probe followed by enrichment.	Identifies targets in a physiological context, can be quantitative.	Requires synthesis of a specific probe, potential for steric hindrance by the probe.
CETSA	Ligand binding increases the thermal stability of the target protein.	Measures target engagement in intact cells, label-free.	Not a discovery method, requires a specific antibody for detection.
Western Blotting	Antibody-based detection of a specific protein.	Validates the presence and quantity of a target.	Requires a specific antibody, semi-quantitative.
Surface Plasmon Resonance	Real-time, label-free detection of binding events.	Provides quantitative kinetic and affinity data.	Requires purified protein, may not reflect the cellular context.

Conclusion and Future Directions

The investigation of the cellular targets of Dihydrocyclosporin D beyond cyclophilin represents a significant opportunity to uncover novel biological pathways and potential therapeutic targets. The non-immunosuppressive nature of DH-CsD makes it a valuable tool to dissect the cyclophilin-independent effects of the cyclosporin scaffold. By employing a combination of the robust and orthogonal methodologies outlined in this guide, researchers can confidently identify and validate new protein-drug interactions.

Future studies should focus on elucidating the functional consequences of DH-CsD binding to its newly identified targets. This will provide a deeper understanding of its mechanism of action and may pave the way for the development of a new generation of drugs with improved efficacy and safety profiles.

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• Lapinsky, D. J., & Johnson, D. S. (2015). Recent developments and applications of clickable photoprobes in medicinal chemistry and chemical biology. Future Medicinal Chemistry, 7(16), 2143–2171. [Link]

• Kielkowski, P. (2022). Design and synthesis of tubulin tyrosination probes for chemical proteomics. [Doctoral dissertation, Technical University of Denmark]. [Link]

• ResearchGate. (n.d.). Clickable Probes for Pathogen Proteasomes: Synthesis and Applications. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis and Purification of Dihydrocyclosporin D

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed, field-proven protocol for the synthesis and purification of Dihydrocyclosporin D, a derivative of the cyclic peptide Cyclosporin D. The synthesis is achieved through the selective catalytic hydrogenation of the parent molecule, Cyclosporin D. Subsequent purification of the hydrogenated product is performed using preparative reversed-phase high-performance liquid chromatography (RP-HPLC), yielding high-purity Dihydrocyclosporin D suitable for research and drug development applications. This guide explains the causality behind experimental choices and provides a self-validating system for reproducible results.

Introduction and Scientific Background

Dihydrocyclosporins are a class of modified cyclic peptides derived from the well-known immunosuppressive cyclosporins.[1] Unlike their parent compounds, dihydro-derivatives are often explored for non-immunosuppressive applications, serving as valuable tools in biochemical research and pharmaceutical development.[] Dihydrocyclosporin D is structurally similar to other analogs like Dihydrocyclosporin A, characterized by the saturation of a specific carbon-carbon double bond within one of the amino acid residues of the cyclosporin macrocycle.[3][4]

The synthesis of Dihydrocyclosporin D is achieved by the catalytic hydrogenation of Cyclosporin D. This reaction involves the addition of a hydrogen molecule across a double bond, a process that requires a metal catalyst to proceed efficiently.[5] The choice of catalyst is critical to ensure selective hydrogenation without cleaving the peptide backbone or other functional groups.

Purification of cyclosporin analogs is challenging due to their structural similarities. Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC), have proven to be effective for separating these closely related compounds.[6][7][8] This protocol employs a preparative RP-HPLC method for the isolation of Dihydrocyclosporin D from the reaction mixture.

Synthesis of Dihydrocyclosporin D via Catalytic Hydrogenation

Principle of the Reaction

The synthesis of Dihydrocyclosporin D is based on the catalytic hydrogenation of Cyclosporin D. In this reaction, hydrogen gas (H₂) is introduced to a solution of Cyclosporin D in the presence of a heterogeneous catalyst, typically palladium on carbon (Pd/C). The catalyst facilitates the addition of hydrogen atoms across the double bond in the side chain of the unsaturated amino acid residue of Cyclosporin D, resulting in the formation of Dihydrocyclosporin D. The general principle of catalytic hydrogenation is a cornerstone of synthetic organic chemistry.[5][9]

Materials and Reagents for Synthesis

Reagent/Material	Grade	Supplier	Purpose
Cyclosporin D	≥95% purity	Commercially Available	Starting material
Palladium on Carbon (10% Pd)	N/A	Commercially Available	Catalyst
Hydrogen Gas (H₂)	High Purity	Gas Supplier	Hydrogen source
Ethyl Acetate	Anhydrous	Commercially Available	Reaction Solvent
Nitrogen Gas (N₂)	High Purity	Gas Supplier	Inert gas for purging
Celite®	N/A	Commercially Available	Filtration aid

Step-by-Step Synthesis Protocol

• Reaction Setup: In a two-neck round-bottom flask equipped with a magnetic stir bar, dissolve 100 mg of Cyclosporin D in 20 mL of anhydrous ethyl acetate.

• Inert Atmosphere: Seal the flask and purge with nitrogen gas for 10-15 minutes to remove any oxygen.

• Catalyst Addition: Carefully add 10 mg of 10% Palladium on Carbon (Pd/C) to the reaction mixture under a gentle stream of nitrogen.

• Hydrogenation: Securely attach a hydrogen-filled balloon to one neck of the flask. Evacuate the flask with a vacuum and then backfill with hydrogen from the balloon. Repeat this process three times to ensure the flask is filled with a hydrogen atmosphere.

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, use a mobile phase of hexane:ethyl acetate (1:1) and visualize with an appropriate stain (e.g., potassium permanganate). The product, Dihydrocyclosporin D, will have a slightly different retention factor (Rf) than the starting material.

• Reaction Quenching and Catalyst Removal: Once the reaction is complete (typically after 4-6 hours, as indicated by the disappearance of the starting material), carefully purge the flask with nitrogen gas to remove excess hydrogen.

• Filtration: Dilute the reaction mixture with an additional 20 mL of ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with a small amount of ethyl acetate to ensure complete recovery of the product.

• Solvent Evaporation: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude Dihydrocyclosporin D as a white or off-white solid.

Synthesis Workflow Diagram

Caption: Synthesis workflow for Dihydrocyclosporin D.

Purification of Dihydrocyclosporin D by Preparative RP-HPLC

Principle of Purification

The purification of Dihydrocyclosporin D from the crude reaction mixture is achieved by preparative reversed-phase high-performance liquid chromatography (RP-HPLC). This technique separates compounds based on their hydrophobicity. A nonpolar stationary phase (e.g., C18-silica) is used with a polar mobile phase. Dihydrocyclosporin D, being slightly more polar than any remaining unreacted Cyclosporin D, will elute at a different retention time, allowing for its isolation. This method is highly effective for purifying cyclosporin metabolites and analogs.[6][7]

Materials and Reagents for Purification

Reagent/Material	Grade	Supplier	Purpose
Crude Dihydrocyclosporin D	N/A	From Synthesis	Sample to be purified
Acetonitrile	HPLC Grade	Commercially Available	Mobile Phase Component B
Water	HPLC Grade	Commercially Available	Mobile Phase Component A
Formic Acid	HPLC Grade	Commercially Available	Mobile Phase Modifier
C18 Preparative HPLC Column	N/A	Commercially Available	Stationary Phase

Step-by-Step Purification Protocol

• Sample Preparation: Dissolve the crude Dihydrocyclosporin D in a minimal amount of the initial mobile phase composition (e.g., 50:50 acetonitrile:water). Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System Setup:

  • Column: Install a C18 preparative HPLC column (e.g., 250 x 21.2 mm, 5 µm particle size).

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Flow Rate: Set the flow rate appropriate for the column size (e.g., 15-20 mL/min).

  • Detection: Set the UV detector to 210 nm.

• Column Equilibration: Equilibrate the column with the initial mobile phase composition (e.g., 50% B) until a stable baseline is achieved.

• Injection and Elution: Inject the prepared sample onto the column. Elute with a linear gradient of acetonitrile (Mobile Phase B) in water (Mobile Phase A). A typical gradient might be from 50% to 90% B over 30 minutes.

• Fraction Collection: Collect fractions corresponding to the major peak that elutes. The peak corresponding to Dihydrocyclosporin D should be well-resolved from any starting material and other impurities.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm the purity of Dihydrocyclosporin D.

• Solvent Evaporation: Pool the pure fractions and remove the acetonitrile by rotary evaporation. The remaining aqueous solution can be lyophilized to yield the final product as a pure, white powder.

Purification Workflow Diagram

Caption: Purification workflow for Dihydrocyclosporin D.

Characterization and Quality Control

The identity and purity of the synthesized Dihydrocyclosporin D should be confirmed using standard analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight of Dihydrocyclosporin D (C₆₃H₁₁₅N₁₁O₁₂), which is approximately 1218.7 g/mol .[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure and the absence of the double bond present in the starting material.

• Analytical HPLC: To determine the purity of the final product, which should be >95%.

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling organic solvents and the palladium catalyst.

• Palladium on carbon is flammable and should be handled with care. Do not allow it to dry completely in the air.

• Hydrogen gas is highly flammable. Ensure there are no ignition sources nearby during the hydrogenation step.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• PubChem. (n.d.). Dihydrocyclosporin D. National Center for Biotechnology Information. Retrieved from [Link]

• Brooks, C. A., Cramer, S. M., & Rosano, T. G. (1993). Preparative chromatographic purification of cyclosporine metabolites. Clinical Chemistry, 39(3), 457–466. Retrieved from [Link]

• ResearchGate. (n.d.). Preparative chromatographic purification of cyclosporine metabolites. Retrieved from [Link]

• Google Patents. (n.d.). Method for the purification of cyclosporine a.

• ResearchGate. (n.d.). Separation and purification of cyclosporin minor components by macroporous adsorption resin and high speed countercurrent chromatography. Retrieved from [Link]

• Shao, Y., et al. (2016). Rapid separation of five cyclosporine analogs by supercritical fluid chromatography. Young Investigators Review. Retrieved from [Link]

• Wang, H., Fröhlich, R., Kehr, G., & Erker, G. (2008). Catalytic Hydrogenation Enabled by Ligand-Based Storage of Hydrogen. Angewandte Chemie International Edition, 57(1), 1-5. Retrieved from [Link]

• PubChem. (n.d.). Dihydrocyclosporin H. National Center for Biotechnology Information. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Catalytic Hydrogenation Enabled by Ligand-Based Storage of Hydrogen. Retrieved from [Link]

• Stein, B., et al. (1991). Cyclosporin-A increases synthesis of 1,25-dihydroxyvitamin D3 in the rat and mouse. Endocrinology, 128(3), 1369-73. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bio-synthesis, purification and structural analysis of Cyclosporine-A produced by Tolypocladium inflatum with valorization of agro-industrial wastes. Retrieved from [Link]

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• MDPI. (n.d.). Recent Progress of Hydrogenation and Hydrogenolysis Catalysts Derived from Layered Double Hydroxides. Retrieved from [Link]

• YouTube. (2018, May 16). Wilkinson's catalyst-hydrogenation-applications-structure-reactions-AdiChemistry. Retrieved from [Link]

• ResearchGate. (n.d.). a Structure of cyclosporin A with hydrogen bonding proposed by NMR.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Purification, crystallization and X-ray diffraction analysis of dihydropyrimidinase from Dictyostelium discoideum. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Optimization of Expression and Purification of Schistosoma mansoni Antigens in Fusion with Rhizavidin. Retrieved from [Link]

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Dihydrocyclosporin D in vitro assay development

A Technical Guide for the In Vitro Assessment of a Novel Calcineurin Inhibitor

Abstract

This document provides a comprehensive guide for the in vitro characterization of Dihydrocyclosporin D (DH-CsD), a derivative of the well-characterized immunosuppressant Cyclosporin A (CsA). While both compounds interact with cyclophilin, DH-CsD exhibits a distinct pharmacological profile, making it a compound of interest for research into T-cell-mediated autoimmune responses.[1] This guide is designed for researchers, scientists, and drug development professionals, offering detailed protocols for a two-tiered assay strategy: a primary biochemical assay to determine direct calcineurin phosphatase inhibition and a secondary cell-based reporter assay to confirm activity in a relevant cellular context. We emphasize the scientific rationale behind protocol steps, data analysis, and quality control to ensure robust and reproducible results.

Scientific Background & Mechanism of Action

Dihydrocyclosporin D, like its parent compound Cyclosporin A, functions by inhibiting the calcium/calmodulin-dependent serine/threonine phosphatase, calcineurin (also known as Protein Phosphatase 2B or PP2B).[2] The canonical pathway for calcineurin inhibition by cyclosporins is a critical checkpoint in T-cell activation.

The Mechanism:

• Cellular Entry: DH-CsD, a cyclic peptide, must first enter the cytoplasm of the target cell, typically a T-lymphocyte.

• Complex Formation: Inside the cell, DH-CsD binds to its intracellular receptor, cyclophilin (Cyp), a widely distributed protein.[2] This binding is a prerequisite for its inhibitory activity.

• Calcineurin Inhibition: The DH-CsD/Cyp complex presents a composite surface that binds to and sterically hinders the catalytic subunit of calcineurin.[3]

• Downstream Effects: Calcineurin's primary function in T-cells is to dephosphorylate the Nuclear Factor of Activated T-cells (NFAT) transcription factor.[4] When calcineurin is inhibited, NFAT remains phosphorylated in the cytoplasm and cannot translocate to the nucleus.

• Transcriptional Repression: The absence of nuclear NFAT prevents the transcription of key early-phase cytokines required for T-cell activation, most notably Interleukin-2 (IL-2).[2] This blockade of cytokine production is the basis of the compound's effect on cell-mediated immune responses.[1]

The following diagram illustrates this critical signaling pathway.

Figure 2: Recommended In Vitro Assay Workflow.

PART 1: Biochemical Calcineurin Phosphatase Assay

Principle: This assay directly measures the enzymatic activity of purified calcineurin by quantifying the dephosphorylation of a specific substrate. The rate of phosphate release is measured using a sensitive malachite green-based detection method. [5][6][7][8]The inhibitory potential of DH-CsD is determined by measuring the reduction in phosphatase activity across a range of compound concentrations.

Materials and Reagents

• Enzymes & Substrates:

  • Recombinant Human Calcineurin (CaN) [7] * Calmodulin (CaM) [7] * Recombinant Human Cyclophilin A (CypA) * RII Phosphopeptide Substrate [5][7]* Buffers & Solutions:

  • Assay Buffer (2X): 40 mM Tris-HCl, 20 mM MgCl₂, 0.2 mM CaCl₂, 2 mg/mL BSA, pH 7.5 * DH-CsD Compound: Stock solution in DMSO (e.g., 10 mM)

  • Cyclosporin A (Positive Control): Stock solution in DMSO

  • Phosphate Standard (e.g., KH₂PO₄)

• Detection:

  • Malachite Green-based Phosphate Detection Reagent [5][7]* Hardware:

  • 384-well clear, flat-bottom microplates

  • Microplate reader capable of measuring absorbance at ~620-650 nm [7]

Protocol: Step-by-Step

A. Reagent Preparation

• Complete Assay Buffer (1X): Prepare fresh by diluting the 2X Assay Buffer with an equal volume of ultrapure water. Add Calmodulin to a final concentration of 1 µM. Keep on ice.

• Enzyme Mix: In Complete Assay Buffer, prepare a mix of Calcineurin (e.g., 50 nM final) and Cyclophilin A (e.g., 250 nM final). The excess of CypA ensures that DH-CsD binding is not limited. Incubate on ice for 15 minutes.

• Compound Dilutions: Perform a serial dilution of DH-CsD and Cyclosporin A in 100% DMSO. A common starting point is a 10-point, 3-fold dilution series starting from 1 mM. Subsequently, dilute these DMSO stocks into Complete Assay Buffer to create the final working concentrations (ensure the final DMSO concentration in the assay is ≤1%).

• Substrate Solution: Dilute the RII phosphopeptide substrate stock in Complete Assay Buffer to the desired final concentration (e.g., 150 µM). [7] B. Assay Procedure

• Compound Addition: To the wells of a 384-well plate, add 5 µL of the serially diluted DH-CsD, control compounds (Cyclosporin A, DMSO vehicle), and buffer for controls.

• Enzyme Addition: Add 10 µL of the pre-incubated Enzyme Mix to all wells except the "No Enzyme" background controls.

• Pre-incubation: Incubate the plate at 30°C for 30 minutes to allow the inhibitor to bind to the CypA/CaN complex.

• Reaction Initiation: Add 10 µL of the RII Substrate Solution to all wells to start the enzymatic reaction. The final volume is 25 µL.

• Reaction Incubation: Incubate the plate at 30°C for 30-60 minutes. The optimal time should be determined empirically to ensure the reaction is within the linear range.

• Reaction Termination & Detection: Stop the reaction by adding 75 µL of the Malachite Green detection reagent to all wells. [5]This reagent also initiates color development.

• Color Development: Incubate at room temperature for 15-20 minutes.

• Data Acquisition: Read the absorbance at 620 nm on a microplate reader.

Data Analysis & Interpretation

• Background Subtraction: Subtract the average absorbance of the "No Enzyme" control wells from all other data points.

• Normalization: Express the data as a percentage of inhibition relative to the controls:

  • 0% Inhibition (High Control): DMSO vehicle wells (represents uninhibited enzyme activity).

  • 100% Inhibition (Low Control): A high concentration of Cyclosporin A or wells with no enzyme.

  • % Inhibition = 100 * (1 - [Signal_Sample - Signal_Low] / [Signal_High - Signal_Low])

• IC₅₀ Calculation: Plot the % Inhibition against the logarithm of the DH-CsD concentration. Fit the data to a four-parameter logistic (4PL) dose-response curve to determine the IC₅₀ value, which is the concentration of DH-CsD required to inhibit 50% of calcineurin activity. [9][10][11]

  Parameter	Description	Example Value
  IC₅₀	Concentration for 50% inhibition	45 nM
  Hill Slope	Steepness of the curve	1.1
  Max Inhibition	Maximum observed inhibition	98%

  | Z'-Factor | Assay quality metric (>0.5 is excellent) | 0.85 |

PART 2: Cell-Based NFAT Reporter Assay

Principle: This assay quantifies the inhibitory effect of DH-CsD on the calcineurin-NFAT signaling pathway in a physiologically relevant cellular environment. Jurkat T-cells, which are stably transfected with a luciferase reporter gene under the control of an NFAT response element (NFAT-RE), are used. [12][13][14]When the T-cell receptor (TCR) is activated, the subsequent increase in intracellular calcium activates calcineurin, leading to NFAT translocation and luciferase expression. DH-CsD will prevent this, causing a dose-dependent decrease in the luminescent signal.

Materials and Reagents

• Cell Line:

  • NFAT-Luciferase Reporter Jurkat Cell Line [4][12][15]* Media & Reagents:

  • RPMI-1640 Medium supplemented with 10% FBS, 1% Penicillin-Streptomycin [14] * T-Cell Activators: Phorbol 12-myristate 13-acetate (PMA) and Ionomycin, OR anti-CD3/anti-CD28 antibodies. [14][15] * DH-CsD and Cyclosporin A (in DMSO)

• Detection:

  • Luciferase Assay System (e.g., Promega Bio-Glo™ or similar) [12]* Hardware:

  • 96-well white, clear-bottom tissue culture plates

  • Luminometer

Protocol: Step-by-Step

A. Cell Culture & Plating

• Maintain Cells: Culture the NFAT-Jurkat cells according to the supplier's recommendations, typically in RPMI-1640 with supplements at 37°C and 5% CO₂. [15]2. Plate Cells: On the day of the assay, harvest cells and adjust the density to 1 x 10⁶ cells/mL in fresh assay medium (low-serum RPMI is often recommended). Dispense 50 µL of the cell suspension into each well of a 96-well plate (~50,000 cells/well). [14][15] B. Assay Procedure

• Compound Addition: Prepare serial dilutions of DH-CsD and controls in assay medium. Add 25 µL of these dilutions to the appropriate wells. Include DMSO vehicle controls.

• Pre-incubation: Incubate the plate at 37°C for 1 hour to allow the compound to enter the cells.

• Cell Stimulation: Prepare a stimulation cocktail (e.g., PMA at 40 ng/mL and Ionomycin at 2 µM final concentration) in assay medium. Add 25 µL of this cocktail to all wells except the "Unstimulated" controls (add 25 µL of medium instead). The final volume is 100 µL.

• Incubation: Incubate the plate for 6-18 hours at 37°C in a 5% CO₂ incubator. [13][15]The optimal time should be determined to maximize the signal-to-background window.

• Luminescence Reading:

  • Equilibrate the plate to room temperature for 10-15 minutes.

  • Add 100 µL of the luciferase assay reagent to each well. [13] * Incubate for 10 minutes at room temperature to allow for cell lysis and signal stabilization.

  • Measure luminescence using a plate luminometer.

Data Analysis & Interpretation

• Normalization: Express the data as a percentage of inhibition relative to the controls:

  • 0% Inhibition (High Signal): Stimulated cells with DMSO vehicle.

  • 100% Inhibition (Low Signal): Unstimulated cells with DMSO vehicle.

  • % Inhibition = 100 * (1 - [RLU_Sample - RLU_Low] / [RLU_High - RLU_Low]) (where RLU is Relative Light Units)

• IC₅₀ Calculation: As with the biochemical assay, plot % Inhibition vs. log[DH-CsD] and fit to a 4PL curve to determine the cellular IC₅₀.

Parameter	Description	Example Value
IC₅₀	Concentration for 50% inhibition in cells	150 nM
Fold Induction	(Stimulated Signal) / (Unstimulated Signal)	>20-fold
Max Inhibition	Maximum observed inhibition	95%
Z'-Factor	Assay quality metric (>0.5 is excellent)	0.78

Trustworthiness: Validation and Quality Control

To ensure the reliability of results, the following points must be addressed:

• Assay Window: The signal-to-background ratio (e.g., Fold Induction in the reporter assay) should be sufficiently large (>10-fold) to provide a robust measurement window.

• Z'-Factor: This statistical parameter assesses the quality of an assay for high-throughput screening. It should be calculated for each experiment using the high and low controls. A Z'-factor between 0.5 and 1.0 indicates an excellent assay. [16]* Reference Compound: Cyclosporin A should be run in parallel in every assay as a positive control to benchmark the performance of DH-CsD and ensure assay consistency over time.

• Reproducibility: Assays should be performed with at least three biological replicates to ensure statistical significance. [10]IC₅₀ values should be consistent across experiments.

• DMSO Tolerance: The final concentration of the DMSO solvent should be tested to ensure it does not impact enzyme activity or cell viability (typically ≤1%).

References

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• Spectrophotometric assay for calcineurin activity in leukocytes isolated from human blood. PubMed, National Center for Biotechnology Information. Available at: [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. Available at: [Link]

• CD4+ TCR Knockout NFAT-Luciferase Reporter Jurkat Cell Line. BPS Bioscience. Available at: [Link]

• Calcineurin Cellular Activity Assay Kit. Enzo Life Sciences. Available at: [Link]

• A fluorimetric method for determination of calcineurin activity. PMC, National Center for Biotechnology Information. Available at: [Link]

• NFAT Luciferase Reporter Jurkat Cell Line. BPS Bioscience. Available at: [Link]

• NFAT Leeporter™ Luciferase Reporter-Jurkat Cell Line. Abeomics. Available at: [Link]

• Methods for determination of calcineurin activity and uses in predicting therapeutic outcomes. Google Patents.

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. National Institutes of Health. Available at: [Link]

• Can anybody provide advice on IC 50 calculation in cytotoxicity studies using tumor cell lines? ResearchGate. Available at: [Link]

• Guidelines for accurate EC50/IC50 estimation. PubMed, National Center for Biotechnology Information. Available at: [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. National Institutes of Health. Available at: [Link]

• The effect of cyclosporin-A and dihydrocyclosporin-D on the therapy and prophylaxis of experimental allergic encephalomyelitis. Stork. Available at: [Link]

• Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine. PubMed, National Center for Biotechnology Information. Available at: [Link]

• Dihydro Cyclosporin A. Chemsrc. Available at: [Link]

• Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements. PubMed, National Center for Biotechnology Information. Available at: [Link]

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• Mechanisms of action of cyclosporine and effects on connective tissues. PubMed, National Center for Biotechnology Information. Available at: [Link]

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Application Note: Dihydrocyclosporin D Cytotoxicity Assay Protocol in Cancer Cell Lines

Introduction: Unraveling the Cytotoxic Potential of a Cyclosporin A Metabolite

Cyclosporins are a class of cyclic undecapeptides known primarily for the potent immunosuppressive activity of their most famous member, Cyclosporin A (CsA).[1] CsA's therapeutic efficacy in organ transplantation and autoimmune diseases is well-established, stemming from its ability to inhibit T-cell activation.[2][3] However, the role of CsA in oncology is far more complex and paradoxical. Studies have demonstrated that CsA can induce apoptosis in various human cancer cell lines, suggesting a potential anti-tumor role.[4] Conversely, other research indicates that CsA can promote cancer progression and metastasis through mechanisms independent of its immunosuppressive effects, such as the induction of transforming growth factor-beta (TGF-β).[5] Furthermore, CsA is a known inhibitor of efflux pumps like P-glycoprotein, a characteristic that has been exploited to reverse multidrug resistance in cancer therapy.[4][6]

Dihydrocyclosporin D (DHCSD) is a metabolite of Cyclosporin A.[7] While it is considered a weak immunosuppressant compared to its parent compound, its broader biological activities, particularly its potential cytotoxicity against cancer cells, remain largely unexplored.[7] Investigating DHCSD provides an opportunity to decouple the potent immunosuppressive effects of CsA from other potentially therapeutic cellular activities. This application note provides a comprehensive, field-proven guide for researchers to rigorously assess the cytotoxic and cytostatic effects of Dihydrocyclosporin D on various cancer cell lines. We present two complementary protocols—the MTT assay for metabolic viability and the LDH assay for membrane integrity—to ensure a robust and multi-faceted evaluation.

Background: The Cyclosporin Mechanism of Action

To understand the potential action of Dihydrocyclosporin D, it is essential to first grasp the well-documented pathway of its parent compound, Cyclosporin A. CsA exerts its primary immunosuppressive effect by forming a complex with an intracellular protein called cyclophilin.[3][8] This CsA-cyclophilin complex then binds to and inhibits calcineurin, a calcium/calmodulin-dependent phosphatase.[9] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NF-AT), a key transcription factor.[8] Consequently, NF-AT cannot translocate to the nucleus, leading to the transcriptional blockade of crucial cytokines, most notably Interleukin-2 (IL-2), which is vital for T-cell proliferation and activation.[3][9] While DHCSD is less potent in this specific pathway, its structural similarity suggests that it may interact with other cellular targets, making its cytotoxic evaluation imperative.

Figure 1: Simplified Cyclosporin A signaling pathway.

Principles of Cytotoxicity Assessment

No single assay can fully capture the complexity of cellular death. Therefore, we advocate for a multi-assay approach to validate findings. This protocol details two widely accepted methods that measure different cellular characteristics.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a gold standard for measuring cell viability. It quantifies the metabolic activity of a cell population.[10] Viable cells possess mitochondrial NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT reagent into a purple, insoluble formazan product.[11] The amount of formazan produced, which is solubilized for measurement, is directly proportional to the number of metabolically active (viable) cells.[12]

• Lactate Dehydrogenase (LDH) Release Assay: This assay measures cytotoxicity by quantifying the activity of LDH released from damaged cells into the culture medium.[13] LDH is a stable cytosolic enzyme that is rapidly released upon the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[14][15] Therefore, an increase in LDH activity in the supernatant corresponds directly to an increase in the number of dead cells.

Experimental Workflow Overview

The following diagram outlines the complete experimental process, from initial cell culture preparation to the final calculation of the IC50 value, which represents the concentration of a drug that is required for 50% inhibition in vitro.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclosporine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 4. The potential role of cyclosporine A in cancer treatment: a comprehensive literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclosporine induces cancer progression by a cell-autonomous mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. medchemexpress.com [medchemexpress.com]
• 8. Ciclosporin - Wikipedia [en.wikipedia.org]
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• 14. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.sg]
• 15. LDH cytotoxicity assay [protocols.io]

Measuring the Effect of Dihydrocyclosporin D on Mitochondrial Permeability Transition: An Application Guide

Introduction: The Mitochondrion at the Crossroads of Life and Death

Mitochondria, the powerhouses of the cell, are central to cellular bioenergetics, producing the bulk of ATP required for life's processes.[1][2] However, these organelles also harbor the machinery for programmed cell death. A critical event in this process is the opening of the mitochondrial permeability transition pore (mPTP), a high-conductance channel in the inner mitochondrial membrane.[1][3] Under pathological conditions such as ischemia-reperfusion injury and neurodegenerative diseases, sustained mPTP opening leads to the dissipation of the mitochondrial membrane potential, cessation of ATP synthesis, osmotic swelling, and the release of pro-apoptotic factors, ultimately culminating in cell death.[2][4]

A key regulator of the mPTP is Cyclophilin D (CypD), a mitochondrial matrix protein with peptidyl-prolyl cis-trans isomerase (PPIase) activity.[2][5][6] CypD sensitizes the mPTP to opening in response to stimuli like calcium overload and oxidative stress.[2][7] When CypD binds to components of the mPTP complex, it lowers the threshold for pore activation.[7] Consequently, inhibiting the interaction between CypD and the mPTP is a promising therapeutic strategy for diseases characterized by mitochondrial dysfunction and cell death.[2][8][9]

Cyclosporin A (CsA) is a well-known inhibitor of CypD and, by extension, the mPTP.[8][9][10][11] Dihydrocyclosporin D, a derivative of cyclosporin, is also being investigated for its potential to modulate mPTP activity. This guide provides a detailed framework for researchers to quantitatively assess the effect of Dihydrocyclosporin D on mPTP opening using robust, validated in vitro assays with isolated mitochondria.

Core Concepts and Experimental Rationale

The two primary methods detailed here, the Calcium Retention Capacity (CRC) assay and the mitochondrial swelling assay, provide complementary insights into mPTP function.

• Calcium Retention Capacity (CRC) Assay: This assay quantifies the amount of calcium that mitochondria can sequester before the mPTP opens.[12][13] Healthy, coupled mitochondria actively take up calcium from the cytosol. However, once a critical matrix calcium concentration is reached, the mPTP opens, leading to a massive release of the accumulated calcium.[12] By measuring the total amount of calcium taken up before this release, we can assess the sensitivity of the mPTP. An increase in CRC in the presence of an inhibitor like Dihydrocyclosporin D indicates a desensitization of the pore to calcium-induced opening.

• Mitochondrial Swelling Assay: This spectrophotometric assay directly measures the osmotic swelling of mitochondria that occurs upon mPTP opening.[3][14] The opening of the pore allows for the influx of solutes and water into the mitochondrial matrix, causing the organelle to swell.[3][15] This swelling leads to a decrease in the absorbance (light scattering) of the mitochondrial suspension at 540 nm.[3][14][16] By monitoring this change in absorbance over time, we can kinetically assess mPTP opening. A reduction in the rate and extent of swelling in the presence of Dihydrocyclosporin D would signify its inhibitory effect.

Experimental Workflow and Key Considerations

A successful investigation into the effects of Dihydrocyclosporin D on the mPTP hinges on meticulous experimental execution. The following workflow outlines the critical stages, from mitochondrial isolation to data interpretation.

Figure 1. A generalized workflow for assessing the impact of Dihydrocyclosporin D on the mPTP.

Detailed Protocols

Protocol 1: Isolation of Mitochondria from Rodent Liver

This protocol is adapted for high yield and purity of mitochondria, essential for reproducible mPTP assays.

Materials:

• Mitochondrial Isolation Buffer (MIB): 250 mM Sucrose, 10 mM HEPES, 1 mM EGTA, pH 7.4. Keep on ice.

• Homogenization Buffer (HB): MIB supplemented with 0.1% (w/v) BSA.

• Glass-Teflon homogenizer

• Refrigerated centrifuge

Procedure:

• Euthanize the animal according to approved institutional guidelines.

• Quickly excise the liver and place it in ice-cold MIB.

• Mince the tissue finely with scissors on a pre-chilled surface.

• Transfer the minced tissue to a pre-chilled glass-Teflon homogenizer with 10 volumes of HB.

• Homogenize with 5-7 slow strokes.

• Transfer the homogenate to a centrifuge tube and centrifuge at 800 x g for 10 minutes at 4°C to pellet nuclei and cell debris.[17]

• Carefully collect the supernatant and centrifuge at 8,000 x g for 15 minutes at 4°C to pellet the mitochondria.[17]

• Discard the supernatant and gently resuspend the mitochondrial pellet in MIB.

• Repeat the centrifugation at 8,000 x g for 15 minutes.

• Resuspend the final mitochondrial pellet in a minimal volume of MIB and keep on ice.

• Determine the protein concentration using a standard method (e.g., Bradford or BCA assay).

Protocol 2: Calcium Retention Capacity (CRC) Assay

This fluorometric assay provides a quantitative measure of mPTP sensitivity to calcium.

Materials:

• CRC Buffer: 125 mM KCl, 10 mM MOPS, 5 mM Glutamate, 2.5 mM Malate, 1 mM Pi, 2 µM Rotenone, pH 7.2.

• Calcium Green-5N (fluorescent calcium indicator)

• CaCl₂ stock solution (e.g., 1 mM)

• Dihydrocyclosporin D stock solution (in DMSO or ethanol)

• Cyclosporin A (positive control)

• 96-well black, clear-bottom plate

• Fluorescence plate reader with injectors

Procedure:

• In a 96-well plate, add isolated mitochondria to the CRC buffer to a final concentration of 0.5 mg/mL.

• Add Calcium Green-5N to a final concentration of 1 µM.

• Add Dihydrocyclosporin D at various concentrations to different wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 1 µM Cyclosporin A).

• Incubate the plate at 30°C for 3-5 minutes.

• Place the plate in the fluorescence plate reader (Excitation: 506 nm, Emission: 531 nm).[14]

• Program the reader to inject pulses of CaCl₂ (e.g., 10 µM final concentration) every 60 seconds and record the fluorescence signal kinetically.

• Continue the calcium pulses until a sharp, sustained increase in fluorescence is observed, indicating mPTP opening and calcium release.[13]

• Calculate the total amount of calcium added before the pore opening. This is the Calcium Retention Capacity.

Data Presentation:

Treatment Group	Dihydrocyclosporin D (µM)	Calcium Retention Capacity (nmol Ca²⁺/mg protein)
Vehicle Control	0	Value ± SD
Dihydrocyclosporin D	X	Value ± SD
Dihydrocyclosporin D	Y	Value ± SD
Dihydrocyclosporin D	Z	Value ± SD
Positive Control (CsA)	1	Value ± SD

Protocol 3: Mitochondrial Swelling Assay

This spectrophotometric assay provides a kinetic measurement of mPTP opening.

Materials:

• Swelling Buffer: 120 mM KCl, 10 mM Tris-HCl, 5 mM KH₂PO₄, pH 7.4.

• CaCl₂ stock solution (e.g., 20 mM)

• Dihydrocyclosporin D stock solution

• Cyclosporin A (positive control)

• Spectrophotometer capable of kinetic measurements at 540 nm

Procedure:

• In a cuvette, resuspend isolated mitochondria in the Swelling Buffer to a final concentration of 0.5 mg/mL.

• Add Dihydrocyclosporin D at the desired concentration (and controls in separate cuvettes).

• Equilibrate at 30°C for 3 minutes and obtain a baseline absorbance reading at 540 nm.

• Induce mPTP opening by adding a bolus of CaCl₂ (e.g., 100-200 µM final concentration).

• Immediately start recording the absorbance at 540 nm every 30 seconds for 10-15 minutes.[14]

• A decrease in absorbance indicates mitochondrial swelling.[3][14][16]

Data Presentation:

Time (min)	Vehicle Control (Absorbance at 540 nm)	Dihydrocyclosporin D (Absorbance at 540 nm)	Positive Control (CsA) (Absorbance at 540 nm)
0	Value ± SD	Value ± SD	Value ± SD
2	Value ± SD	Value ± SD	Value ± SD
4	Value ± SD	Value ± SD	Value ± SD
6	Value ± SD	Value ± SD	Value ± SD
8	Value ± SD	Value ± SD	Value ± SD
10	Value ± SD	Value ± SD	Value ± SD

Mechanism of mPTP Regulation and Inhibition

The mPTP is a multi-protein complex, and its regulation is intricate. The binding of CypD to the pore components is a critical sensitizing step. Inhibitors like Dihydrocyclosporin D are thought to prevent this interaction, thereby stabilizing the closed state of the pore.

Figure 2. A simplified model of mPTP regulation by CypD and its inhibition.

Troubleshooting and Best Practices

• Mitochondrial Quality: The integrity of the isolated mitochondria is paramount. Assess mitochondrial coupling using an oxygen electrode to measure the Respiratory Control Ratio (RCR). An RCR > 4 (with complex I substrates) is generally considered acceptable.

• Reagent Purity: Ensure all buffers and reagents are of high purity and free of contaminants that could affect mitochondrial function.

• Solvent Effects: Always include a vehicle control to account for any effects of the solvent (e.g., DMSO) used to dissolve Dihydrocyclosporin D.

• Concentration Optimization: The optimal concentrations of calcium to induce mPTP opening and Dihydrocyclosporin D for inhibition should be determined empirically through pilot experiments.

Conclusion

The protocols outlined in this application note provide a robust framework for elucidating the effects of Dihydrocyclosporin D on the mitochondrial permeability transition pore. By combining the quantitative power of the Calcium Retention Capacity assay with the kinetic insights from the mitochondrial swelling assay, researchers can generate high-quality, reproducible data. This information is crucial for understanding the therapeutic potential of Dihydrocyclosporin D in pathologies linked to mPTP-mediated cell death.

References

• Baines, C. P., et al. (2005). Cyclophilin D. Journal of Biological Chemistry. Available at: [Link]

• Bernardi, P., et al. (2015). The Mitochondrial Permeability Transition Pore. Frontiers in Physiology. Available at: [Link]

• Elrod, J. W., et al. (2010). Cyclophilin D is a critical regulator of the mitochondrial permeability transition pore. PNAS. Available at: [Link]

• Giorgio, V., et al. (2013). Cyclophilin D in the Mitochondrial Permeability Transition Pore. Frontiers in Physiology. Available at: [Link]

• Halestrap, A. P. (2009). The mitochondrial permeability transition pore. Journal of Molecular and Cellular Cardiology. Available at: [Link]

• Karch, J., & Molkentin, J. D. (2022). Simultaneous Acquisition of Mitochondrial Calcium Retention Capacity and Swelling to Measure Permeability Transition Sensitivity. Methods in Molecular Biology. Available at: [Link]

• Li, W., et al. (2018). Mitochondrial Ca2+ Retention Capacity Assay and Ca2+-triggered Mitochondrial Swelling Assay. Journal of Visualized Experiments. Available at: [Link]

• Nakagawa, T., et al. (2005). Cyclophilin D-dependent mitochondrial permeability transition regulates some necrotic but not apoptotic cell death. Nature. Available at: [Link]

• Petronilli, V., et al. (1999). The mitochondrial permeability transition pore. Biochimica et Biophysica Acta (BBA) - Bioenergetics. Available at: [Link]

• Zorov, D. B., et al. (2014). Mitochondrial permeability transition pore (mPTP) and cell death. Biochimica et Biophysica Acta (BBA) - Bioenergetics. Available at: [Link]

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• 2. Frontiers | Cyclophilin D: An Integrator of Mitochondrial Function [frontiersin.org]
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• 4. Cyclosporine A suppresses keratinocyte cell death through MPTP inhibition in a model for skin cancer in organ transplant recipients - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Physiologic Functions of Cyclophilin D and the Mitochondrial Permeability Transition Pore - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Cyclophilin D (PPIF) and MPTP in hepatic ischemia-reperfusion injury: insights into mechanisms [frontiersin.org]
• 8. Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyclosporin A, But Not FK 506, Protects Mitochondria and Neurons against Hypoglycemic Damage and Implicates the Mitochondrial Permeability Transition in Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclophilin D regulation of the mitochondrial permeability transition pore - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Dihydrocyclosporin D Efficacy Testing in Leishmania donovani Culture

Authored by: Senior Application Scientist

Abstract

Visceral leishmaniasis, caused by the protozoan parasite Leishmania donovani, remains a significant global health challenge, necessitating the development of novel therapeutics. Dihydrocyclosporin D, a non-immunosuppressive analog of Cyclosporin A, has emerged as a compound of interest due to its potential anti-leishmanial properties. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of Dihydrocyclosporin D's efficacy against L. donovani. The protocols detailed herein cover the in vitro assessment against both the extracellular promastigote and the clinically relevant intracellular amastigote stages of the parasite, as well as cytotoxicity profiling against host cells. Furthermore, a foundational framework for subsequent in vivo evaluation is presented. The methodologies are designed to ensure scientific rigor, reproducibility, and a thorough understanding of the compound's biological activity.

Introduction: The Rationale for Investigating Dihydrocyclosporin D against Leishmania donovani

Leishmania donovani is a digenetic parasite, existing as flagellated promastigotes in the sandfly vector and as non-motile amastigotes within the phagolysosomes of mammalian macrophages[1][2]. The intracellular amastigote is the clinically relevant stage responsible for the pathology of visceral leishmaniasis[1][3]. Consequently, while primary drug screens may utilize the more easily cultured promastigote form, definitive efficacy must be established against the intracellular amastigote[2][3].

Cyclosporin A (CsA), a well-known immunosuppressant, has demonstrated anti-leishmanial activity[4][5][6]. However, its potent immunosuppressive effects complicate its therapeutic potential for infectious diseases. Dihydrocyclosporin D, a non-immunosuppressive derivative, offers a promising alternative by potentially retaining anti-parasitic activity without compromising the host's immune response[5][]. Preliminary studies suggest that Dihydrocyclosporin A (a closely related derivative) can inhibit the proliferation of both L. donovani promastigotes and intracellular amastigotes[5][8]. The mechanism of action may be linked to the disruption of mitochondrial function within the parasite[5].

This guide provides a structured approach to validate and expand upon these findings, ensuring a robust evaluation of Dihydrocyclosporin D's potential as a lead compound for anti-leishmanial drug discovery.

Essential Materials and Reagents

Parasite and Cell Lines:

• Leishmania donovani (e.g., DD8 strain)

• Murine macrophage cell line (e.g., RAW 264.7) or human monocytic cell line (e.g., THP-1)

Culture Media and Supplements:

• M199 medium or RPMI-1640 medium for Leishmania culture[9]

• Heat-inactivated fetal bovine serum (FBS)

• Penicillin-Streptomycin solution

• HEPES buffer

• DMEM or RPMI-1640 medium for macrophage culture

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

Compounds and Reagents:

• Dihydrocyclosporin D (with known purity)

• Dimethyl sulfoxide (DMSO, sterile)

• Amphotericin B or Miltefosine (positive control anti-leishmanial drugs)

• Resazurin sodium salt or MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Giemsa stain

• Phosphate-buffered saline (PBS)

• Trypan blue solution

Experimental Workflows

The evaluation of Dihydrocyclosporin D is a multi-stage process, beginning with in vitro assays and potentially progressing to in vivo models.

Caption: Overall experimental workflow for evaluating Dihydrocyclosporin D.

Detailed Protocols

In Vitro Efficacy Against L. donovani Promastigotes

This initial screening assay determines the direct effect of Dihydrocyclosporin D on the extracellular, replicative stage of the parasite.

Protocol Steps:

• Parasite Culture: Culture L. donovani promastigotes in M199 medium supplemented with 10% heat-inactivated FBS and antibiotics at 25°C. Subculture every 2-3 days to maintain parasites in the logarithmic growth phase[10].

• Compound Preparation: Prepare a stock solution of Dihydrocyclosporin D in DMSO. Create serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.5% in the assay wells, as higher concentrations can be toxic to the parasites.

• Assay Setup: In a 96-well plate, add 100 µL of promastigote suspension (1 x 10^6 cells/mL) to each well.

• Drug Addition: Add 100 µL of the serially diluted Dihydrocyclosporin D to the wells. Include wells with Amphotericin B as a positive control and wells with medium and 0.5% DMSO as a negative (vehicle) control.

• Incubation: Incubate the plate at 25°C for 48-72 hours.

• Viability Assessment (Resazurin Assay): Add 20 µL of resazurin solution (0.125 mg/mL) to each well and incubate for another 4-6 hours. Measure the fluorescence (560 nm excitation / 590 nm emission) or absorbance (570 nm and 600 nm) using a plate reader.

• Data Analysis: Calculate the 50% inhibitory concentration (IC50) by plotting the percentage of parasite viability against the log of the drug concentration and fitting the data to a dose-response curve.

Host Cell Cytotoxicity Assay

It is crucial to determine if the compound is toxic to the host cells, as non-specific cytotoxicity can be misinterpreted as anti-leishmanial activity.

Protocol Steps:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM or THP-1 monocytes in RPMI-1640, both supplemented with 10% FBS and antibiotics, at 37°C in a 5% CO2 atmosphere. For THP-1 cells, induce differentiation into adherent macrophages by treating with PMA (e.g., 50 ng/mL) for 48 hours prior to the assay[3].

• Cell Seeding: Seed the macrophages in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Addition: Replace the medium with fresh medium containing serial dilutions of Dihydrocyclosporin D. Include a vehicle control (0.5% DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 atmosphere.

• Viability Assessment: Perform a resazurin or MTT assay as described for the promastigotes to assess cell viability[11].

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) using a dose-response curve.

In Vitro Efficacy Against Intracellular L. donovani Amastigotes

This assay is the "gold standard" for in vitro testing as it evaluates the compound's ability to kill the clinically relevant intracellular parasite form[12].

Sources

• 1. A Screen against Leishmania Intracellular Amastigotes: Comparison to a Promastigote Screen and Identification of a Host Cell-Specific Hit | PLOS Neglected Tropical Diseases [journals.plos.org]
• 2. A Screen against Leishmania Intracellular Amastigotes: Comparison to a Promastigote Screen and Identification of a Host Cell-Specific Hit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Image-Based High-Content Screening Assay for Compounds Targeting Intracellular Leishmania donovani Amastigotes in Human Macrophages | PLOS Neglected Tropical Diseases [journals.plos.org]
• 4. Cyclosporin A Treatment of Leishmania donovani Reveals Stage-Specific Functions of Cyclophilins in Parasite Proliferation and Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of in vitro antileishmanial efficacy of cyclosporin A and its non-immunosuppressive derivative, dihydrocyclosporin A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclosporin A: antiparasite drug, modulator of the host-parasite relationship and immunosuppressant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dihydro Cyclosporin A | CAS#:59865-15-5 | Chemsrc [chemsrc.com]
• 9. researchgate.net [researchgate.net]
• 10. ainslielab.web.unc.edu [ainslielab.web.unc.edu]
• 11. Evaluation of the antileishmanial and cytotoxic effects of various extracts of garlic (Allium sativum) on Leishmania tropica - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In Vitro Sensitivity Testing of Leishmania Clinical Field Isolates: Preconditioning of Promastigotes Enhances Infectivity for Macrophage Host Cells - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of Dihydrocyclosporin D Stock Solution for Cell Culture: An Application Note and Protocol

Abstract

This comprehensive guide provides a detailed protocol for the preparation, storage, and handling of Dihydrocyclosporin D stock solutions for use in cell culture applications. Dihydrocyclosporin D, a derivative of the immunosuppressant Cyclosporin A, is a valuable tool for in vitro studies. Due to its hydrophobic nature, proper solubilization and handling are critical to ensure experimental reproducibility and to mitigate potential cytotoxicity from the solvent. This document outlines the necessary steps to prepare a sterile, high-concentration stock solution and provides recommendations for its use in cell culture experiments.

Introduction: The Importance of Proper Stock Solution Preparation

Dihydrocyclosporin D is a cyclic peptide with significant biological activity. Its hydrophobic nature presents a challenge for researchers, as it is poorly soluble in aqueous solutions like cell culture media. Therefore, an organic solvent is required to create a concentrated stock solution, which can then be diluted to the desired final concentration in the experimental setup.

The choice of solvent, the final concentration of the stock solution, and the storage conditions are all critical parameters that can impact the integrity of the compound and the validity of the experimental results. Improperly prepared stock solutions can lead to precipitation of the compound, inaccurate dosing, and solvent-induced cytotoxicity, all of which can confound experimental outcomes. This guide provides a robust, field-proven protocol to address these challenges.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties of Dihydrocyclosporin D is fundamental to its proper handling.

Table 1: Physicochemical Properties of Dihydrocyclosporin D

Property	Value	Source
Molecular Formula	C63H115N11O12	PubChem[1]
Molar Mass	1218.7 g/mol	PubChem[1]
Appearance	White to off-white solid	N/A
Aqueous Solubility	Poor	Inferred from Cyclosporin A data[2][3]
Organic Solubility	Soluble in DMSO and ethanol	Inferred from Cyclosporin A data[4][5][6][7]

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when handling Dihydrocyclosporin D powder and its solutions.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder. Avoid contact with skin and eyes.

• Disposal: Dispose of waste materials according to institutional and local regulations for chemical waste.

Protocol: Preparation of a 10 mM Dihydrocyclosporin D Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dihydrocyclosporin D in sterile Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for hydrophobic compounds in cell culture due to its high solubilizing capacity and relatively low cytotoxicity at low concentrations.[8][10]

Materials:

• Dihydrocyclosporin D powder (Molar Mass: 1218.7 g/mol )

• Sterile, cell culture grade DMSO (Dimethyl Sulfoxide)

• Sterile, conical-bottom polypropylene microcentrifuge tubes (1.5 mL or 2.0 mL)

• Calibrated analytical balance

• Sterile, disposable syringe (1 mL or 5 mL)

• Sterile syringe filter with a 0.22 µm polytetrafluoroethylene (PTFE) or nylon membrane[1][4][11]

• Vortex mixer

Workflow Diagram:

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
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• 11. Sterilization of DMSO-Nile Blue A methods - General Lab Techniques [protocol-online.org]

Dihydrocyclosporin D dose-response curve generation in vitro

Application Notes and Protocols

Topic: Generation of an In Vitro Dose-Response Curve for Dihydrocyclosporin D

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for generating a robust and reproducible in vitro dose-response curve for Dihydrocyclosporin D (DHD-D). Dihydrocyclosporin D is a non-immunosuppressive derivative of the well-known calcineurin inhibitor, Cyclosporin A (CsA).[][2] While CsA's primary mechanism of immunosuppression involves forming a complex with cyclophilin to inhibit the calcium/calmodulin-dependent phosphatase, calcineurin, thereby blocking T-cell activation, DHD-D offers a more nuanced tool for research.[3][4] It is reported to modulate mitochondrial pathways without inducing general immunosuppression, making it a valuable compound for studying specific cellular signaling events.[] This guide details two primary protocols: a functional, cell-based NFAT (Nuclear Factor of Activated T-cells) reporter assay to determine the half-maximal inhibitory concentration (IC50) related to the calcineurin pathway, and a concurrent cell viability assay to exclude cytotoxicity as a confounding factor.

Scientific Principle: Targeting the Calcineurin-NFAT Pathway

T-cell activation is a cornerstone of the adaptive immune response. Upon T-cell receptor (TCR) engagement, a signaling cascade elevates intracellular calcium (Ca2+) levels. This Ca2+ binds to calmodulin (CaM), which in turn activates calcineurin, a serine/threonine phosphatase.[3] Calcineurin's critical substrate is the NFAT family of transcription factors. In resting cells, NFAT is phosphorylated and resides in the cytoplasm. Activated calcineurin dephosphorylates NFAT, exposing a nuclear localization signal. This allows NFAT to translocate into the nucleus, where it drives the transcription of key immunomodulatory genes, including Interleukin-2 (IL-2).[5]

Cyclosporin A and its analogs inhibit this pathway by preventing calcineurin from accessing and dephosphorylating NFAT.[3] The primary assay described here leverages this mechanism by using a Jurkat T-cell line genetically engineered to express a luciferase reporter gene under the control of an NFAT-responsive promoter. Inhibition of calcineurin by DHD-D results in decreased NFAT-mediated transcription and a corresponding dose-dependent reduction in luminescence.

Caption: The Calcineurin-NFAT signaling pathway and the inhibitory action of Dihydrocyclosporin D.

Materials and Reagents

Reagent/Material	Recommended Source/Specification	Purpose
Dihydrocyclosporin D	Purity >98%	Test Compound
Cyclosporin A	Purity >98% (e.g., Sigma-Aldrich)	Positive Control
Jurkat NFAT-Luciferase Reporter Cell Line	(e.g., Promega, InvivoGen)	Biological System
RPMI 1640 Medium	(e.g., Gibco, ATCC)	Cell Culture
Fetal Bovine Serum (FBS)	Heat-inactivated, Qualified	Cell Culture Supplement
Penicillin-Streptomycin	10,000 U/mL Penicillin, 10,000 µg/mL Strep	Antibiotic
L-Glutamine	200 mM	Cell Culture Supplement
Phorbol 12-myristate 13-acetate (PMA)	(e.g., Sigma-Aldrich)	Cell Stimulant (PKC Activator)
Ionomycin	(e.g., Sigma-Aldrich)	Cell Stimulant (Calcium Ionophore)
Dimethyl Sulfoxide (DMSO)	Cell culture grade	Solvent for Compounds
Luciferase Assay System	High sensitivity (e.g., Promega Bright-Glo™)	Signal Detection
MTT Reagent	3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide	Viability Assay
MTT Solubilization Solution	e.g., 10% SDS in 0.01 M HCl or DMSO	Formazan Solubilization
96-well Culture Plates	White, opaque, sterile (for luminescence)	Assay Plate
96-well Culture Plates	Clear, flat-bottom, sterile (for MTT)	Assay Plate
Equipment	Humidified Incubator (37°C, 5% CO₂), Luminometer, Spectrophotometer (570 nm)	Standard Lab Equipment

Experimental Workflow: A Dual Assay Approach

A self-validating protocol requires assessing the specific inhibitory activity while simultaneously monitoring for off-target effects like cytotoxicity. Therefore, the NFAT reporter assay and the MTT viability assay should be run in parallel with identical drug concentrations.

Caption: Overall workflow for determining the IC50 of Dihydrocyclosporin D.

Detailed Protocol 1: NFAT Reporter Assay

This protocol is designed to quantify the inhibitory effect of DHD-D on the calcineurin-NFAT signaling pathway.

4.1. Preparation of Reagents and Cells

• Cell Culture: Maintain the Jurkat-NFAT Luciferase cell line in complete RPMI medium (RPMI + 10% FBS + 1% Pen-Strep + 2 mM L-Glutamine) in a humidified incubator at 37°C with 5% CO₂. Ensure cells are in the logarithmic growth phase and exhibit >95% viability.

• Compound Stock: Prepare a 10 mM stock solution of Dihydrocyclosporin D in sterile DMSO. Aliquot and store at -20°C or -80°C.[6] Avoid repeated freeze-thaw cycles.

• Stimulation Medium: Prepare a 2X working solution of PMA (final concentration 40 ng/mL) and Ionomycin (final concentration 2 µM) in assay medium (serum-free RPMI).

4.2. Assay Procedure

• Cell Seeding: Harvest and count the Jurkat cells. Resuspend them in complete RPMI medium to a density of 1 x 10⁶ cells/mL. Add 100 µL of the cell suspension (100,000 cells) to each well of a white, opaque 96-well plate.

• Compound Dilution Series:

  • Perform a serial dilution of the 10 mM DHD-D stock solution. A common approach is a 1:3 or 1:4 dilution series across 8-10 points.

  • Start by diluting the stock to 200 µM in assay medium. This will be your highest concentration (becomes 100 µM in the well). Serially dilute from there.

  • Crucial: Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically ≤0.5%).

• Controls: Prepare wells for:

  • 100% Activity Control: Cells + DMSO vehicle + Stimulants.

  • Baseline Control: Cells + DMSO vehicle + No Stimulants.

  • Positive Control: Cells + Cyclosporin A (at its known IC50) + Stimulants.

• Drug Treatment: Add 50 µL of each DHD-D dilution (or control vehicle) to the appropriate wells.

• Pre-incubation: Gently mix the plate and incubate for 1 hour at 37°C. This allows the compound to enter the cells before stimulation.

• Cell Stimulation: Add 50 µL of the 2X PMA/Ionomycin stimulation medium to all wells except the baseline controls. For baseline wells, add 50 µL of assay medium. The total volume is now 200 µL.

• Incubation: Incubate the plate for 6-8 hours at 37°C with 5% CO₂.[7]

• Luminescence Reading:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Add the luciferase reagent to each well according to the manufacturer's instructions (e.g., 100 µL).

  • Incubate for 10 minutes in the dark to stabilize the signal.

  • Read the luminescence on a microplate luminometer.

Detailed Protocol 2: MTT Cell Viability Assay

This assay is performed in parallel to ensure that any observed decrease in NFAT activity is not due to cell death.[8]

• Assay Setup: Follow steps 1-6 from the NFAT Reporter Assay protocol (Section 4.2), but use a clear, flat-bottom 96-well plate.

• Incubation: Incubate the plate for the same duration as the NFAT assay (6-8 hours).

• Add MTT Reagent: Add 20 µL of 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.[9]

• Solubilization: Add 100 µL of MTT solubilization solution to each well. Pipette up and down to dissolve the crystals.

• Incubate: Cover the plate and incubate for 2-4 hours at room temperature in the dark.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate spectrophotometer.

Data Analysis and Interpretation

6.1. Normalization and Calculation

• NFAT Data:

  • Subtract the average baseline control luminescence from all other readings.

  • Calculate the percentage of inhibition for each DHD-D concentration using the formula: % Inhibition = 100 * (1 - (Signal_Compound / Signal_100%_Activity))

• MTT Data:

  • Subtract the average blank (medium only) absorbance from all readings.

  • Calculate cell viability as a percentage of the vehicle-treated control: % Viability = 100 * (Absorbance_Compound / Absorbance_Vehicle_Control)

6.2. Dose-Response Curve Generation

• Plotting: Using software like GraphPad Prism or an equivalent, plot the % Inhibition (for NFAT) or % Viability (for MTT) on the Y-axis against the logarithm of the DHD-D concentration on the X-axis.[10][11]

• Curve Fitting: Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation (sigmoidal dose-response with variable slope).[10][12]

• IC50 Determination: The IC50 is the concentration of DHD-D that produces 50% of the maximal inhibition. This value is automatically calculated by the curve-fitting software.

6.3. Example Data Representation

DHD-D Conc. (µM)	Log [DHD-D]	Avg. Luminescence (RLU)	% Inhibition (NFAT)	Avg. Absorbance (570nm)	% Viability (MTT)
0 (Vehicle)	N/A	1,500,000	0%	1.150	100%
0.01	-2.00	1,450,000	3.3%	1.145	99.6%
0.1	-1.00	1,200,000	20.0%	1.152	100.2%
1	0.00	765,000	49.0%	1.139	99.0%
10	1.00	180,000	88.0%	1.125	97.8%
100	2.00	50,000	96.7%	1.100	95.7%
Baseline RLU	N/A	25,000	N/A	N/A	N/A

Interpretation: In this example, DHD-D shows a clear dose-dependent inhibition of NFAT activity with an IC50 around 1 µM. The MTT assay confirms that cell viability remains above 95% across all tested concentrations, indicating the observed effect is due to specific pathway inhibition, not cytotoxicity.

References

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Application Note: Dihydrocyclosporin D as a Negative Control for Immunosuppression

A Guide for Researchers in Immunology and Drug Development

Introduction: The Need for a Precise Negative Control

Cyclosporin A (CsA) is a cornerstone immunosuppressive drug, pivotal in organ transplantation and the treatment of autoimmune diseases.[1][2] Its mechanism of action is well-defined: CsA enters the T-cell and binds to an intracellular protein, cyclophilin A (CypA).[1] This CsA-CypA complex then acquires the ability to bind to and inhibit calcineurin, a crucial calcium-dependent phosphatase.[3][4] The inhibition of calcineurin prevents the dephosphorylation and subsequent nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[1] Without nuclear NFAT, the transcription of critical cytokine genes, most notably Interleukin-2 (IL-2), is blocked, leading to a halt in T-cell activation and proliferation.[5]

In any experiment designed to probe this pathway or develop novel calcineurin inhibitors, a rigorous negative control is not just recommended—it is essential. The ideal negative control should mimic the parent compound in all aspects except for the specific biological activity being measured. This is where Dihydrocyclosporin D, and more commonly its well-characterized analog Dihydrocyclosporin A, serves an indispensable role. For the purposes of this guide, we will refer to the non-immunosuppressive dihydro-cyclosporin analog as DH-CsD. DH-CsD allows researchers to dissect the biological consequences of cyclophilin binding from the downstream effects of calcineurin inhibition, thereby ensuring that the observed immunosuppression is a direct result of the intended mechanism of action.

The Scientific Rationale: Isolating Mechanism from Off-Target Effects

The defining feature of DH-CsD is a subtle but critical structural modification: the saturation of the double bond in the side chain of the first amino acid residue. This seemingly minor change has a profound impact on its biological function.

• Preserved Cyclophilin Binding: DH-CsD retains its ability to bind to cyclophilin, with a binding affinity comparable to that of CsA. This is a crucial characteristic for a negative control, as it accounts for any potential biological effects that might arise simply from the sequestration of cyclophilin proteins.

• Abrogated Calcineurin Inhibition: The key difference lies in the next step. The DH-CsD-cyclophilin complex is unable to effectively bind to and inhibit calcineurin. Studies have shown that cyclosporin derivatives that are inactive (non-immunosuppressive) fail to form a stable ternary complex with cyclophilin and calcineurin.[6]

This "functional knockout" property makes DH-CsD an exquisite tool. It allows researchers to ask a critical question: "Is the observed effect in my assay due to calcineurin inhibition, or is it an artifact of cyclophilin binding?" By running CsA and DH-CsD in parallel, scientists can confidently attribute any differences in outcome—such as T-cell proliferation or cytokine release—to the specific inhibition of calcineurin.

Feature	Cyclosporin A (CsA)	Dihydrocyclosporin D (DH-CsD)	Rationale for Control
Binds to Cyclophilin	Yes	Yes	Isolates effects downstream of cyclophilin binding.
Inhibits Calcineurin	Yes (as a complex with cyclophilin)	No	Directly tests the necessity of calcineurin inhibition for the observed effect.
Immunosuppressive Activity	Potent	None / Negligible	Confirms that the lack of calcineurin inhibition translates to a lack of immunosuppression.
Key Structural Feature	Unsaturated side chain on residue 1	Saturated side chain on residue 1	Minimal structural change preserves physicochemical properties while altering biological function.

Core Experimental Applications and Protocols

To validate the immunosuppressive activity of a compound and properly utilize DH-CsD as a negative control, a series of functional assays are required. These assays interrogate different stages of the T-cell activation pathway.

The following diagram illustrates the signaling cascade leading to T-cell activation and highlights the points of intervention for Cyclosporin A and its negative control, Dihydrocyclosporin D.

Caption: Mechanism of CsA-mediated immunosuppression and the role of DH-CsD.

This flowchart outlines the typical steps for assessing immunosuppressive compounds using primary cells or cell lines.

Caption: General workflow for in vitro immunosuppression assays.

Protocol 1: T-Cell Proliferation Assay via CFSE Dye Dilution

Objective: To quantify the inhibition of T-cell proliferation by CsA, while demonstrating the lack of inhibition by DH-CsD.

Principle: Carboxyfluorescein succinimidyl ester (CFSE) is a cell-permeable dye that covalently binds to intracellular proteins.[7] Upon cell division, the dye is distributed equally between daughter cells, resulting in a halving of fluorescence intensity with each generation.[8][9] This dilution can be precisely measured by flow cytometry.

Methodology:

• Cell Preparation:

  • Isolate Peripheral Blood Mononuclear Cells (PBMCs) from healthy donor blood using density gradient centrifugation (e.g., Ficoll-Paque).

  • Wash cells twice with sterile PBS. Resuspend the cell pellet to a concentration of 1-10 x 10⁶ cells/mL in pre-warmed PBS.[7]

• CFSE Labeling:

  • Prepare a stock solution of CFSE in high-quality, anhydrous DMSO. For a final concentration of 5 µM, add 0.5 µL of a 10 mM stock solution per mL of cell suspension.[7]

  • Immediately vortex the cells gently and incubate for 10-20 minutes at room temperature, protected from light.[7]

  • Quench the staining reaction by adding 5 volumes of cold, complete culture medium (e.g., RPMI-1640 + 10% FBS) and incubate on ice for 5 minutes.

  • Wash the cells three times with complete medium to remove excess CFSE.[10]

• Cell Culture and Treatment:

  • Resuspend CFSE-labeled cells in complete culture medium at 1 x 10⁶ cells/mL.

  • Plate 100 µL of cell suspension per well in a 96-well U-bottom plate.

  • Prepare 2X working solutions of your compounds (Vehicle, CsA, DH-CsD) in complete medium. A typical concentration range for CsA is 0.1 to 1000 ng/mL. Use an equimolar concentration for DH-CsD.

  • Add 50 µL of your 2X compound solutions to the appropriate wells.

  • Add 50 µL of a T-cell stimulation reagent, such as anti-CD3/anti-CD28 beads or Phytohemagglutinin (PHA), to all wells except the "unstimulated" control.[8]

  • Final volume per well should be 200 µL.

• Incubation and Analysis:

  • Incubate the plate for 4-5 days at 37°C in a 5% CO₂ incubator.[8]

  • Harvest cells and stain with fluorescently-labeled antibodies against T-cell surface markers (e.g., CD3, CD4, CD8).

  • Analyze samples on a flow cytometer. Gate on the live lymphocyte population, then on your T-cell subset of interest (e.g., CD3+).

  • Examine the CFSE histogram for each condition. Proliferation is indicated by the appearance of multiple peaks of decreasing fluorescence intensity.

Expected Results:

• Unstimulated Control: A single, bright CFSE peak, indicating no cell division.

• Vehicle + Stimulated Control: Multiple CFSE peaks, showing robust proliferation.

• DH-CsD + Stimulated: Proliferation profile should be nearly identical to the vehicle control.

• CsA + Stimulated: A dose-dependent inhibition of proliferation, with cells remaining in the initial bright peak at higher concentrations.

Protocol 2: IL-2 Cytokine Release Assay

Objective: To demonstrate that CsA specifically blocks the production of IL-2, a critical cytokine for T-cell proliferation, while DH-CsD does not.

Principle: Upon activation, T-cells synthesize and secrete IL-2.[5] The concentration of this cytokine in the cell culture supernatant can be accurately quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) or a bead-based multiplex assay.[11]

Methodology:

• Cell Culture and Treatment:

  • Prepare and plate PBMCs or Jurkat T-cells as described in Protocol 1, Step 3 (without CFSE labeling). A cell density of 1-2 x 10⁶ cells/mL is recommended.[11][12]

  • Add compounds (Vehicle, CsA, DH-CsD) and stimulation reagents (e.g., anti-CD3/CD28 or PHA).

• Incubation and Supernatant Collection:

  • Incubate the plate for 24 to 48 hours at 37°C in a 5% CO₂ incubator.[11] This timeframe is optimal for capturing peak IL-2 secretion.

  • After incubation, centrifuge the plate (e.g., 400 x g for 5 minutes) to pellet the cells.

  • Carefully collect the cell-free supernatant from each well for analysis. Supernatants can be analyzed immediately or stored at -80°C.

• IL-2 Quantification:

  • Quantify the concentration of IL-2 in each sample using a commercial IL-2 ELISA kit, following the manufacturer's instructions.

  • Briefly, this involves adding supernatants to an antibody-coated plate, followed by a detection antibody, a substrate, and measuring the resulting colorimetric change on a plate reader.

Expected Results:

• Unstimulated Control: Negligible levels of IL-2.

• Vehicle + Stimulated Control: High levels of secreted IL-2.

• DH-CsD + Stimulated: IL-2 levels should be similar to the vehicle control.

• CsA + Stimulated: A dose-dependent decrease in IL-2 concentration, with near-complete abrogation at higher doses.[5]

Protocol 3: NFAT Reporter Assay

Objective: To directly measure the inhibition of the calcineurin-NFAT signaling pathway.

Principle: This assay uses a reporter cell line, typically Jurkat T-cells, that has been engineered to contain a luciferase gene under the control of an NFAT-responsive promoter.[13] When NFAT is activated and translocates to the nucleus, it drives the expression of luciferase. The amount of light produced upon addition of a substrate is directly proportional to NFAT activity.[14][15]

Methodology:

• Cell Culture and Plating:

  • Culture the NFAT-Luciferase Jurkat reporter cell line according to the supplier's recommendations.

  • Seed the cells into a 96-well white, opaque-walled plate suitable for luminescence readings, typically at a density of 40,000-100,000 cells per well.[14]

• Treatment and Stimulation:

  • Add your compounds (Vehicle, CsA, DH-CsD) to the wells. Allow a short pre-incubation period (e.g., 30 minutes) before stimulation.

  • Stimulate the cells to induce NFAT activation. A common method is using a combination of Phorbol 12-myristate 13-acetate (PMA) and Ionomycin, which bypass the TCR to directly increase intracellular calcium and activate Protein Kinase C.[14]

  • Include an unstimulated control (cells with vehicle but no PMA/Ionomycin).

• Incubation and Lysis:

  • Incubate the plate for 5-6 hours at 37°C in a 5% CO₂ incubator.[14] This allows for transcription and translation of the luciferase reporter.

  • Add a "one-step" luciferase assay reagent directly to the wells. This reagent lyses the cells and contains the substrate for the luciferase enzyme.

• Signal Detection:

  • Incubate at room temperature for 15-30 minutes to allow the luminescent signal to stabilize.[14]

  • Measure luminescence using a plate luminometer.

Expected Results:

• Unstimulated Control: Basal or very low luminescence.

• Vehicle + Stimulated Control: A strong luminescent signal, indicating high NFAT activity.

• DH-CsD + Stimulated: Luminescence should be comparable to the vehicle control.

• CsA + Stimulated: A dose-dependent decrease in the luminescent signal, demonstrating direct inhibition of the NFAT pathway.[15]

Data Interpretation & Trustworthiness

• Validating the System: For any experiment, CsA must show a potent, dose-dependent inhibition of the measured endpoint (proliferation, IL-2, or NFAT activity). Simultaneously, DH-CsD must show no significant activity compared to the vehicle-treated, stimulated control. This dual result validates that the assay system is functioning correctly and is specifically reporting on calcineurin-dependent immunosuppression.

• Troubleshooting Unexpected Results: If DH-CsD shows inhibitory activity, it could suggest several issues:

  • Compound Purity: The DH-CsD sample may be contaminated with CsA.

  • Off-Target Effects: The assay may be sensitive to cyclophilin binding alone, or the test compound may have an unexpected mechanism of action.

  • Cellular Health: At very high concentrations, any compound can induce cytotoxicity. Always run a parallel cell viability assay (e.g., using a live/dead stain) to ensure the observed effects are not due to cell death.

By rigorously applying these protocols with the appropriate controls, researchers can generate high-confidence data, accurately characterizing the mechanisms of immunosuppressive agents and advancing the development of new immunomodulatory therapies.

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• 5. Cyclosporin-A inhibits IL-2 production by all human T-cell clones having this function, independent of the T4/T8 phenotype or the coexpression of cytolytic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding of active cyclosporins to cyclophilin A and B, complex formation with calcineurin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bio-gems.com [bio-gems.com]
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• 9. CFSE dilution to study human T and NK cell proliferation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. T Cell Activation Bioassay (NFAT) Protocol [promega.jp]
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• 15. researchgate.net [researchgate.net]

Application of Dihydrocyclosporin D in drug discovery screening

An Application Note and Protocol Guide to Dihydrocyclosporin D in Drug Discovery Screening

Introduction: A Tale of Two Cyclosporins

In the landscape of immunological research and drug discovery, Cyclosporin A (CsA) stands as a landmark immunosuppressant, pivotal in transplantation medicine and the treatment of autoimmune diseases.[][2] Its potent effects, however, are accompanied by significant side effects, including nephrotoxicity, which has spurred the exploration of its derivatives.[][3] Among these, Dihydrocyclosporin D (DHCsD), a non-immunosuppressive or poorly immunosuppressive analog of CsA, has emerged as a crucial tool for researchers.[][4] This document serves as a comprehensive guide to the application of DHCsD in drug discovery screening, providing detailed protocols and insights for its effective use.

DHCsD, a derivative of CsA, is characterized by a hydrogenated structure that alters its biological activity.[] While it retains the ability to interact with intracellular cyclophilins, it does not exhibit the potent immunosuppressive effects of its parent compound.[][3] This unique characteristic makes DHCsD an invaluable asset in drug discovery, enabling researchers to dissect cellular pathways, screen for novel therapeutics with greater specificity, and serve as a critical negative control in immunological assays.

The Divergent Mechanisms of Action: Dihydrocyclosporin D vs. Cyclosporin A

The immunosuppressive action of Cyclosporin A is initiated by its binding to a family of intracellular proteins known as cyclophilins.[2][5][6] This CsA-cyclophilin complex then binds to and inhibits the calcium- and calmodulin-dependent phosphatase, calcineurin.[7] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a transcription factor crucial for the expression of interleukin-2 (IL-2) and other cytokines that drive T-cell proliferation and activation.[2][7]

Dihydrocyclosporin D also binds to cyclophilins.[3] However, the structural modifications in DHCsD are thought to alter the conformation of the resulting complex, rendering it a poor inhibitor of calcineurin.[7] Consequently, DHCsD does not suppress T-cell activation via the calcineurin-NFAT pathway.[3] Instead, its biological effects are attributed to other interactions, such as the modulation of mitochondrial pathways and other protein interactions, making it a valuable probe for studying these processes independently of calcineurin inhibition.[]

Figure 1: Comparative signaling pathways of Cyclosporin A and Dihydrocyclosporin D.

Applications in Drug Discovery Screening

The distinct pharmacological profile of Dihydrocyclosporin D makes it a versatile tool in various stages of drug discovery:

• Screening for Novel Therapeutics: DHCsD is utilized in screening for new compounds with immunomodulatory, anti-inflammatory, anti-parasitic, and anti-fungal activities.[][8] Its ability to modulate cellular pathways without causing immunosuppression allows for the identification of novel scaffolds with improved selectivity.[]

• Target Deconvolution and Mechanistic Studies: By comparing the effects of DHCsD and CsA, researchers can delineate biological responses that are dependent on or independent of calcineurin inhibition. This is crucial for understanding the mechanism of action of new drug candidates.

• Negative Control in Immunosuppression Assays: In assays designed to identify new immunosuppressants that target the calcineurin pathway, DHCsD serves as an ideal negative control. It binds to the initial target (cyclophilin) but does not produce the downstream effect (immunosuppression), helping to validate that the assay is specifically detecting calcineurin inhibitors.

Quantitative Biological Activity Data

The following table summarizes the in vitro anti-leishmanial and cytotoxic activities of Dihydrocyclosporin A, providing a reference for its potency in these applications.

Compound	Target Organism/Cell Line	Assay Stage	IC50 (µM) at 24h	IC50 (µM) at 48h	CC50 (µM) at 24h	CC50 (µM) at 48h
Dihydrocyclosporin A	L. donovani	Promastigotes	21.24	12.14	-	-
Dihydrocyclosporin A	L. donovani	Amastigotes	5.23	4.84	-	-
Dihydrocyclosporin A	RAW 264.7 Macrophages	-	-	-	7.98	6.65

Data sourced from BenchChem's technical guide on Dihydrocyclosporin A.[9]

Experimental Protocols

Protocol 1: In Vitro Anti-Leishmanial Activity Screening Against Leishmania donovani

This protocol details a method for evaluating the efficacy of test compounds against the promastigote and amastigote stages of Leishmania donovani, using Dihydrocyclosporin D as a reference compound.

Figure 2: Workflow for anti-leishmanial screening against promastigotes.

Materials:

• Leishmania donovani promastigotes

• M199 medium supplemented with 10% fetal bovine serum (FBS)

• Dihydrocyclosporin D (positive control)

• Test compounds

• 96-well microtiter plates

• MTT or Resazurin reagent

• Plate reader

Procedure:

• Culture Maintenance: Maintain L. donovani promastigotes in M199 medium with 10% FBS at 25°C.

• Compound Preparation: Prepare stock solutions of Dihydrocyclosporin D and test compounds in DMSO. Perform serial dilutions to achieve the desired concentration range.

• Assay Setup:

  • Seed the 96-well plates with 1 x 10^6 promastigotes per well in 100 µL of medium.

  • Add 1 µL of the diluted compounds to the respective wells. Include wells with untreated cells (negative control) and DHCsD (positive control).

• Incubation: Incubate the plates at 25°C for 24 and 48 hours.

• Viability Assessment:

  • Add MTT (to a final concentration of 0.5 mg/mL) or Resazurin (to a final concentration of 0.025 mg/mL) to each well.

  • Incubate for 4 hours at 25°C.

  • For MTT, add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) and incubate overnight.

• Data Acquisition: Measure the absorbance at 570 nm for the MTT assay or fluorescence (Ex/Em: 560/590 nm) for the Resazurin assay.

• Analysis: Calculate the 50% inhibitory concentration (IC50) for each compound by plotting the percentage of inhibition versus the log of the compound concentration.

Protocol 2: Dihydrocyclosporin D as a Negative Control in T-Cell Proliferation Assays

This protocol illustrates the use of DHCsD to distinguish between calcineurin-dependent and independent effects on T-cell proliferation.

Figure 3: Workflow for a T-cell proliferation assay using DHCsD as a negative control.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium with 10% FBS

• Phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies

• Cyclosporin A (positive control for immunosuppression)

• Dihydrocyclosporin D (negative control)

• Test compounds

• 96-well plates

• BrdU Cell Proliferation ELISA Kit

Procedure:

• Cell Preparation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Compound Preparation: Prepare serial dilutions of CsA, DHCsD, and test compounds.

• Assay Setup:

  • Seed 1 x 10^5 PBMCs per well in 100 µL of RPMI-1640 medium.

  • Add the diluted compounds to the wells.

  • Stimulate the cells with PHA (e.g., 5 µg/mL) or anti-CD3/CD28 beads.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• BrdU Labeling: Add BrdU labeling solution to each well for the final 18 hours of incubation, according to the manufacturer's instructions.

• Detection: Perform the BrdU ELISA as per the manufacturer's protocol to quantify cell proliferation.

• Data Analysis: Compare the inhibition of proliferation by the test compounds to that of CsA and DHCsD. Significant inhibition by a test compound similar to CsA, with minimal inhibition by DHCsD, suggests a calcineurin-dependent mechanism.

Conclusion

Dihydrocyclosporin D is a powerful and nuanced tool in the arsenal of drug discovery scientists. Its unique ability to engage with cyclophilins without triggering the potent immunosuppressive cascade of its parent compound, Cyclosporin A, provides a unique window into cellular signaling and offers a more refined approach to screening for novel therapeutics. By leveraging DHCsD as a reference compound and a mechanistic probe, researchers can accelerate the identification and validation of new drug candidates with improved safety and efficacy profiles.

References

• Hiestand, P. C., Gunn, H. C., Gale, J. M., Ryffel, B., & Borel, J. F. (1985). Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine. Immunology, 55(2), 249–255. [Link]

• Cammisuli, S., & Feurer, C. (1984). The effect of cyclosporin-A and dihydrocyclosporin-D on the therapy and prophylaxis of experimental allergic encephalomyelitis. Progress in clinical and biological research, 146, 415–421. [Link]

• Lorber, M. I., Van Buren, C. T., Flechner, S. M., Williams, C., & Kahan, B. D. (1991). The immunosuppressive activity of the aldehydic transformation of cyclosporine on alloreactive T-cells. The Journal of Clinical Pharmacology, 31(1), 72–75. [Link]

• Chemsrc. Dihydro Cyclosporin A | CAS#:59865-15-5. [Link]

• Kallen, J., Mikol, V., Quesniaux, V. F., Walkinshaw, M. D., & Zydowsky, L. D. (1995). Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements. Biochemistry, 34(15), 5029–5035. [Link]

• Barik, S. (2006). Molecular aspects of cyclophilins mediating therapeutic actions of their ligands. Current pharmaceutical design, 12(26), 3363–3372. [Link]

• Handschumacher, R. E., Harding, M. W., Rice, J., Drugge, R. J., & Speicher, D. W. (1988). Cyclophilin, a primary molecular target for cyclosporine. Structural and functional implications. Transplantation, 46(2 Suppl), 29S–35S. [Link]

• Merker, M. M., & Handschumacher, R. E. (1989). A comparison of cyclosporine binding by cyclophilin and calmodulin and the identification of a novel 45 KD cyclosporine-binding phosphoprotein in Jurkat cells. Cellular immunology, 121(2), 290–297. [Link]

• Cruz, M. C., Cavinder, B., & Heitman, J. (2000). Immunosuppressive and Nonimmunosuppressive Cyclosporine Analogs Are Toxic to the Opportunistic Fungal Pathogen Cryptococcus neoformans via Cyclophilin-Dependent Inhibition of Calcineurin. Antimicrobial agents and chemotherapy, 44(1), 91–100. [Link]

• Gupta, S., Fass, D., Shimizu, M., & Vayuvegula, B. (1989). Potentiation of immunosuppressive effects of cyclosporin A by 1 alpha,25-dihydroxyvitamin D3. Cellular immunology, 121(2), 290–297. [Link]

• Beeton, C. A., & Pouton, C. W. (2020). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of medicinal chemistry, 63(11), 5485–5500. [Link]

• D'Souza, S. D., & Russell, R. G. (1992). Mechanisms of action of cyclosporine and effects on connective tissues. Seminars in arthritis and rheumatism, 21(6 Suppl 3), 10–16. [Link]

• Bresults, M., & Harrison, S. C. (2008). Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin). Acta crystallographica. Section F, Structural biology and crystallization communications, 64(Pt 1), 12–16. [Link]

• Bueding, E., Hawkins, J., & Cha, Y. N. (1981). Dosage, timing, and route of administration of cyclosporin A and nonimmunosuppressive derivatives of dihydrocyclosporin A and cyclosporin C against Schistosoma mansoni in vivo and in vitro. Agents and actions, 11(4), 380–383. [Link]

• National Center for Biotechnology Information. Assay Guidance Manual. [Link]

• Sakkiah, S., Arooj, M., & Lee, K. W. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. Pharmaceuticals, 15(6), 724. [Link]

• D'Amico, D., & Pende, M. (2024). The immunosuppressive drug cyclosporin A has an immunostimulatory function in CD8+ T cells. Cellular and molecular life sciences : CMLS, 81(1), 143. [Link]

• Grewal, J. S., & McLuskey, K. (2022). In vitro Di-ubiquitin Formation Assay and E3 Cooperation Assay. Methods in molecular biology (Clifton, N.J.), 2548, 149–162. [Link]

• Zhang, D., Li, R., & Wang, Y. (2020). Vitamin D supplementation prior to in vitro fertilisation in women with polycystic ovary syndrome: a protocol of a multicentre randomised, double-blind, placebo-controlled clinical trial. BMJ open, 10(12), e041409. [Link]

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• 4. Dosage, timing, and route of administration of cyclosporin A and nonimmunosuppressive derivatives of dihydrocyclosporin A and cyclosporin C against Schistosoma mansoni in vivo and in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular aspects of cyclophilins mediating therapeutic actions of their ligands - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Dihydrocyclosporin D Solubility

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Dihydrocyclosporin D. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges commonly encountered when working with this compound in aqueous media. As Senior Application Scientists, we understand that navigating the complexities of hydrophobic compounds is critical for experimental success. This guide is structured to provide not only procedural steps but also the scientific rationale behind them, ensuring a comprehensive understanding of how to achieve reliable and reproducible results.

Understanding the Challenge: The Physicochemical Properties of Dihydrocyclosporin D

Dihydrocyclosporin D, a derivative of the potent immunosuppressant Cyclosporin A, is a large, lipophilic cyclic peptide.[][2] Its molecular structure, rich in hydrophobic residues, is the primary reason for its inherently poor solubility in water and aqueous buffers.[3][4] This characteristic can lead to several experimental issues, including:

• Precipitation: The compound may fall out of solution when a concentrated organic stock is diluted into an aqueous medium, leading to inaccurate final concentrations.[5][6]

• Inconsistent Bioactivity: Poor solubility can result in variable and non-reproducible data in biological assays.[5]

• Underestimation of Potency: If the compound is not fully dissolved, the effective concentration is lower than intended, potentially masking its true biological activity.[5]

This guide will walk you through a systematic approach to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Dihydrocyclosporin D?

While specific quantitative solubility data for Dihydrocyclosporin D in the public domain is limited, it is expected to have very low aqueous solubility, similar to its parent compound, Cyclosporin A.[3][5] Cyclosporin A is practically insoluble in water but is soluble in organic solvents like Dimethyl Sulfoxide (DMSO), ethanol, and methanol.[3][5]

Q2: What are the visual signs of solubility problems in my experiments?

Solubility issues can manifest in several ways[5]:

• Visible Precipitation: You may observe cloudiness, crystals, or a film in your tube or plate well after diluting your stock solution into an aqueous buffer.[5]

• Inconsistent Results: Poor reproducibility between experiments is a common indicator of solubility problems.[5]

• Low Potency: If the compound's biological activity is lower than anticipated, it could be due to a lower effective concentration from incomplete dissolution.[5]

Q3: I've observed precipitation after adding my Dihydrocyclosporin D stock solution to my cell culture media. What should I do first?

The first step is to visually confirm the precipitation. If present, do not proceed with the experiment as the compound concentration will be inaccurate. The following troubleshooting steps should be taken:

• Re-evaluate your stock solution preparation: Ensure the compound was fully dissolved in the organic solvent initially. Gentle warming (to 37°C) and sonication can aid dissolution.[5][7]

• Lower the final concentration: The precipitation may be due to exceeding the solubility limit in the final aqueous medium. Try preparing a lower concentration of your working solution.

• Optimize the dilution method: Instead of adding the stock solution directly to the full volume of aqueous media, try adding it dropwise while vortexing or stirring the media to facilitate mixing and prevent localized high concentrations that can trigger precipitation.[8]

Troubleshooting Guides & Protocols

Protocol 1: Preparation of a Dihydrocyclosporin D Stock Solution

A well-prepared, high-concentration stock solution in an appropriate organic solvent is the foundation for successful experiments. DMSO is a common and powerful solvent for many hydrophobic organic molecules.[7][9]

Materials:

• Dihydrocyclosporin D powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Warming block or water bath (optional)

Step-by-Step Methodology:

• Weighing: Accurately weigh the desired amount of Dihydrocyclosporin D powder in a suitable vial.

• Solvent Addition: Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution:

  • Vortex the vial vigorously for 1-2 minutes.

  • Visually inspect the solution. If solid particles remain, proceed to the next step.

  • Gentle sonication for 5-10 minutes can help break up aggregates and facilitate dissolution.[5]

  • If necessary, gently warm the solution to 37°C for a short period while continuing to vortex. Avoid excessive heat, which could degrade the compound.[7]

• Verification: Ensure the solution is completely clear and free of any visible particles before proceeding.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can affect compound stability.[7]

Diagram of the Stock Solution Preparation Workflow:

Caption: Workflow for preparing a Dihydrocyclosporin D stock solution.

Protocol 2: Preparing Working Solutions in Aqueous Media - The Co-Solvent Approach

The most common method for preparing working solutions of hydrophobic compounds is the use of an organic co-solvent, like DMSO, followed by dilution in an aqueous medium.[10][11] The key is to keep the final concentration of the organic solvent as low as possible to avoid cytotoxicity.[8][12]

Critical Consideration: Solvent Cytotoxicity

It is imperative to determine the tolerance of your specific cell line to the chosen organic solvent. Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity, while some are sensitive to concentrations as low as 0.1%.[8] Always include a vehicle control (media with the same final concentration of the organic solvent) in your experiments.

Solvent	General Cytotoxicity Threshold in Cell Culture	Reference
DMSO	0.1% - 0.5%	[8]
Ethanol	< 1%	[13][14]

Step-by-Step Methodology:

• Prepare Intermediate Dilutions (Optional but Recommended): From your high-concentration stock solution in 100% DMSO, prepare a series of intermediate dilutions (e.g., 10X or 100X of your final desired concentration) in your cell culture medium or aqueous buffer. This is a critical step to minimize the "shock" of diluting a highly concentrated organic solution directly into an aqueous environment, which can cause precipitation.

• Prepare the Final Working Solution:

  • Pre-warm your cell culture medium or aqueous buffer to the experimental temperature (e.g., 37°C).

  • While gently vortexing or swirling the aqueous medium, add the required volume of the intermediate dilution (or stock solution if not using intermediates) dropwise. This gradual addition helps to ensure rapid and uniform dispersion.[8]

• Visual Inspection: After addition, carefully inspect the solution for any signs of precipitation or cloudiness. If the solution is not clear, the concentration is likely too high, and you should try a lower final concentration.

Diagram of the Working Solution Preparation Workflow:

Caption: Workflow for preparing a working solution using the co-solvent method.

Advanced Solubilization Strategies

If the co-solvent approach is insufficient, several other techniques can be employed to enhance the solubility of Dihydrocyclosporin D.

Use of Surfactants

Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can increase the solubility of hydrophobic compounds by forming micelles that encapsulate the drug molecules.[15][16]

• Recommendation: Use at low concentrations (e.g., 0.01-0.1%). It is crucial to test the cytotoxicity of the surfactant on your cell line.[13][14]

pH Adjustment

For compounds with ionizable groups, adjusting the pH of the aqueous buffer can increase solubility.[17] However, Cyclosporin A and its derivatives lack easily ionizable functional groups, so pH manipulation is unlikely to significantly enhance solubility.[3]

Use of Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[15][18]

• Recommendation: This is a more advanced technique and requires careful optimization of the type and concentration of cyclodextrin.

Summary of Troubleshooting Strategies

Issue	Potential Cause	Recommended Action
Precipitation upon dilution	Exceeding solubility limit, improper mixing	Lower final concentration, use intermediate dilutions, add stock solution dropwise while vortexing.[5][8]
Inconsistent experimental results	Incomplete dissolution, variable compound concentration	Ensure complete dissolution of stock solution (sonication, gentle warming), use fresh dilutions for each experiment.[5][7]
Low or no biological activity	Effective concentration is lower than intended due to poor solubility	Re-evaluate solubilization method, consider advanced techniques like surfactants or cyclodextrins.[5][15]
High background in assays	Solvent effects, compound precipitation interfering with readout	Run vehicle controls, ensure final solvent concentration is non-toxic and consistent across all wells.[8][19]

By following these guidelines and understanding the underlying principles of solubilizing hydrophobic compounds, researchers can overcome the challenges associated with Dihydrocyclosporin D and obtain reliable, high-quality data.

References

• CORE. (n.d.). Formulation of water insoluble drugs. Retrieved from [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy, 1(3), 41-45.

• LifeTein. (2023, February 1). DMSO usage in cell culture. Retrieved from [Link]

• Research Journal of Pharmacognosy. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Retrieved from [Link]

• Gavhane, Y., & Yadav, A. (2012). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 2(5), 440-447.
• Czajkowska-Kośnik, A., et al. (2022). Cyclosporine CsA—The Physicochemical Characterization of Liposomal and Colloidal Systems. Pharmaceutics, 14(10), 2085.
• Ferreira, H. V., et al. (2019). Solubility Studies of Cyclosporine Using Ionic Liquids. ACS Omega, 4(7), 12365-12370.
• Ran, Y., et al. (2001). Solubilization of cyclosporin A. AAPS PharmSciTech, 2(1), E2.

• ResearchGate. (n.d.). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• Liu, R. (Ed.). (2019).

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• PubChem. (n.d.). Dihydrocyclosporin H. Retrieved from [Link]

• ResearchGate. (n.d.). Solubilization of cyclosporin A. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Research Journal of Pharmacognosy. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Retrieved from [Link]

• Zhang, X., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 12(9), 3395-3413.

• Chemsrc. (n.d.). Dihydro Cyclosporin A. Retrieved from [Link]

• Gauthier, C., et al. (2019). Solubilisation of Hydrophobic Drugs by Saponins. Indian Journal of Pharmaceutical Sciences, 81(4), 636-645.
• Vives, M. A., et al. (2011). Drug solubilization and in vitro toxicity evaluation of lipoamino acid surfactants. International Journal of Pharmaceutics, 416(1), 245-251.
• da Silva, A. R., et al. (2019). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. Journal of Immunology Research, 2019, 4585147.

• ResearchGate. (2013, January 3). How to deal with the poor solubility of tested compounds in MTT assay? Retrieved from [Link]

• Tofte, J. N., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(5), 1739-1747.

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• PubChem. (n.d.). Dihydrocyclosporin A. Retrieved from [Link]

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Technical Support Center: Dihydrocyclosporin D Stability in Cell Culture

Welcome to the technical support center for Dihydrocyclosporin D. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for maintaining the stability and integrity of Dihydrocyclosporin D in cell culture media. As a hydrophobic cyclic peptide, Dihydrocyclosporin D presents unique challenges in aqueous environments. This center will equip you with the knowledge to anticipate and mitigate these challenges, ensuring the reliability and reproducibility of your experimental results.

Understanding the Challenge: The Instability of Dihydrocyclosporin D in Culture

Dihydrocyclosporin D, an analogue of the widely used immunosuppressant Cyclosporin A, is a large, hydrophobic cyclic peptide[1]. Its poor aqueous solubility and complex structure make it susceptible to degradation in the complex milieu of cell culture media, which is typically maintained at 37°C and physiological pH. The primary modes of degradation for cyclosporine analogues include hydrolysis, isomerization (N,O-acyl migration) particularly in acidic conditions, and oxidation, which can be catalyzed by components within the media[2]. Factors such as pH, temperature, light exposure, and even the type of container used can significantly impact its stability.

This guide will walk you through common issues, their root causes, and robust solutions to ensure your Dihydrocyclosporin D remains active and intact throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: My Dihydrocyclosporin D seems to be losing activity over the course of my multi-day cell culture experiment. What is the likely cause?

A1: The most probable cause is the degradation of the compound in the cell culture medium at 37°C. Cyclosporine analogues can undergo slow hydrolysis and other modifications at physiological pH and temperature[3][4]. The presence of serum, which contains various enzymes, can also contribute to metabolic degradation, although cyclosporins are generally quite resistant to enzymatic breakdown[5][6]. It is also possible that the compound is adsorbing to the surface of your culture vessels, reducing its effective concentration[7].

Q2: I dissolve my Dihydrocyclosporin D in DMSO for a stock solution. Could this be contributing to instability?

A2: DMSO is a suitable solvent for creating high-concentration stock solutions of hydrophobic compounds like Dihydrocyclosporin D. However, the stability of the stock solution itself is critical. Stock solutions should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation[8]. When diluting the DMSO stock into your aqueous culture medium, ensure rapid mixing to avoid precipitation of the compound. The final concentration of DMSO in the culture should be kept low (typically <0.1%) to prevent solvent-induced cytotoxicity.

Q3: Can the pH of my cell culture medium affect Dihydrocyclosporin D stability?

A3: Yes, pH is a critical factor. While most cell culture media are buffered to a physiological pH of around 7.2-7.4, shifts in pH can occur due to cellular metabolism, especially in dense cultures. Cyclosporine A has been shown to be most stable at a slightly acidic pH of around 5, with degradation increasing under both more acidic and alkaline conditions[9]. While you cannot alter the medium's pH without affecting your cells, it is crucial to maintain a stable physiological pH to minimize pH-driven degradation.

Q4: Should I be concerned about light exposure when working with Dihydrocyclosporin D?

A4: While not the most common cause of degradation in a cell culture incubator, photostability should be considered. It is a general best practice to protect solutions of complex organic molecules from direct light to prevent potential photodegradation. When preparing and storing stock solutions, use amber vials or wrap containers in foil.

Troubleshooting Guide: Common Problems and Solutions

Issue 1: Inconsistent or Lower-than-Expected Biological Activity

• Root Cause Analysis: This is often the first sign of compound instability. The effective concentration of active Dihydrocyclosporin D in your culture may be decreasing over time.

• Solution Workflow:

  • Confirm Stock Solution Integrity: Before troubleshooting your cell culture conditions, verify the concentration and purity of your Dihydrocyclosporin D stock solution using a stability-indicating method like High-Performance Liquid Chromatography (HPLC)[10][11].

  • Minimize Time in Culture: If possible, design your experiments to have shorter incubation times. For longer experiments, consider replenishing the medium with freshly diluted Dihydrocyclosporin D at regular intervals.

  • Optimize Storage of Stock Solutions: Prepare small, single-use aliquots of your stock solution in DMSO and store them at -80°C. Avoid repeated freeze-thaw cycles.

  • Consider Adsorption: Cyclosporines can adsorb to plastic surfaces. If you suspect this is an issue, consider using low-adhesion microplates or glass culture vessels.

Issue 2: Visible Precipitate in Cell Culture Medium Upon Addition of Dihydrocyclosporin D

• Root Cause Analysis: Dihydrocyclosporin D is highly hydrophobic. When a concentrated DMSO stock is added to the aqueous culture medium, the compound can crash out of solution if not dispersed quickly and adequately.

• Solution Workflow:

  • Improve Dilution Technique: When adding the DMSO stock to your medium, add it to a small volume of medium first while vortexing or swirling vigorously. Then, add this pre-diluted solution to the rest of your medium.

  • Reduce Final Concentration: If precipitation persists, you may be exceeding the solubility limit of Dihydrocyclosporin D in your specific cell culture medium. Try working with a lower final concentration if your experimental design allows.

  • Consider a Formulation Approach: For in vivo studies or highly sensitive in vitro models, specialized formulations like lipid-based or nanoparticle systems can improve solubility and stability, although this is a more advanced and complex approach[12][13].

Issue 3: Suspected Oxidative Degradation

• Root Cause Analysis: Cell culture media, especially when exposed to light and ambient oxygen, can generate reactive oxygen species (ROS). Additionally, some media components, like metal ions (e.g., iron, copper), can catalyze oxidative reactions[14][15]. As a complex peptide, Dihydrocyclosporin D may be susceptible to oxidation.

• Solution Workflow:

  • Incorporate Antioxidants: Supplementing your cell culture medium with a cell-compatible antioxidant can help quench ROS and protect your compound.

  • Use Freshly Prepared Medium: Prepare your complete culture medium (with serum and other supplements) fresh for each experiment to minimize the accumulation of oxidative species.

  • Consider Chelating Agents: If you suspect metal ion-catalyzed degradation, the addition of a chelating agent like EDTA could be beneficial, but its compatibility with your specific cell line and experiment must be verified as it can impact cellular processes.

Experimental Protocols

Protocol 1: Preparation and Storage of Dihydrocyclosporin D Stock Solutions

• Reconstitution: Dissolve the lyophilized Dihydrocyclosporin D powder in high-purity DMSO to a final concentration of 10-20 mM. Ensure the powder is completely dissolved by gentle vortexing.

• Aliquoting: Immediately after reconstitution, dispense the stock solution into small, single-use aliquots in low-adhesion polypropylene or amber glass vials. The volume of the aliquots should be tailored to your typical experimental needs to avoid having to thaw and refreeze a large volume.

• Storage: Store the aliquots at -80°C for long-term storage. For short-term storage (up to one month), -20°C is acceptable[3][5].

• Handling: When ready to use, thaw an aliquot at room temperature and use it immediately. Do not refreeze any unused portion of the thawed aliquot.

Protocol 2: Supplementing Cell Culture Medium with Antioxidants

• Select an Antioxidant: N-acetyl-L-cysteine (NAC) is a widely used, cell-permeable antioxidant that is generally well-tolerated by most cell lines. Other options include Vitamin C (L-ascorbic acid) and Vitamin E (α-tocopherol), though their stability in media can also be a concern[16][17]. Commercially available antioxidant supplements for cell culture are also an excellent option.

• Determine Working Concentration: The optimal concentration of the antioxidant should be determined empirically for your specific cell line, as high concentrations can be toxic. A typical starting concentration for NAC is in the range of 1-5 mM.

• Preparation: Prepare a sterile, concentrated stock solution of the antioxidant in water or an appropriate solvent.

• Supplementation: Add the antioxidant stock solution to your complete cell culture medium at the same time you add your Dihydrocyclosporin D. Ensure thorough mixing.

• Control Experiment: It is crucial to include a vehicle control (medium with the antioxidant but without Dihydrocyclosporin D) to ensure the antioxidant itself does not affect your experimental readout.

Protocol 3: Stability Assessment of Dihydrocyclosporin D in Culture Medium by HPLC

This protocol provides a general framework. The specific parameters (e.g., column, mobile phase, gradient) may need to be optimized for your specific HPLC system.

• Sample Preparation:

  • Prepare your complete cell culture medium containing Dihydrocyclosporin D at the final working concentration.

  • Dispense the medium into sterile tubes and incubate them under the same conditions as your experiment (e.g., 37°C, 5% CO2).

  • At various time points (e.g., 0, 8, 24, 48, 72 hours), remove an aliquot of the medium.

  • Perform a liquid-liquid or solid-phase extraction to separate the Dihydrocyclosporin D from the media components. A common method is to extract with a water-immiscible organic solvent like ethyl acetate or to use a C18 SPE cartridge.

  • Evaporate the organic solvent and reconstitute the sample in the mobile phase.

• HPLC Analysis:

  • Column: A C18 reversed-phase column is typically used for cyclosporine analysis[18].

  • Mobile Phase: A gradient of acetonitrile and water (often with a small amount of an acid like phosphoric acid) is common[18].

  • Detection: UV detection at approximately 210 nm.

  • Temperature: The column is often heated (e.g., to 60°C) to improve peak shape[19].

• Data Analysis:

  • Quantify the peak area of Dihydrocyclosporin D at each time point.

  • Plot the percentage of the initial concentration remaining over time to determine the degradation kinetics.

  • Monitor for the appearance of new peaks, which may represent degradation products.

Data and Visualization

Table 1: Factors Influencing Dihydrocyclosporin D Stability in Cell Culture

Factor	Impact on Stability	Recommended Mitigation Strategy
Temperature	High (37°C)	Increased degradation rate.[3][4]
pH	Deviations from neutral	Increased degradation, particularly under acidic or alkaline conditions.[9]
Light	Potential for photodegradation.	Protect stock solutions and media from direct light exposure.
Oxidation	Degradation due to ROS in media.[2]	Use freshly prepared media; supplement with antioxidants.[16]
Adsorption	Loss of compound to vessel surfaces.[7]	Use low-adhesion plastics or glass vessels.
Solvent	Poor solubility in aqueous media.	Risk of precipitation.

Diagrams

Caption: Recommended workflow for handling Dihydrocyclosporin D.

Sources

• 1. Relationships of cyclosporine concentrations in serum, whole blood, and bile after renal and hepatic transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant effect of thiazolidine molecules in cell culture media improves stability and performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Storage Temperature and Time on Stability of Serum Tacrolimus and Cyclosporine A Levels in Whole Blood by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability of cyclosporin A in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A review of assay methods for cyclosporin. Clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. chromatographyonline.com [chromatographyonline.com]
• 11. scispace.com [scispace.com]
• 12. Cyclosporine CsA—The Physicochemical Characterization of Liposomal and Colloidal Systems [mdpi.com]
• 13. New Nanoparticle Formulation for Cyclosporin A: In Vitro Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Role of Copper and Zinc Ions in the Hydrolytic Degradation of Neurodegeneration-Related Peptides | MDPI [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Screening Naturally Occurring Phenolic Antioxidants for Their Suitability as Additives to CHO Cell Culture Media Used to Produce Monoclonal Antibodies [mdpi.com]
• 17. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Development and Validation of a HPLC Method for Dissolution and Stability Assay of Liquid-Filled Cyclosporine Capsule Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Dihydrocyclosporin D Experimental Protocols

This technical support guide is designed for researchers, scientists, and drug development professionals working with Dihydrocyclosporin D. Precipitation of this compound during experimental procedures is a common challenge. This resource provides in-depth troubleshooting strategies and foundational knowledge to ensure the successful use of Dihydrocyclosporin D in your research.

A Note on Dihydrocyclosporin D Analogs

Direct, comprehensive solubility data for Dihydrocyclosporin D is not extensively available in public literature.[1] The guidance provided herein is substantially informed by the well-documented physicochemical properties of its close analog, Cyclosporin A (CsA).[2][3][4][5] Given their structural similarities, it is scientifically reasonable to infer that Dihydrocyclosporin D will exhibit comparable solubility behavior. However, empirical verification of optimal conditions for your specific experimental setup is strongly recommended.

Frequently Asked Questions (FAQs) & Troubleshooting

My Dihydrocyclosporin D precipitated after adding it to an aqueous buffer. What happened and how can I fix it?

Answer:

This is the most common issue encountered and is due to the fundamental properties of the molecule. Dihydrocyclosporin D, like Cyclosporin A, is a large, cyclic peptide with a significant number of hydrophobic residues.[6] This lipophilic nature results in very poor solubility in water and aqueous buffers.[2][3] When a concentrated stock solution of Dihydrocyclosporin D in an organic solvent is diluted into an aqueous medium, the abrupt change in solvent polarity causes the compound to crash out of solution.

Troubleshooting Protocol:

• Initial Dissolution in an Organic Solvent: Always prepare a concentrated stock solution of Dihydrocyclosporin D in a suitable organic solvent first. Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing power for compounds of this class.[3][5]

• Step-wise Dilution: Never add the aqueous buffer directly to your concentrated Dihydrocyclosporin D stock. Instead, add the stock solution to the aqueous buffer in a slow, drop-wise manner while vortexing or stirring vigorously. This gradual addition helps to mitigate the immediate solvent polarity shock.

• Solvent-Buffer Ratio: For maximum solubility in aqueous buffers, it is often necessary to maintain a certain percentage of the organic solvent in the final solution. For instance, with Cyclosporin A, a 1:3 ratio of Dimethylformamide (DMF) to PBS (pH 7.2) has been shown to yield a solubility of approximately 0.25 mg/ml.[5] A similar ratio should be a good starting point for Dihydrocyclosporin D.

• Consideration of Final Solvent Concentration: Be mindful of the final concentration of the organic solvent in your experiment, as it may affect cellular viability or other experimental parameters. Always run a vehicle control with the same final solvent concentration to account for any solvent-induced effects.

I'm seeing precipitation even when using an organic solvent. What could be the issue?

Answer:

While Dihydrocyclosporin D is more soluble in organic solvents than in water, its solubility is not unlimited. Several factors can contribute to precipitation even in organic solvents.

• Solvent Choice: Not all organic solvents are created equal. The polarity and hydrogen bonding capacity of the solvent play a crucial role. For Cyclosporin A, solvents like DMSO, DMF, ethanol, and methylene chloride are effective.[3][4][5]

• Concentration: You may be exceeding the solubility limit of Dihydrocyclosporin D in your chosen solvent.

• Temperature: Temperature can influence solubility. For Cyclosporin A, solubility in water has been shown to decrease with increasing temperature.[2][4] While the effect in organic solvents may be different, it is a factor to consider.

• Purity of the Compound: Impurities in your Dihydrocyclosporin D sample could act as nucleation points for precipitation.

Troubleshooting Protocol:

• Consult Solubility Tables: Refer to the solubility data for Cyclosporin A as a guide for selecting the most appropriate solvent and understanding its solubility limits.

  Solvent	Approximate Solubility of Cyclosporin A
  DMSO	50 mg/mL[3]
  DMF	20 mg/mL[5]
  Ethanol	10-14 mg/mL[3][5]
  Methylene Chloride	10 mg/mL[3]
  Chloroform	6 mg/mL[3]
  Water	Very low (~0.04 mg/g)[4]

• Sonication: If the compound is not readily dissolving, gentle sonication in a water bath can help to break up aggregates and facilitate dissolution.

• Gentle Warming: In some cases, gentle warming (e.g., to 37°C) can increase the rate of dissolution. However, be cautious, as prolonged exposure to heat can potentially degrade the compound. Always check the stability information for your specific product.

• Fresh Solvent: Ensure that your organic solvents are anhydrous and of high purity. Water contamination in organic solvents can significantly reduce their ability to solubilize hydrophobic compounds.

My Dihydrocyclosporin D solution was clear initially but precipitated upon storage. Why did this happen?

Answer:

Precipitation upon storage, especially at low temperatures, is a common phenomenon for solutions of hydrophobic compounds.

• Temperature-Dependent Solubility: As the temperature of the solution decreases (e.g., during refrigeration or freezing), the solubility of the compound can also decrease, leading to precipitation.

• Solvent Evaporation: If the storage container is not properly sealed, evaporation of the solvent can occur over time, increasing the concentration of Dihydrocyclosporin D beyond its solubility limit.

• Adsorption to Container Walls: Cyclosporin A has been noted to adsorb to container walls, which can lead to a decrease in the concentration of the dissolved compound.[3] This is more of a concentration issue than precipitation, but it is a related storage concern.

Troubleshooting Protocol:

• Storage Conditions: For stock solutions in solvents like DMSO or ethanol, storage at -20°C is generally recommended.[3]

• Re-dissolving Before Use: If you observe precipitation after storage, bring the solution back to room temperature and vortex or sonicate gently to redissolve the compound before use.

• Aliquotting: To avoid repeated freeze-thaw cycles, which can promote precipitation and degradation, it is advisable to aliquot your stock solution into smaller, single-use volumes.

• Container Choice: Using low-adhesion polypropylene tubes can help to minimize the loss of the compound due to adsorption to the container surface.

Visualizing the Dissolution Workflow

The following workflow diagram illustrates the recommended procedure for preparing Dihydrocyclosporin D solutions for use in aqueous experimental systems.

Caption: Recommended workflow for dissolving Dihydrocyclosporin D.

The Impact of Solvent Polarity

The diagram below illustrates the concept of solvent polarity and its effect on the solubility of a hydrophobic molecule like Dihydrocyclosporin D.

Caption: Effect of solvent polarity on Dihydrocyclosporin D solubility.

References

• Siew, A. (2022). Cyclosporine CsA—The Physicochemical Characterization of Liposomal and Colloidal Systems. MDPI. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Solubility Studies of Cyclosporine Using Ionic Liquids. PubMed Central. Available at: [Link]

• Williamson, M. P., & Williams, D. H. (1984). Hydrophobic interactions affect hydrogen bond strengths in complexes between peptides and vancomycin or ristocetin. European Journal of Biochemistry, 138(2), 345–348.
• Lee, S. K., et al. (2023). Synergistic solvation effect and modeling of itraconazole solubility in eight binary mixtures (dichloromethane and chloroform + primary alcohol) at the range of 288.15 K to 308.15 K. Journal of Chemical Thermodynamics, 185, 107115.

• GenScript. (2024). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. Available at: [Link]

• Shodai. (n.d.). How to Improve in Solubility of Water-Insoluble Cyclic Peptide with HA nanogel. Available at: [Link]

• National Center for Biotechnology Information. (2022). Effects of Conformational Constraint on Peptide Solubility Limits. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 90476552, Dihydrocyclosporin H. PubChem.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 163017, Dihydrocyclosporin D. PubChem.

• ResearchGate. (n.d.). SOLUBILITY OF CYCLOSPORINE A IN DIFFERENT SOLVENTS. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25023708, Dihydrocyclosporin A. PubChem.
• National Center for Biotechnology Information. (n.d.). Some experiments on the precipitation of suspensoid protein by various ions and some suggestions as to its cause. PubMed Central.

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• 1. Dihydrocyclosporin D | C63H115N11O12 | CID 163017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclosporine CsA—The Physicochemical Characterization of Liposomal and Colloidal Systems [mdpi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Solubility Studies of Cyclosporine Using Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Investigating the Impact of Hydrophobic Polymer Segments on the Self-Assembly Behavior of Supramolecular Cyclic Peptide Systems via Asymmetric-Flow Field Flow Fractionation - PMC [pmc.ncbi.nlm.nih.gov]

Dihydrocyclosporin D off-target effects on kinase signaling pathways

A Guide to Investigating and Troubleshooting Off-Target Effects on Kinase Signaling Pathways

Introduction for the Investigator

Dihydrocyclosporin D (DH-CsD) is a derivative of the well-characterized immunosuppressant, Cyclosporin A (CsA).[1] Unlike its parent compound, whose primary mechanism involves the formation of a complex with cyclophilin to inhibit calcineurin and suppress T-cell activation, DH-CsD is often studied for its non-immunosuppressive properties.[2][] However, the structural similarity to CsA and the inherent complexity of cyclic peptides raise critical questions about potential unintended interactions with other cellular machinery.

The human kinome, comprising over 500 protein kinases, represents a vast landscape of potential off-target interactions for many small molecules.[4] Kinase inhibitors are notoriously promiscuous due to the highly conserved nature of the ATP-binding pocket.[5][6] While DH-CsD was not designed as a kinase inhibitor, its potential to interact with these crucial signaling nodes cannot be overlooked. Unexpected cellular phenotypes, contradictory data, or inconsistent results may all point toward off-target kinase modulation.

This technical support guide is designed for researchers encountering anomalous results during their experiments with Dihydrocyclosporin D. It provides a structured framework in a question-and-answer format to help you troubleshoot these observations, with a focus on identifying and validating potential off-target effects on kinase signaling pathways. We will proceed from foundational questions to specific troubleshooting scenarios, complete with detailed experimental protocols and data interpretation guides.

Frequently Asked Questions (FAQs)

Q1: What is the established "on-target" mechanism for cyclosporin analogues like DH-CsD?

A1: The canonical mechanism for the parent compound, Cyclosporin A, is not direct enzyme inhibition but rather the formation of a high-affinity composite surface. CsA first binds to an intracellular protein, cyclophilin A (CypA).[7] This new CsA-CypA complex then binds to calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase, inhibiting its activity.[8] By inhibiting calcineurin, CsA prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), blocking its translocation to the nucleus and subsequent transcription of genes required for T-cell activation, such as IL-2.[2] While DH-CsD is considered non-immunosuppressive, its interaction with cyclophilins is the primary expected engagement.[]

Caption: Canonical Cyclosporin signaling pathway.

Q2: We are observing unexpected changes in cell proliferation after DH-CsD treatment. Why should we suspect off-target kinase activity?

A2: This is a classic indicator of a potential off-target effect.[9] Cell proliferation, survival, and apoptosis are tightly regulated by numerous kinase signaling cascades (e.g., MAPK/ERK, PI3K/AKT, JAK/STAT). An unexpected mitogenic or cytotoxic effect that cannot be explained by the known cyclophilin/calcineurin axis strongly suggests that another pathway is being modulated.[10] Kinases are common off-targets because many inhibitors interact with the ATP-binding site, which shares structural similarities across the kinome.[11] Even if DH-CsD has low affinity for a particular kinase, it could be sufficient to trigger a downstream signaling event, especially at higher concentrations.

Q3: What is "retroactivity," and could it explain unexpected signaling changes even if DH-CsD isn't directly binding a kinase?

A3: Retroactivity is a phenomenon in signaling cascades where a downstream perturbation can propagate a signal upstream without a formal feedback loop.[12][13] This occurs due to enzyme sequestration. For example, if DH-CsD were to interact with a downstream substrate or scaffold protein, it could change the availability of that protein to its upstream kinase. This change in kinase-substrate dynamics can alter the phosphorylation state and activity of the upstream kinase, creating an "off-target" effect on the pathway without direct binding to the kinase itself.[12] This highlights the importance of looking at the entire pathway, not just direct binding partners.

Troubleshooting Guide

Problem 1: My western blot shows unexpected phosphorylation of proteins like ERK, AKT, or STATs after DH-CsD treatment.

• Plausible Cause: This is strong preliminary evidence of off-target kinase pathway modulation. DH-CsD could be directly activating an upstream kinase or inhibiting a phosphatase, leading to a net increase in phosphorylation.

• Troubleshooting Steps & Solutions:

  • Confirm with Structurally Unrelated Inhibitors: Use a well-validated inhibitor for the implicated pathway (e.g., a MEK inhibitor for the ERK pathway). If the validated inhibitor produces a different phenotype than DH-CsD, it strengthens the case for an off-target effect.[9] Conversely, if a different cyclophilin-binding ligand (without immunosuppressive action) does not cause the same phosphorylation change, it helps rule out an on-target effect.

  • Dose-Response and Time-Course Analysis: Perform a detailed dose-response curve. Off-target effects often require higher concentrations than on-target effects. A time-course experiment can reveal if the phosphorylation is an early, direct event or a later, indirect consequence.

  • Directly Test Kinase Activity: If you suspect a specific kinase (e.g., MEK, AKT), perform an in vitro kinase assay using the recombinant enzyme, substrate, ATP, and DH-CsD.[14][15] This will provide direct evidence of inhibition or activation.

  • Perform Broad Kinase Screening: To identify the specific kinase(s) responsible, a broad kinase panel screen is the most direct method.[4][16] This screens DH-CsD against hundreds of purified kinases to identify potential hits.

Problem 2: The IC50 value for my DH-CsD-induced phenotype varies dramatically across different cell lines.

• Plausible Cause: This variability can be due to differing expression levels of the off-target kinase(s) across cell lines. A cell line with high expression of a sensitive off-target kinase will show a potent effect, while a cell line with low expression will appear resistant.[9]

• Troubleshooting Steps & Solutions:

  • Correlate with Kinase Expression: If you have candidate off-target kinases from a screen, use western blotting or qPCR to quantify their expression levels across your panel of cell lines. A correlation between high expression and low IC50 is strong evidence for that kinase being the relevant off-target.

  • Genetic Knockdown/Knockout: Use siRNA or CRISPR to deplete the candidate off-target kinase in a sensitive cell line. If the depletion renders the cells resistant to DH-CsD (i.e., the IC50 increases significantly), you have causally linked the kinase to the phenotype.

  • Perform a Rescue Experiment: In a knockout/knockdown cell line, re-introduce a version of the target kinase. If this restores sensitivity to DH-CsD, it confirms the on-target effect. For kinase off-targets, expressing a drug-resistant mutant of the kinase should abolish the effect of DH-CsD.[9]

Caption: Experimental workflow for off-target validation.

Problem 3: How can I determine if DH-CsD is an ATP-competitive inhibitor of my candidate off-target kinase?

• Plausible Cause: Most kinase inhibitors are ATP-competitive, meaning they bind in the same pocket as ATP.[15] Knowing the mechanism of inhibition is crucial for understanding the interaction.

• Troubleshooting Steps & Solutions:

  • Perform an ATP Competition Assay: This is the gold standard.[14] First, determine the IC50 of DH-CsD against the purified kinase using a standard kinase assay with ATP at its Km concentration.

  • Next, repeat the entire IC50 determination, but this time using a much higher concentration of ATP (e.g., 10-fold to 100-fold higher).

  • Interpret the Results: If DH-CsD is an ATP-competitive inhibitor, you will see a significant rightward shift in the IC50 curve at the higher ATP concentration. This is because more ATP is present to outcompete DH-CsD for binding to the active site. If the IC50 does not change, the inhibition is likely non-competitive (e.g., allosteric).

Key Experimental Protocols

Protocol 1: In Vitro Kinase Profiling Screen

This protocol outlines the general procedure for screening a compound against a large panel of kinases. This is typically performed as a service by specialized companies.

• Compound Preparation: Prepare a high-concentration stock solution of Dihydrocyclosporin D (e.g., 10 mM) in 100% DMSO.

• Assay Concentration: The compound is typically tested at one or two fixed concentrations (e.g., 1 µM and 10 µM) in the initial screen.

• Kinase Panel: A library of several hundred purified recombinant human kinases is arrayed in a multi-well plate format (e.g., 384-well).[4]

• Assay Execution: a. The test compound (DH-CsD) or vehicle (DMSO) is added to each well containing a specific kinase. b. A mixture of the kinase-specific substrate and ATP (often at its Km concentration) is added to initiate the reaction. c. The reaction is incubated for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Signal Detection: The reaction is stopped, and the amount of product is quantified. Common detection methods include:

  • Radiometric Assays: Using ³²P- or ³³P-labeled ATP and measuring the incorporation of the radiolabel into the substrate.[17]

  • Luminescence-Based Assays: Measuring the amount of ATP remaining after the reaction (e.g., ADP-Glo™).[4]

  • Fluorescence-Based Assays: Using modified substrates that become fluorescent upon phosphorylation.[17]

• Data Analysis: The activity of each kinase in the presence of DH-CsD is compared to the vehicle control. The results are typically expressed as "% Inhibition". A common threshold for a "hit" is >50% inhibition.

Protocol 2: Western Blot for Phospho-Protein Analysis

This protocol is for validating the effect of DH-CsD on a specific signaling pathway in a cellular context.

• Cell Culture and Treatment: a. Plate cells (e.g., HeLa, HEK293T) and grow to 70-80% confluency. b. Serum-starve the cells for 12-24 hours if the pathway of interest is activated by growth factors. c. Treat cells with a dose-range of DH-CsD or vehicle (DMSO) for a predetermined time (e.g., 30 minutes, 2 hours, 24 hours). Include a positive control (e.g., a known activator like EGF for the ERK pathway).

• Cell Lysis: a. Wash cells with ice-cold PBS. b. Lyse cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. c. Scrape the cells, transfer to a microfuge tube, and clarify the lysate by centrifugation at ~14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: a. Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer. b. Boil samples at 95°C for 5 minutes. c. Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: a. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature. b. Incubate with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-ERK) overnight at 4°C. c. Wash the membrane 3x with TBST. d. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash 3x with TBST.

• Detection and Re-probing: a. Detect the signal using an enhanced chemiluminescence (ECL) substrate. b. After imaging, strip the membrane and re-probe with an antibody for the total protein (e.g., anti-total-ERK) to confirm equal loading.

Data Interpretation

Interpreting kinase screening data requires careful consideration. A "hit" in a primary screen is not definitive proof of a biologically relevant interaction.

Table 1: Hypothetical Kinase Profiling Data for Dihydrocyclosporin D

Kinase Target	Family	% Inhibition at 1 µM DH-CsD	% Inhibition at 10 µM DH-CsD	Notes
KDR (VEGFR2)	Tyrosine Kinase	68%	95%	Strong candidate. Implicated in angiogenesis.
SRC	Tyrosine Kinase	45%	82%	Moderate candidate. Key cell signaling node.
p38α (MAPK14)	Ser/Thr Kinase	30%	75%	Possible candidate, noted as a hit for CsA.[18]
CDK2	Ser/Thr Kinase	15%	25%	Likely not a significant off-target.
AKT1	Ser/Thr Kinase	5%	12%	No significant inhibition observed.

• Interpretation: In this hypothetical example, KDR and SRC are the strongest candidates for follow-up validation experiments due to their high inhibition at low micromolar concentrations. The p38α hit is interesting due to its prior association with the parent compound and warrants further investigation. CDK2 and AKT1 are unlikely to be direct off-targets.

References

• BenchChem. (2025). Guarding Against Unforeseen Targets: A Guide to Validating the Kinase Inhibitor Specificity of Phenprocoumon. BenchChem Technical Guides.

• Anastassiadis, T., et al. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. PNAS. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting BTO-1 in Kinase Assays. BenchChem Technical Guides.
• Bamborough, P., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Science Signaling.
• BenchChem. (2025). Technical Support Center: Understanding and Troubleshooting Off-Target Effects of JAK Inhibitors. BenchChem Technical Guides.

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology Resources. [Link]

• Miljković, F., & Bajorath, J. (2015). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. [Link]

• BenchChem. (2025). Technical Support Center: Managing Off-Target Effects of Kinase Inhibitors. BenchChem Technical Guides.

• Ventura, A. C., et al. (2011). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. [Link]

• Hantschel, O. (2015). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. [Link]

• Bain, J., et al. (2007).
• BenchChem. (2025).

• Creative Diagnostics. (n.d.). Off-Target Effects Analysis. Creative Diagnostics Services. [Link]

• Jeffery, J. R. (1991). Cyclosporine analogues. Clinical Biochemistry. [Link]

• Fisicaro, N., et al. (2002). Cyclosporin A and FK506 decrease adenosine kinase activity and adenosine uptake in T-lymphocytes. Journal of Laboratory and Clinical Medicine. [Link]

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• Cruz, M. C., et al. (2000). Immunosuppressive and Nonimmunosuppressive Cyclosporine Analogs Are Toxic to the Opportunistic Fungal Pathogen Cryptococcus neoformans via Cyclophilin-Dependent Inhibition of Calcineurin. Antimicrobial Agents and Chemotherapy. [Link]

• Liu, J. (1993). The mechanism of action of FK-506 and cyclosporin A. Current Opinion in Immunology. [Link]

• Esen, E., et al. (2021). The immunosuppressive drug cyclosporin A has an immunostimulatory function in CD8+ T cells. Science Signaling. [Link]

• Russell, R. G., et al. (1992). Mechanisms of action of cyclosporine and effects on connective tissues. Seminars in Arthritis and Rheumatism. [Link]

• D'Abramo, M., et al. (2015). Human structural proteome-wide characterization of Cyclosporine A targets. Bioinformatics. [Link]

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Technical Support Center: Optimizing Dihydrocyclosporin D Concentration for In Vitro Assays

Welcome to the technical support center for Dihydrocyclosporin D (DHCsD). As Senior Application Scientists, we understand that successfully integrating a new compound into your experimental workflow is critical. This guide is designed to provide you with field-proven insights and robust protocols to ensure you can confidently optimize DHCsD concentrations for reliable and reproducible results in your in vitro assays.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers have about Dihydrocyclosporin D.

Q1: What is Dihydrocyclosporin D, and how does its mechanism of action differ from the parent compound, Cyclosporin A?

A: Dihydrocyclosporin D ((Val2)dihydro-CS) is a derivative of the well-known immunosuppressant Cyclosporin A (CsA).[1] While structurally similar, its biological activity is critically different. CsA exerts its potent immunosuppressive effects by forming a complex with an intracellular receptor, cyclophilin A (CypA). This complex then binds to and inhibits calcineurin, a phosphatase essential for activating the transcription factor NFAT (Nuclear Factor of Activated T-cells), which is required for cytokine production and T-cell activation.[2][3][4]

In contrast, DHCsD, like other non-immunosuppressive cyclosporin analogs (e.g., NIM811), does not significantly inhibit the calcineurin pathway.[5][6] Its primary mechanism of action is the inhibition of the mitochondrial permeability transition (mPT) .[7][8] DHCsD is thought to bind specifically to mitochondrial cyclophilin D (CypD), a key regulator of the mPT pore, preventing its opening and thereby protecting the cell from certain forms of apoptosis and necrosis.[6][9] This makes DHCsD a valuable tool for studying mitochondrial-dependent cell death pathways, distinct from the immunosuppressive effects of CsA.[10]

Q2: Dihydrocyclosporin D is highly hydrophobic. How should I dissolve and store it for my experiments?

A: Like all cyclosporins, DHCsD is highly lipophilic and has very poor solubility in aqueous solutions such as cell culture media.[11][12]

• Recommended Solvent: The universally recommended solvent is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).

• Stock Solution Preparation: Prepare a high-concentration stock solution, for example, at 10-50 mM in 100% DMSO. Ensure the compound is fully dissolved by vortexing. Brief sonication can assist if dissolution is difficult.[13]

• Storage: Store the DMSO stock solution in small, single-use aliquots at -20°C, protected from light and moisture.[11] DMSO is hygroscopic, and repeated freeze-thaw cycles or exposure to air can introduce water, which may cause the compound to precipitate over time.[14]

Q3: What is a safe concentration of DMSO for my cells, and what essential controls do I need?

A: This is a critical question, as the solvent itself can induce cellular effects.

• Safe DMSO Concentration: Most cell lines can tolerate a final DMSO concentration of up to 0.5%, with ≤0.1% being the widely accepted "safe" concentration that minimizes off-target effects.[13][15] However, primary cells and some sensitive cell lines may show toxicity at concentrations as low as 0.1%.[13] It is imperative to determine the maximum tolerable DMSO concentration for your specific cell line (see Protocol 2).

• Essential Controls:

  • Untreated Control: Cells cultured in media without any additions. This is your baseline for normal cell health and proliferation.

  • Vehicle Control: Cells treated with the same final concentration of DMSO that will be used for your highest DHCsD dose. This is the most critical control, as it allows you to distinguish the effect of the compound from the effect of the solvent.[16]

  • Positive Control (Assay Dependent): A known inducer of the effect you are measuring (e.g., a known mitochondrial toxin if you are studying mPT) to validate that your assay is working correctly.

Visualizing the Mechanism: DHCsD vs. Cyclosporin A

To clarify the distinct pathways, the following diagram illustrates the canonical immunosuppressive action of Cyclosporin A versus the proposed mitochondrial-centric mechanism of Dihydrocyclosporin D.

Caption: Comparative signaling pathways of Cyclosporin A and Dihydrocyclosporin D.

Troubleshooting Guides

Direct answers to specific experimental issues you may encounter.

Q: My DHCsD, dissolved in DMSO, is precipitating when I add it to my cell culture medium. What's happening and how can I fix it?

A: This is the most common issue with hydrophobic compounds and is known as "crashing out." It occurs because the compound's solubility limit is exceeded when the DMSO stock is diluted into the aqueous medium.[17]

Causality & Solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The target concentration of DHCsD in your media is simply higher than its aqueous solubility limit.	Perform a solubility test to find the maximum soluble concentration. You may need to lower your experimental concentrations.
Rapid Solvent Exchange	Adding a concentrated DMSO stock directly and quickly into the media causes a rapid local change in solvent polarity, forcing the compound out of solution.	Use a serial dilution method. Create an intermediate dilution of your stock in pre-warmed (37°C) media. Add the stock solution slowly, drop-by-drop, to the media while gently vortexing or swirling to ensure gradual and even dispersion.[13][17]
Media Temperature	Solubility often decreases at lower temperatures. Adding the compound to cold media (e.g., straight from the refrigerator) will promote precipitation.	Always use media that has been pre-warmed to 37°C before adding the compound.
Interaction with Media Components	Salts, proteins (especially in serum), or other components in the media can interact with DHCsD, reducing its solubility.[18][19]	If problems persist, try preparing the final dilution in a simpler buffered solution (like PBS) first, before adding it to the full media, or consider using a different basal media formulation.

Q: My DHCsD is showing much higher cytotoxicity than expected, even at low concentrations. What are the potential causes?

A: Unexpectedly high cytotoxicity can confound results. It's crucial to differentiate between compound-specific effects and experimental artifacts.

Causality & Solutions:

Potential Cause	Explanation	Recommended Solution
DMSO Toxicity	The final concentration of DMSO in your wells is too high for your cell line, causing cell death that is mistakenly attributed to DHCsD.	Perform a DMSO dose-response curve on your cells (see Protocol 2). Ensure your final DMSO concentration is well below the toxic threshold. Remember to match the vehicle control DMSO concentration precisely to the experimental wells.[20]
Compound Precipitation	Micro-precipitates, which may not be visible to the naked eye, can be highly cytotoxic to cells.	Re-evaluate your dilution method. Use the serial dilution technique described above. Visually inspect your final working solutions under a microscope before adding them to cells to check for precipitates.
Cell Line Sensitivity	Your specific cell line may be exceptionally sensitive to mitochondrial perturbations, the primary mechanism of DHCsD.	This is a valid biological result. The key is to define a narrow, sub-toxic concentration range. Perform a detailed dose-response curve starting from very low (e.g., nanomolar) concentrations to identify the IC50 (50% inhibitory concentration) and CC50 (50% cytotoxic concentration).

Q: How can I be sure the effects I'm seeing are due to mitochondrial disruption and not off-target calcineurin inhibition?

A: This is an excellent mechanistic question. Since DHCsD is a derivative of CsA, demonstrating target specificity is key.

Experimental Validation:

• Use Cyclosporin A as a Control: Run parallel experiments with CsA. If your observed effect is due to calcineurin inhibition, CsA should produce a similar or more potent effect. If the effect is specific to mitochondrial permeability transition, DHCsD may show a different potency profile.

• Downstream Calcineurin/NFAT Assay: Measure the activation of the NFAT pathway directly. You can use an NFAT reporter assay or measure the expression of NFAT-dependent genes (like IL-2 in immune cells). A true non-immunosuppressive analog like DHCsD should not inhibit this pathway at concentrations where it affects mitochondrial function.[3]

• Mitochondrial-Specific Assays: Directly measure mitochondrial endpoints. Assays that measure mitochondrial membrane potential (e.g., using TMRM or JC-1 dyes), calcium retention capacity in isolated mitochondria, or mitochondrial swelling are excellent ways to confirm a direct effect on mitochondria.[5][6]

Detailed Experimental Protocols

These protocols provide a self-validating framework for optimizing your DHCsD experiments.

Protocol 1: Preparation of Dihydrocyclosporin D Stock and Working Solutions

• Prepare 10 mM Stock Solution:

  • Calculate the mass of DHCsD powder needed for a 10 mM solution (Molecular Weight: ~1218.7 g/mol ).[21]

  • Add the appropriate volume of 100% anhydrous DMSO to the powder.

  • Vortex thoroughly for 2-3 minutes until the powder is completely dissolved. If needed, sonicate in a water bath for 5-10 minutes.

  • Visually confirm there are no particulates.

• Aliquot and Store:

  • Dispense the stock solution into small, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Optimal, Non-Toxic Vehicle (DMSO) Concentration

• Cell Seeding: Seed your cells in a 96-well plate at the density you will use for your main experiment and allow them to adhere/stabilize for 24 hours.

• Prepare DMSO Dilutions: Prepare a range of DMSO concentrations in your complete culture medium (e.g., 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, and a media-only control).

• Treatment: Remove the old medium from your cells and add the DMSO-containing media. Include at least triplicate wells for each concentration.

• Incubation: Incubate the plate for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Assess Viability/Cytotoxicity: Use a standard assay such as LDH release, MTT, or a live/dead stain to quantify cell viability at each DMSO concentration.[22]

• Analysis: Plot viability (%) versus DMSO concentration. The highest concentration that shows no statistically significant decrease in viability compared to the media-only control is your maximum safe DMSO concentration. Aim to use a final concentration at or below 0.1% if possible. [15]

Protocol 3: General Workflow for Optimizing DHCsD Working Concentration

This workflow uses a cytotoxicity assay to first establish a safe concentration range before moving to functional assays.

• Prepare DHCsD Serial Dilutions:

  • Using your 10 mM stock, prepare a 2-fold or 3-fold serial dilution series in 100% DMSO. This ensures the volume of DMSO added to each well is constant.

• Cell Seeding: Seed cells in a 96-well plate as in Protocol 2.

• Treatment:

  • Add the DHCsD dilutions to pre-warmed complete media to achieve your desired final concentrations (e.g., ranging from 50 µM down to <1 µM). Ensure the final DMSO concentration does not exceed the safe limit determined in Protocol 2.

  • Crucially, include a vehicle control containing only the final DMSO concentration.

• Incubation: Incubate for your desired experimental duration (e.g., 48 hours).

• Cytotoxicity Assay: Perform an LDH cytotoxicity assay.[23][24][25]

  • Controls for LDH Assay:

    • Vehicle Control (Spontaneous Release): Cells treated with DMSO only.

    • Maximum Release Control: Cells treated with a lysis buffer (often supplied in kits) to determine 100% LDH release.

    • Media Background: Media only, no cells.

• Data Analysis & Concentration Selection:

  • Calculate the percentage of cytotoxicity for each DHCsD concentration relative to the maximum release control.

  • Plot cytotoxicity (%) versus DHCsD concentration to determine the CC50 (the concentration that causes 50% cytotoxicity).

  • For your functional assays, choose a range of concentrations well below the CC50 (e.g., CC10 or lower) to ensure you are observing specific biological effects and not simply the consequences of cell death.

Experimental Workflow for DHCsD Concentration Optimization

This diagram outlines the decision-making process for systematically determining the optimal DHCsD concentration for your in vitro assay.

Caption: A systematic workflow for optimizing DHCsD concentration.

References

• Waldmeier, P. C., et al. (2004). The nonimmunosuppressive cyclosporin analogs NIM811 and UNIL025 display nanomolar potencies on permeability transition in brain-derived mitochondria. Journal of Bioenergetics and Biomembranes, 36(4), 407-413. [Link]

• Waldmeier, P. C., et al. (2002). Inhibition of the mitochondrial permeability transition by the nonimmunosuppressive cyclosporin derivative NIM811. Molecular Pharmacology, 62(1), 22-29. [Link]

• Leiriao, P., & Gerhardt, E. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PloS one, 6(11), e26908. [Link]

• Promega Corporation. (2024). LDH cytotoxicity assay. Protocols.io. [Link]

• Hansson, M. J., et al. (2004). The Nonimmunosuppressive Cyclosporin Analogs NIM811 and UNIL025 Display Nanomolar Potencies on Permeability Transition in Brain-Derived Mitochondria. Journal of Bioenergetics and Biomembranes, 36(4), 407-413. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. [Link]

• TIARIS Biosciences. (2023). LDH Cytotoxicity Assay Kit. TIARIS Biosciences. [Link]

• Debiopharm. (2004). Non-Immunosuppressive cyclosporin analogs inhibit mitochondrial permeability transition and neuronal death in hippocampal Slice Cultures. Debiopharm. [Link]

• ResearchGate. (2016). Has anyone had problems with media contamination or precipitants falling out of media? ResearchGate. [Link]

• LifeTein. (2023). DMSO usage in cell culture. LifeTein. [Link]

• Reddit. (2022). Something keeps precipitating out of my media but everything is water soluble. Am I doing something wrong?? Reddit. [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]

• Glasp. (2023). Understanding the Importance of DMSO Concentration in Inhibitor Preparation. Glasp. [Link]

• Reddit. (2024). Avoiding toxic DMSO concentrations in cell culture. Reddit. [Link]

• ChemSrc. (2025). Dihydro Cyclosporin A. ChemSrc. [Link]

• Friberg, H., et al. (1998). Cyclosporin A, But Not FK 506, Protects Mitochondria and Neurons against Hypoglycemic Damage and Implicates the Mitochondrial Permeability Transition in Cell Death. Journal of Neurochemistry, 71(3), 1209-1219. [Link]

• Hiestand, P. C., et al. (1985). Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine. Immunology, 55(2), 249–255. [Link]

• Evotec. (n.d.). Comparing in vitro Mitochondrial Toxicity Assays. Evotec. [Link]

• Baines, C. P. (2012). Cyclophilin D in Mitochondrial Pathophysiology. Biochimica et Biophysica Acta, 1818(6), 1435-1442. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 163017, Dihydrocyclosporin D. PubChem. [Link]

• Roy, S., et al. (2013). A mitochondrial-targeted cyclosporin A with high binding affinity for cyclophilin D yields improved cytoprotection of cardiomyocytes. Biochemical Journal, 454(2), 261-269. [Link]

• Liu, J., et al. (1993). The mechanism of action of FK-506 and cyclosporin A. Advances in second messenger and phosphoprotein research, 28, 133-139. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25023708, Dihydrocyclosporin A. PubChem. [Link]

• Than, T. A., et al. (2014). In vitro assays of mitochondrial function/dysfunction. Clinical pharmacology and therapeutics, 96(6), 665–668. [Link]

• El-Faham, A., et al. (2021). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of Medicinal Chemistry, 64(18), 13247-13271. [Link]

• Donnenfeld, E. D., et al. (2020). A Review of the Mechanism of Action of Cyclosporine A: The Role of Cyclosporine A in Dry Eye Disease and Other Ocular Surface Disorders. Ophthalmology and Therapy, 9(4), 791-806. [Link]

• Matsuda, S., & Koyasu, S. (2000). Mechanisms of action of cyclosporine. Immunopharmacology, 47(2-3), 119–125. [Link]

• Yocum, D. E. (1991). Mechanisms of action of cyclosporine and effects on connective tissues. Current Opinion in Rheumatology, 3(3), 385-390. [Link]

• Bunjes, D., et al. (1981). Cyclosporin A mediates immunosuppression of primary cytotoxic T cell responses by impairing the release of interleukin 1 and interleukin 2. European Journal of Immunology, 11(8), 657-661. [Link]

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• Meker, S., et al. (2018). Solubility Studies of Cyclosporine Using Ionic Liquids. Molecules, 23(10), 2452. [Link]

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Reducing variability in Dihydrocyclosporin D experimental results

Welcome to the technical support center for Dihydrocyclosporin D (DHCSD). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for common issues encountered during experimentation. Our goal is to help you reduce variability in your results and ensure the scientific integrity of your work with this important Cyclosporine A analog.

Introduction to Dihydrocyclosporin D

Dihydrocyclosporin D, a derivative of Cyclosporine A, offers a unique pharmacological profile. Unlike its parent compound, it exhibits reduced immunosuppressive activity while retaining the ability to modulate cellular pathways, such as apoptosis and mitochondrial permeability transition.[][2] This makes it a valuable tool for research in cell signaling and mitochondrial biology. However, like many lipophilic cyclic peptides, consistent and reproducible experimental results can be challenging to achieve. This guide provides practical solutions to common sources of variability.

Troubleshooting Guide: A Logical Approach to Problem Solving

Unexpected results are a common occurrence in research. This section provides a systematic approach to identifying and resolving issues in your Dihydrocyclosporin D experiments.

Interactive Troubleshooting Flowchart

The following flowchart is designed to guide you through a logical troubleshooting process. Start with the "Unexpected Result" and follow the paths that best describe your issue.

Sources

• 2. Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydrocyclosporin D Vehicle Control: A Technical Support Guide for In Vitro Studies

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the effective use of Dihydrocyclosporin D (DHCsD) in in vitro settings. We will delve into the critical aspects of vehicle control selection, stock solution preparation, and troubleshooting common experimental hurdles. Our focus is on ensuring the scientific integrity and reproducibility of your results by understanding the causality behind each methodological choice.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions encountered when designing experiments with Dihydrocyclosporin D.

Q1: What is Dihydrocyclosporin D and how does it differ from Cyclosporin A?

Dihydrocyclosporin D is a nonpolar cyclic oligopeptide and a close analog of the well-known immunosuppressant, Cyclosporin A (CsA).[1][2] The primary distinction lies in its biological activity. While CsA exerts its potent immunosuppressive effects by forming a complex with cyclophilin, which then inhibits calcineurin, DHCsD and other non-immunosuppressive analogs are designed to have substantially diminished or no activity against calcineurin.[3][4] However, they often retain the ability to bind to cyclophilins, such as cyclophilin D in the mitochondria, making them valuable tools for studying cellular pathways independent of immunosuppression, including the regulation of the mitochondrial permeability transition pore (mPTP).[5][6]

Q2: What is the best vehicle control for Dihydrocyclosporin D in in vitro studies?

Given that Dihydrocyclosporin D is a lipophilic molecule with poor aqueous solubility, organic solvents are necessary for its dissolution.[7][8] The most commonly used and recommended solvents are Dimethyl Sulfoxide (DMSO) and Ethanol .[]

• DMSO is a powerful aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds. It is miscible with water and cell culture media, making it a frequent choice for preparing high-concentration stock solutions.[10]

• Ethanol is another effective solvent for cyclosporin analogs.[11]

The "best" vehicle depends on the specific cell line and experimental endpoint, as both solvents can exert biological effects. A critical first step is always to perform a vehicle-only control to assess its impact on your specific assay.

Q3: How do I prepare a stock solution of Dihydrocyclosporin D?

Given its physicochemical properties, a high-concentration stock solution in an organic solvent is the standard approach.

Recommended Solvents:

• DMSO: A study on the in vitro antileishmanial efficacy of a Dihydrocyclosporin A derivative successfully used a 20 mM stock solution prepared in DMSO.[11] The parent compound, Cyclosporin A, has a reported solubility of approximately 46.1 g/100mL (which would be roughly 461 mg/mL) in DMSO at 25°C.[6]

• Ethanol: Cyclosporin A is also soluble in ethanol, with reported solubilities around 10-14 mg/mL or higher.[3][12]

General Protocol for Stock Solution Preparation:

• Aseptically weigh the required amount of Dihydrocyclosporin D powder.

• Add the appropriate volume of sterile, anhydrous DMSO or absolute ethanol to achieve the desired stock concentration (e.g., 10 or 20 mM).

• Vortex thoroughly to ensure complete dissolution. Gentle warming (to 37°C) or brief sonication can aid in dissolving the compound.[13]

• Visually inspect the solution to confirm there are no visible particles.

• Aliquot the stock solution into sterile, single-use tubes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Q4: What is the maximum final concentration of the vehicle control that my cells can tolerate?

This is a critical parameter that must be empirically determined for your specific cell line. However, general guidelines exist:

Vehicle	Recommended Final Concentration	Notes
DMSO	≤ 0.5% (v/v)	Most cell lines tolerate this concentration without significant cytotoxicity.[14]
Ideally ≤ 0.1% (v/v)	Considered the "gold standard" to minimize off-target effects, especially for sensitive or primary cells.[7][12]
Ethanol	≤ 0.5% (v/v)	Generally well-tolerated, but can have dose-dependent effects on cell proliferation.[15]

It is imperative to run a vehicle toxicity assay to determine the No-Observed-Adverse-Effect Level (NOAEL) for your specific experimental system.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with Dihydrocyclosporin D.

Issue 1: My compound precipitates when I add it to the cell culture medium.

This common problem, often termed "solvent shock," occurs when a highly concentrated organic stock solution is rapidly diluted into the aqueous environment of the culture medium, causing the lipophilic compound to fall out of solution.[10]

Causality: The abrupt change in solvent polarity reduces the solubility of the compound below its effective concentration.

Solutions:

• Optimize the Dilution Process:

  • Pre-warm the media: Ensure your cell culture medium is at 37°C before adding the compound.

  • Slow, dropwise addition: Add the stock solution to the medium slowly while gently vortexing or swirling the tube. This prevents localized high concentrations of the compound.

  • Serial Dilutions: Instead of a single large dilution, perform a stepwise dilution of your stock solution in pre-warmed culture medium.

• Lower the Stock Concentration: If precipitation persists, prepare a less concentrated stock solution in your organic solvent. This will require adding a larger volume to your culture, so be mindful of the final vehicle concentration.

• Increase the Final Vehicle Concentration (with caution): If your cell line can tolerate it (as determined by a vehicle toxicity assay), slightly increasing the final percentage of DMSO or ethanol in the culture medium can help maintain solubility. However, this should be a last resort.

Issue 2: I'm observing unexpected cytotoxicity or changes in cell behavior in my vehicle control group.

Both DMSO and ethanol are not biologically inert and can induce cellular responses.

Causality:

• DMSO: At higher concentrations, DMSO can increase cell permeability and inhibit cell proliferation.[16] Some studies have even shown that low concentrations of DMSO can stimulate the growth of certain cell lines.

• Ethanol: Ethanol can affect cell membrane fluidity and has been shown to stimulate the proliferation of certain estrogen receptor-positive cell lines.

Solutions:

• Perform a Vehicle Dose-Response Curve: This is the most critical step. Test a range of final vehicle concentrations (e.g., 0.05%, 0.1%, 0.25%, 0.5%, 1.0%) on your cells under the same conditions as your planned experiment. Measure the same endpoint (e.g., viability, proliferation, gene expression) to identify a concentration that has no significant effect.

• Ensure Consistent Vehicle Concentration Across All Conditions: Every experimental well, including those with different concentrations of Dihydrocyclosporin D, must contain the exact same final concentration of the vehicle. For example, if your highest drug concentration requires a 0.1% DMSO final concentration, your vehicle-only control and all other drug concentrations should also contain 0.1% DMSO.

Issue 3: My experimental results are inconsistent between replicates.

Inconsistent results can often be traced back to issues with compound solubility and delivery.

Causality: If the compound is not fully dissolved or precipitates out of solution, the effective concentration delivered to the cells will be variable, leading to poor reproducibility.

Solutions:

• Visually Inspect Your Media: Before adding the treatment media to your cells, hold the tube or plate up to a light source and look for any signs of cloudiness or precipitate.

• Standardize Your Protocol: Ensure every step of the stock solution preparation and dilution is performed consistently across all experiments. This includes using the same lot of Dihydrocyclosporin D, the same grade of solvent, and adhering to the same mixing and incubation times.

• Consider Fresh Preparations: For maximum consistency, prepare fresh dilutions of Dihydrocyclosporin D from your frozen stock for each experiment. Avoid storing diluted solutions in aqueous media for extended periods.

Experimental Protocols & Visualizations

Protocol 1: Determining Vehicle Tolerance

This protocol outlines a method to determine the appropriate concentration of your chosen vehicle (DMSO or Ethanol) for your specific cell line.

• Cell Seeding: Plate your cells at the desired density for your main experiment and allow them to adhere overnight.

• Prepare Vehicle Dilutions: Prepare a series of dilutions of your vehicle (e.g., 100% DMSO) in fresh, pre-warmed cell culture medium to achieve final concentrations ranging from 0.05% to 2.0% (v/v).

• Treatment: Replace the existing medium in your cell plates with the medium containing the different vehicle concentrations. Include a "no vehicle" control (medium only).

• Incubation: Incubate the cells for the same duration as your planned drug treatment (e.g., 24, 48, or 72 hours).

• Assay: Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) to quantify the effect of the vehicle on cell health.

• Analysis: Plot cell viability against the vehicle concentration to determine the highest concentration that does not cause a significant decrease in viability compared to the "no vehicle" control. This is your NOAEL.

Caption: Workflow for determining vehicle tolerance in a cell-based assay.

Protocol 2: Preparing Dihydrocyclosporin D Working Solutions

This protocol describes the preparation of final working solutions from a DMSO stock for treating cells in a 96-well plate format.

• Thaw Stock Solution: Remove your aliquot of 20 mM Dihydrocyclosporin D in DMSO from the freezer and thaw at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended): In a sterile microcentrifuge tube, prepare an intermediate dilution of your stock in pre-warmed (37°C) culture medium. For example, to get a 200 µM intermediate solution (a 1:100 dilution), add 2 µL of the 20 mM stock to 198 µL of medium. Vortex gently. This step helps to minimize precipitation.

• Prepare Final Working Concentrations: Serially dilute the intermediate solution in culture medium to achieve your final desired concentrations. Ensure that the final DMSO concentration remains constant across all wells. For example, if you add 10 µL of your highest concentration working solution to 90 µL of medium in the well, your vehicle control should be 10 µL of medium containing the same final DMSO concentration mixed with 90 µL of medium.

• Treat Cells: Carefully remove the old medium from your cells and add the prepared working solutions.

• Incubate: Return the plate to the incubator for the desired treatment period.

Caption: Preparation of Dihydrocyclosporin D working solutions.

References

• LifeTein. (2023, February 1). DMSO usage in cell culture. Retrieved from [Link]

• Flaherty, K. M., Hseih, F., Zenvuch, F. A., & Weaver, M. (2012). A Calcineurin-Independent Mechanism of Angiogenesis Inhibition by a Nonimmunosuppressive Cyclosporin A Analog. Journal of Pharmacology and Experimental Therapeutics, 343(1), 139–147. [Link]

• Zheng, Z. W., Wang, Y., Liu, T. T., Chen, D. Y., He, S. Q., Chen, S. B., ... & Lun, Z. R. (2020). Evaluation of in vitro antileishmanial efficacy of cyclosporin A and its non-immunosuppressive derivative, dihydrocyclosporin A. Parasites & Vectors, 13(1), 94. [Link]

• Chen, M., Liu, X., & Ma, L. (2006). Effect of vehicles and enhancers on the topical delivery of cyclosporin A. International Journal of Pharmaceutics, 311(1-2), 193-198. [Link]

• Nikon. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays? Retrieved from [Link]

• Serrano‐Briz, E., et al. (2024). Evaluating the potential of non‐immunosuppressive cyclosporin analogs for targeting Toxoplasma gondii cyclophilin: Insights from structural studies. The FEBS Journal. [Link]

• Protocol Online. (2009, May 26). DMSO usage in cell culture. Retrieved from [Link]

• ResearchGate. (2015, November 17). What should be optimum concentration of DMSO for in cell culture (Suspension celllines)? Retrieved from [Link]

• Rosenwirth, B., Billich, A., Datema, R., Donatsch, P., Hammerschmid, F., Harrison, R., ... & Nussbaumer, P. (1994). Inhibition of human immunodeficiency virus replication by nonimmunosuppressive analogs of cyclosporin A. Antimicrobial Agents and Chemotherapy, 38(8), 1763-1772. [Link]

• Cruz, M. C., Delmas, A., O'Byrne, P., & Crichton, R. R. (2000). Immunosuppressive and Nonimmunosuppressive Cyclosporine Analogs Are Toxic to the Opportunistic Fungal Pathogen Cryptococcus neoformans via Cyclophilin-Dependent Inhibition of Calcineurin. Antimicrobial Agents and Chemotherapy, 44(1), 92-100. [Link]

• He, L., & Lemasters, J. J. (2003). Cyclophilin-D promotes the mitochondrial permeability transition but has opposite effects on apoptosis and necrosis. Biochemical Journal, 371(Pt 1), 225–233. [Link]

• Magdesian, K. G., et al. (2019). Solubility Studies of Cyclosporine Using Ionic Liquids. ACS Omega, 4(4), 6434-6441. [Link]

• Gaylord Chemical Company, L.L.C. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• ResearchGate. (2023, March 6). How to do proper DMSO control for cell culture drug treatments? Retrieved from [Link]

• Belov, V. V., et al. (2021). Mitochondrial Cyclosporine A-Independent Palmitate/Ca2+-Induced Permeability Transition Pore (PA-mPT Pore) and Its Role in Mitochondrial Function and Protection against Calcium Overload and Glutamate Toxicity. International Journal of Molecular Sciences, 22(19), 10398. [Link]

• Sznitowska, M., et al. (2021). Cyclosporine Dissolution Test from a Lipid Dosage Form: Next Step Towards the Establishment of Release Method for Solid Lipid Microparticles. Pharmaceutics, 13(10), 1599. [Link]

• Loftsson, T., et al. (2005). Evaluation of cyclodextrin solubilization of drugs. International Journal of Pharmaceutics, 302(1-2), 18-28. [Link]

• Loftsson, T., & Jarvinen, T. (1999). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Journal of Pharmaceutical Sciences, 88(12), 1251-1254. [Link]

• OpenWetWare. (n.d.). By compound. Retrieved from [Link]

• Alcântara, M. V. P., et al. (2019). Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture. Acta Parasitologica, 64(4), 957-961. [Link]

• ResearchGate. (n.d.). Solubility of cyclosporin in different excipients (mg ml⁻¹). Retrieved from [Link]

• ResearchGate. (2019, September 5). Between Ethanol and DMSO, which will be better for dissolving phenolic acids like rosmarinic acid, caffeic acid for using in antifungal assay? Retrieved from [Link]

• Taylor, M. S., & Verkhivker, G. M. (2021). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of Medicinal Chemistry, 64(22), 16391-16410. [Link]

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Technical Support Center: Dihydrocyclosporin D Stability and Storage

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for Dihydrocyclosporin D. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice on the proper storage and handling of Dihydrocyclosporin D to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Dihydrocyclosporin D?

For optimal stability, Dihydrocyclosporin D should be stored at temperatures between 2°C and 8°C.[1] This refrigerated condition helps to minimize the rate of potential chemical degradation over the long term. While short excursions to room temperature may be acceptable for some cyclosporine formulations, adherence to refrigerated storage is the best practice to ensure the compound's integrity for the duration of its shelf life.[2]

Q2: How should I handle Dihydrocyclosporin D to prevent degradation?

Proper handling is crucial to maintain the stability of Dihydrocyclosporin D. Here are some key recommendations:

• Protection from Light: Dihydrocyclosporin D, like its parent compound Cyclosporin A, should be protected from light.[3] Store the compound in its original amber vial or use light-blocking containers. Photodegradation can occur upon exposure to UV or fluorescent light.[4]

• Control Humidity: The compound should be stored in a dry environment. High humidity can introduce moisture, which may accelerate hydrolytic degradation pathways.[3]

• Inert Atmosphere: For long-term storage, consider storing under an inert gas like argon or nitrogen to minimize oxidative degradation.[5]

Q3: What are the likely degradation pathways for Dihydrocyclosporin D?

While specific degradation pathways for Dihydrocyclosporin D are not extensively documented in publicly available literature, we can infer the most likely pathways based on its structure and studies of Cyclosporin A.

The primary degradation pathway for Cyclosporin A under acidic conditions is an isomerization (N,O-acyl rearrangement) to form isocyclosporin A.[6][7] A key study on Cyclosporin A analogs found that the selective reduction of the olefinic bond in the MeBmt residue—the very modification that distinguishes Dihydrocyclosporin D from Cyclosporin A—did not significantly affect the kinetics of this isomerization.[6] This strongly suggests that Dihydrocyclosporin D is also susceptible to this acid-catalyzed isomerization, forming the corresponding iso-dihydrocyclosporin D.

Other potential degradation pathways, common to large cyclic peptides, include hydrolysis of the peptide bonds under strongly acidic or basic conditions, and oxidation.[4][8]

Q4: Can I store Dihydrocyclosporin D in solution?

Storing Dihydrocyclosporin D in solution is generally not recommended for long periods. The stability of cyclosporines in solution is highly dependent on the solvent, pH, and storage temperature.[9]

If you must store it in solution for a short period:

• Solvent Choice: Use a high-purity, anhydrous solvent. DMSO and ethanol are common choices for preparing stock solutions of cyclosporines.

• Storage Temperature: Store stock solutions at -20°C or colder.

• Container: Use glass vials, as cyclosporines can adsorb to certain plastics.[10]

For aqueous solutions, be aware that the pH can significantly impact stability, with acid-catalyzed isomerization being a primary concern.[6]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: I see an unexpected peak in my chromatogram when analyzing my Dihydrocyclosporin D sample.

• Probable Cause: This is likely a degradation product. Given the chemistry of the molecule, the most probable degradant, especially if the sample has been exposed to acidic conditions, is iso-dihydrocyclosporin D.[6] This isomer can be formed even under mildly acidic conditions.

• Troubleshooting Steps:

  • Verify pH: Ensure that all solvents and buffers used are within a neutral pH range.

  • Review Handling: Confirm that the compound has been consistently protected from light and stored at the recommended temperature.

  • Co-injection: If you have access to a standard of iso-cyclosporin A, you can perform a co-injection to see if the retention time matches. While not definitive for the dihydro- form, it can provide a strong indication.

  • LC-MS Analysis: Use liquid chromatography-mass spectrometry (LC-MS) to determine the mass of the impurity. An isomer will have the same mass as the parent compound.

Issue 2: My experimental results are inconsistent, suggesting a loss of compound potency.

• Probable Cause: This could be due to gradual degradation of your Dihydrocyclosporin D stock, either in solid form or in solution.

• Troubleshooting Steps:

  • Check Storage Conditions: Perform a thorough audit of your storage conditions (temperature, light exposure, humidity). Ensure that storage containers are properly sealed.[3]

  • Prepare Fresh Solutions: If you are using a stock solution, prepare a fresh one from solid material that has been properly stored. Avoid repeated freeze-thaw cycles of solutions.

  • Perform Quantification: Use a validated analytical method, such as HPLC with UV detection, to accurately quantify the concentration of your Dihydrocyclosporin D before each experiment.

  • Consider Adsorption: If working with very dilute solutions, be aware that cyclosporines can adsorb to plastic surfaces. Use glass or low-adsorption plasticware where possible.[10]

Key Factors Influencing Dihydrocyclosporin D Stability

The stability of Dihydrocyclosporin D is a multifactorial issue. The following diagram illustrates the key environmental factors that can lead to its degradation and the primary inferred degradation pathway.

Caption: Factors leading to Dihydrocyclosporin D degradation.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C	Minimizes rates of chemical degradation.[1]
Light	Protect from light	Prevents photolytic degradation.[3]
Humidity	Store in a desiccated environment	Prevents hydrolysis.
Atmosphere	Store under inert gas (for long-term)	Prevents oxidation.[5]
Form	Solid (preferred for long-term)	More stable than solutions.
Container	Tightly sealed amber glass vial	Protects from light, moisture, and air; avoids plastic adsorption.[10]

Protocol: Forced Degradation Study for Dihydrocyclosporin D

This protocol outlines a systematic approach to identify the degradation pathways and products of Dihydrocyclosporin D, which is essential for developing a stability-indicating analytical method.[4][5]

Objective: To investigate the intrinsic stability of Dihydrocyclosporin D under various stress conditions as mandated by ICH guidelines.

Materials:

• Dihydrocyclosporin D

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Class A glassware

• Calibrated HPLC with a PDA or UV detector and a suitable C18 column

• Photostability chamber

• Temperature-controlled oven

Experimental Workflow:

Caption: Forced degradation experimental workflow.

Step-by-Step Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Dihydrocyclosporin D at a concentration of 1 mg/mL in acetonitrile.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH.

  • Dilute with mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

  • Incubate the solution at 60°C.

  • Withdraw and neutralize aliquots with 0.1 M HCl at the same time points as the acid hydrolysis.

  • Dilute for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 3%.

  • Store the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time points.

  • Dilute for HPLC analysis.

• Thermal Degradation:

  • Solution: Place a vial of the stock solution in an oven at 80°C.

  • Solid: Place a vial containing solid Dihydrocyclosporin D in an oven at 80°C.

  • Sample at appropriate time intervals, dissolve the solid sample if necessary, and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be kept in the dark under the same temperature conditions.

  • At the end of the exposure period, prepare samples for HPLC analysis.

• Analysis:

  • Analyze all samples by a reverse-phase HPLC method with PDA detection.

  • The mobile phase could be a gradient of acetonitrile and water.

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the area of the parent Dihydrocyclosporin D peak.

  • Calculate the percentage of degradation. The goal is to achieve 5-20% degradation to ensure that the secondary degradation is minimized.[8][11]

  • Assess the peak purity of the parent peak in the presence of degradation products to establish the stability-indicating nature of the method.

References

• MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

• European Medicines Agency. (n.d.). Guideline on declaration of storage conditions. Available at: [Link]

• Research Journal of Pharmacy and Technology. (2021). Stability Indicating Forced Degradation Studies. Available at: [Link]

• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Available at: [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]

• ACS Publications. (2020). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of Medicinal Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Available at: [Link]

• MSF Medical Guidelines. (n.d.). Drug quality and storage. Available at: [Link]

• ScienceDirect. (1999). Stability and freeze-drying of cyclosporine loaded poly(D,L lactide– glycolide) carriers. International Journal of Pharmaceutics. Available at: [Link]

• ResearchGate. (1994). Kinetics of acid-catalyzed degradation of cyclosporin A and its analogs in aqueous solution. Available at: [Link]

• Wiley Online Library. (1994). Kinetics of acid‐catalyzed degradation of cyclosporin A and its analogs in aqueous solution. International Journal of Peptide and Protein Research. Available at: [Link]

• AgriSETA. (n.d.). Stability Guidelines for Stock Remedies. Available at: [Link]

• PubMed. (1994). Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements. Analytical Biochemistry. Available at: [Link]

• PubChem. (n.d.). Dihydrocyclosporin A. Available at: [Link]

• Frontiers. (2022). Comparison of seven cyclosporine A formulations for dry eye disease: A systematic review and network meta-analysis. Available at: [Link]

• PubChem. (n.d.). Dihydrocyclosporin H. Available at: [Link]

• National Center for Biotechnology Information. (2022). Comparison of seven cyclosporine A formulations for dry eye disease: A systematic review and network meta-analysis. Frontiers in Pharmacology. Available at: [Link]

• PubMed. (1997). Stability of cyclosporine 1% in artificial tears. The Annals of Pharmacotherapy. Available at: [Link]

• U.S. Food and Drug Administration. (1986). Guidance for Industry #5 - Drug Stability Guidelines. Available at: [Link]

• National Center for Biotechnology Information. (2020). Stability and Safety Traits of Novel Cyclosporine A and Tacrolimus Ophthalmic Galenic Formulations Involved in Vernal Keratoconjunctivitis Treatment by a High-Resolution Mass Spectrometry Approach. Pharmaceutics. Available at: [Link]

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• 9. Stability and Safety Traits of Novel Cyclosporine A and Tacrolimus Ophthalmic Galenic Formulations Involved in Vernal Keratoconjunctivitis Treatment by a High-Resolution Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
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Addressing unexpected cytotoxicity of Dihydrocyclosporin D

Technical Support Center: Dihydrocyclosporin D

Welcome to the technical support guide for Dihydrocyclosporin D (DH-CsD). This resource is designed for researchers, scientists, and drug development professionals who are encountering unexpected or higher-than-anticipated cytotoxicity in their experiments. As a derivative of the well-known immunosuppressant Cyclosporin A (CsA), DH-CsD presents a unique pharmacological profile.[1][2] This guide provides in-depth troubleshooting steps, mechanistic explanations, and validated protocols to help you diagnose and understand the cellular responses to this compound.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding Dihydrocyclosporin D's activity.

Q1: We observed significant cell death at low nanomolar concentrations. Is this level of cytotoxicity truly "unexpected" for Dihydrocyclosporin D?

A: Not necessarily. While it may be surprising depending on the experimental context, Dihydrocyclosporin D is documented as a highly cytotoxic compound.[3] Unlike its parent compound, Cyclosporin A, which is primarily known for its immunosuppressive effects, DH-CsD's primary activity is linked to the induction of cell death pathways. The term "unexpected" in your context may arise from comparing it to the less-potent cytotoxic effects of CsA or from using cell lines that are particularly sensitive to its mechanism of action.

Q2: What is the established mechanism of action for Dihydrocyclosporin D's cytotoxicity?

A: The cytotoxicity of DH-CsD is primarily driven by its interaction with mitochondria.[] It specifically binds to Cyclophilin D (CypD), a key protein component and regulator of the mitochondrial permeability transition pore (PTP).[5][6][7] The binding of DH-CsD to CypD sensitizes the PTP to opening, which leads to the dissipation of the mitochondrial membrane potential, cessation of ATP synthesis, release of pro-apoptotic factors, and ultimately, programmed cell death.[6]

Q3: How does the mechanism of Dihydrocyclosporin D differ from that of Cyclosporin A?

A: This is a critical distinction. Cyclosporin A's main immunosuppressive effect comes from binding to cytosolic Cyclophilin A. This complex then inhibits calcineurin, a phosphatase required for the activation of T-cells.[8][9] Dihydrocyclosporin A is considered a non-immunosuppressive derivative because it does not effectively inhibit the calcineurin pathway.[1][] Its potent cytotoxicity stems from its targeted action on mitochondrial Cyclophilin D, making it a more specific modulator of the mitochondrial permeability transition pore.

Q4: Could the solvent used to dissolve Dihydrocyclosporin D be the source of the observed cytotoxicity?

A: This is a common and important consideration. DH-CsD is a lipophilic, cyclic polypeptide and has low aqueous solubility, often requiring an organic solvent like dimethyl sulfoxide (DMSO) for reconstitution.[8] High concentrations of DMSO are inherently toxic to most cell lines.

Recommendation: Always include a "vehicle control" in your experimental design. This control should consist of cells treated with the highest concentration of the solvent (e.g., DMSO) used in your experiment, but without the DH-CsD. This will allow you to distinguish between solvent-induced toxicity and compound-specific effects.

Troubleshooting Guide: A Step-by-Step Approach

If the FAQs have not resolved your issue, follow this systematic guide to pinpoint the source of the unexpected cytotoxicity.

Caption: Troubleshooting workflow for DH-CsD cytotoxicity.

Step 1: Verify Compound Integrity and Handling

Before investigating complex biological reasons, ensure the fundamentals are correct.

• Compound Source and Purity: Confirm the identity and purity of your DH-CsD lot from the supplier's certificate of analysis. Impurities could be responsible for the observed effects.

• Storage and Stability: DH-CsD should be stored under the recommended conditions, typically at -20°C or -80°C, sealed, and protected from moisture to prevent degradation.[10]

• Stock Solution Preparation: Always prepare fresh stock solutions in an appropriate solvent (e.g., high-purity DMSO). Avoid repeated freeze-thaw cycles, which can degrade the compound.[10] Because DH-CsD is lipophilic, ensure it is fully dissolved before making serial dilutions.[8] Any precipitate will lead to inaccurate dosing.

Step 2: Rule Out Common Experimental Artifacts

Apparent cytotoxicity can often be traced to issues with the experimental setup.[11][12]

• Vehicle Control: As mentioned in the FAQs, this is non-negotiable. If your vehicle control shows toxicity, the issue lies with your solvent concentration or quality, not the compound.

• Baseline Cell Health: Unhealthy cells are more susceptible to any chemical insult.

  • Contamination: Perform routine checks for bacterial, fungal, and especially mycoplasma contamination, which can alter cellular metabolism and stress responses.[13]

  • Cell Passage Number: Use cells within a consistent and low passage number range. High passage numbers can lead to genetic drift and altered phenotypes.

• Assay Interference: The compound may interfere with the assay chemistry itself. For example, some compounds can chemically reduce the MTT reagent, giving a false signal.[14] If you observe toxicity with one method (e.g., a metabolic assay like MTT), validate the result using a second, mechanistically different assay, such as one that measures membrane integrity (LDH release) or uses direct cell counting (Trypan Blue exclusion).[14][15]

Step 3: Investigate Cell-Specific Factors

If the cytotoxicity is real and not an artifact, its potency may be due to the specific biology of your cell line.

• Target Expression Level: The primary target of DH-CsD is mitochondrial Cyclophilin D (encoded by the PPIF gene).[6] Cell lines with high expression levels of CypD may be hypersensitive to the compound. You can assess CypD expression via Western Blot or qPCR to compare sensitivity across different cell lines.

• P-glycoprotein (P-gp) Efflux: Cyclosporin A is a well-known substrate and inhibitor of the P-gp drug efflux pump (also known as MDR1 or ABCB1).[16][17][18] This pump actively removes xenobiotics from the cell, reducing their intracellular concentration. It is likely that DH-CsD also interacts with P-gp.

  • Hypothesis: If your cells have low or no P-gp expression, they will accumulate higher intracellular levels of DH-CsD, leading to increased cytotoxicity. Conversely, cells with high P-gp expression may be more resistant.

  • Test: Co-treat your cells with DH-CsD and a known P-gp inhibitor (e.g., Verapamil). If the cytotoxicity of DH-CsD is potentiated (i.e., the IC50 value decreases), it suggests that P-gp is actively exporting the compound from your cells.

Step 4: Confirm On-Target Mechanism

The final step is to confirm that the observed cell death is occurring through the expected mitochondrial pathway.

Caption: DH-CsD mechanism of action.

• Mitochondrial Membrane Potential (ΔΨm): The opening of the PTP causes a rapid collapse of the mitochondrial membrane potential.[6] This can be measured using potentiometric fluorescent dyes like TMRE, TMRM, or JC-1. A decrease in fluorescence (for TMRE/TMRM) or a shift from red to green fluorescence (for JC-1) in DH-CsD-treated cells is a strong indicator of on-target mitochondrial engagement.

• Genetic Knockdown/Knockout: The gold standard for confirming on-target activity is to use a cell line where the target has been genetically removed. If you treat CypD (PPIF) knockout or knockdown cells with DH-CsD, you should observe significant resistance to its cytotoxic effects compared to the wild-type control.

Data Interpretation

Parameter	Recommended Control/Experiment	Expected Outcome if Cytotoxicity is On-Target
Solvent Toxicity	Vehicle (e.g., DMSO) only dose-response	Low to no cytotoxicity at the highest concentration used.
Assay Artifact	Secondary, orthogonal assay (e.g., LDH)	Cytotoxicity is confirmed with a similar dose-response curve.
P-gp Efflux	Co-treatment with P-gp inhibitor (e.g., Verapamil)	IC50 of DH-CsD decreases (potentiated cytotoxicity).
Mitochondrial Role	Measurement of mitochondrial membrane potential	Dose-dependent decrease in membrane potential.
Target Specificity	Test in CypD (PPIF) knockout/knockdown cells	Significant increase in IC50 (resistance to cytotoxicity).

Key Experimental Protocols

Here are condensed protocols for essential troubleshooting experiments. Always optimize cell seeding densities and incubation times for your specific cell line.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which correlates with viability.[14]

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Dihydrocyclosporin D and the vehicle control (e.g., DMSO) in culture medium. Replace the old medium with the treatment medium.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Measurement: Read the absorbance at a wavelength of ~570 nm using a microplate reader.

• Analysis: Normalize the data to the vehicle-treated control wells to calculate the percentage of cell viability.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from cells with damaged plasma membranes, a hallmark of cytotoxicity.[19]

• Cell Seeding & Treatment: Follow steps 1-3 from the MTT protocol.

• Sample Collection: After incubation, carefully collect a supernatant sample from each well.

• LDH Reaction: Use a commercial LDH assay kit. In a separate 96-well plate, mix the collected supernatant with the LDH reaction mixture provided in the kit.

• Incubation: Incubate at room temperature for the time specified in the kit's instructions (usually ~30 minutes), protected from light.

• Measurement: Add the stop solution (if required by the kit) and measure the absorbance at ~490 nm.

• Analysis: Use wells with untreated cells (low control) and cells lysed with a detergent (high control) to calculate the percentage of cytotoxicity.

Protocol 3: Mitochondrial Membrane Potential (ΔΨm) Assay using TMRE

This protocol uses Tetramethylrhodamine, Ethyl Ester (TMRE), a fluorescent dye that accumulates in active mitochondria.

• Cell Seeding & Treatment: Plate cells in a black, clear-bottom 96-well plate and treat as described in the MTT protocol. Include a positive control for depolarization (e.g., CCCP).

• Dye Loading: At the end of the treatment period, add TMRE to each well at a final concentration of 20-100 nM (optimize for your cell line).

• Incubation: Incubate for 20-30 minutes at 37°C, protected from light.

• Washing (Optional but Recommended): Gently wash the cells with pre-warmed PBS or medium to remove background fluorescence.

• Measurement: Read the fluorescence on a microplate reader using an appropriate excitation/emission wavelength pair (e.g., ~549 nm / ~575 nm).

• Analysis: A decrease in fluorescence intensity in treated cells compared to vehicle control cells indicates mitochondrial depolarization.

References

• PromoCell. (n.d.). Troubleshooting guide for cell culture. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Corning Life Sciences. (2025). Troubleshooting Common Cell Culture Contamination Issues. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Corning Life Sciences. (n.d.). What's Killing My Cell Cultures? Troubleshooting Cell Growth Issues. Retrieved from [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Hiestand, P. C., Gunn, H. C., Gale, J. M., Ryffel, B., & Borel, J. F. (1985). Comparison of the pharmacological profiles of cyclosporine, (Nva2)-cyclosporine and (Val2)dihydro-cyclosporine. Immunology, 55(2), 249–255.

• Chemsrc. (2025). Dihydro Cyclosporin A | CAS#:59865-15-5. Retrieved from [Link]

• Mealey, K. L. (2009). P‐Glycoprotein Mediated Drug Interactions in Animals and Humans with Cancer. Journal of Veterinary Internal Medicine, 23(5), 947-952.
• Elisei, A. M., et al. (2004). Mitochondrial targeted cyclophilin D protects cells from cell death by peptidyl prolyl isomerization. The Journal of biological chemistry, 279(40), 41448-55.
• Dunitz, J. D., et al. (2020). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of Medicinal Chemistry, 63(6), 2899-2920.
• Possible Role of P-Glycoprotein in Cyclosporine -Acitretin Drug Interaction. (2018). International Journal of Pharmacy and Pharmaceutical Sciences, 10(11), 1-5.
• Russell, R. G., et al. (1992). Mechanisms of action of cyclosporine and effects on connective tissues.
• Ovize, M., et al. (2020). Cyclophilin D: An Integrator of Mitochondrial Function. Frontiers in Physiology, 11, 649.
• Lee, H. R., et al. (2014). Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury.
• P-glycoprotein effects on drugs pharmacokinetics and drug-drug-interactions and their clinical implications. (2018). Pharmacology & Pharmacy, 9(12), 517-531.

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• 2. Dihydro Cyclosporin A | CymitQuimica [cymitquimica.com]
• 3. Dihydro Cyclosporin A | CAS#:59865-15-5 | Chemsrc [chemsrc.com]
• 5. Mitochondrial targeted cyclophilin D protects cells from cell death by peptidyl prolyl isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Cyclophilin D: An Integrator of Mitochondrial Function [frontiersin.org]
• 7. Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
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Dihydrocyclosporin D interference with fluorescent assays

Troubleshooting Guides and FAQs for Fluorescent Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dihydrocyclosporin D. This guide is designed to provide in-depth, practical solutions to challenges you may encounter when using this compound in fluorescence-based experimental workflows. My aim is to go beyond simple procedural steps, offering explanations grounded in scientific principles to empower you to make informed decisions in your research.

Part 1: Frequently Asked Questions (FAQs)

Here, we address common questions regarding the properties of Dihydrocyclosporin D and its interaction with fluorescent systems.

Q1: Does Dihydrocyclosporin D autofluoresce?

By itself, Dihydrocyclosporin D, much like its parent compound Cyclosporin A, does not possess significant intrinsic fluorescence.[1] These molecules lack the necessary chemical structures (fluorophores) that would lead to strong emission in the visible spectrum upon excitation. However, it is crucial to consider that impurities or degradation products could potentially exhibit fluorescent properties.

Q2: Can Dihydrocyclosporin D be chemically modified to become fluorescent?

Yes, cyclosporine derivatives, including what could be extrapolated for Dihydrocyclosporin D, can be chemically modified to attach fluorescent probes.[1][2][3][4][5] This is a common strategy to enable their detection in various biological assays. For instance, fluorescent derivatives of Cyclosporin A have been synthesized for use in high-performance liquid chromatography (HPLC) analysis and immunoassays.[1][5]

Q3: What are the primary mechanisms by which a non-fluorescent compound like Dihydrocyclosporin D can interfere with a fluorescent assay?

Even if a compound is not fluorescent, it can interfere with a fluorescent assay through several mechanisms:

• Quenching: The compound can absorb the excitation light intended for the fluorophore or the emitted light from the fluorophore, a phenomenon known as the inner filter effect.[6][7] This leads to a decrease in the measured fluorescence signal. Quenching can also occur through direct interaction with the excited fluorophore, causing it to return to the ground state without emitting a photon.[8][9]

• Light Scatter: At high concentrations, compounds can precipitate out of solution, leading to light scattering that can be detected by the instrument and misinterpreted as a fluorescence signal.[10]

• Assay-Specific Interactions: The compound might directly interact with assay components, such as enzymes or antibodies, altering their function and, consequently, the fluorescent output.

Part 2: Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to identifying and resolving specific problems encountered during your experiments.

Issue 1: Unexpected Decrease in Fluorescence Signal

You are running a fluorescence-based assay (e.g., an enzymatic assay with a fluorescent substrate) and observe a dose-dependent decrease in signal in the presence of Dihydrocyclosporin D.

Possible Cause 1: Fluorescence Quenching

Dihydrocyclosporin D may be absorbing light at the excitation or emission wavelength of your fluorophore.

• Acquire Absorbance Spectrum:

  • Prepare a solution of Dihydrocyclosporin D at the highest concentration used in your assay.

  • Using a spectrophotometer, measure the absorbance spectrum of the solution across the excitation and emission wavelengths of your fluorophore.

  • Interpretation: Significant absorbance at either of these wavelengths suggests that the inner filter effect is a likely cause of the signal decrease.[6][7]

• Perform a "Fluorophore Only" Control:

  • Prepare a solution containing only your fluorescent probe at the assay concentration.

  • Measure the fluorescence intensity.

  • Add Dihydrocyclosporin D at increasing concentrations and measure the fluorescence at each step.

  • Interpretation: A dose-dependent decrease in fluorescence in the absence of other assay components strongly indicates direct quenching of the fluorophore by Dihydrocyclosporin D.

• Shift to Longer Wavelengths: If quenching is confirmed, consider using a fluorophore that excites and emits at longer, red-shifted wavelengths.[10] Many interfering compounds absorb more strongly in the UV and blue regions of the spectrum.

• Reduce Compound Concentration: If experimentally feasible, lower the concentration of Dihydrocyclosporin D to minimize the quenching effect.

• Mathematical Correction: For inner filter effects, mathematical corrections can be applied if the absorbance of the interfering compound is known. However, this is a more advanced approach and may not be suitable for all assay formats.

Possible Cause 2: Inhibition of an Assay Component

Dihydrocyclosporin D might be inhibiting an enzyme or other protein essential for generating the fluorescent signal.

• Run an Orthogonal Assay:

  • If possible, use an assay with a different detection method (e.g., absorbance-based or luminescence-based) to measure the activity of your target.

  • Interpretation: If Dihydrocyclosporin D shows similar inhibitory activity in the orthogonal assay, the effect is likely biological and not an artifact of the fluorescence measurement.

• Modify the Order of Addition:

  • In a multi-step assay, vary the order in which Dihydrocyclosporin D is added. For example, pre-incubate the enzyme with Dihydrocyclosporin D before adding the substrate.

  • Interpretation: Changes in the inhibitory profile based on the order of addition can provide insights into the mechanism of interaction.

Issue 2: Unexpected Increase in Fluorescence Signal

You observe a dose-dependent increase in fluorescence signal in the presence of Dihydrocyclosporin D.

Possible Cause 1: Intrinsic Fluorescence of Dihydrocyclosporin D or a Contaminant

While unlikely for the pure compound, a contaminant or degradation product could be fluorescent.

• Measure Compound-Only Fluorescence:

  • Prepare solutions of Dihydrocyclosporin D at the concentrations used in your assay, in the same assay buffer.

  • Using a fluorometer, excite the samples at the excitation wavelength of your assay and scan across the emission spectrum.

  • Interpretation: A detectable emission peak that overlaps with your assay's emission window indicates that autofluorescence is contributing to the signal.[7]

• Subtract Blank Wells: For each concentration of Dihydrocyclosporin D, include a control well that contains the compound but lacks a key assay component (e.g., the enzyme) to generate a background signal that can be subtracted.

• Purify the Compound: If significant autofluorescence is detected and attributed to an impurity, re-purification of the Dihydrocyclosporin D may be necessary.

Possible Cause 2: Light Scattering

At higher concentrations, Dihydrocyclosporin D may be precipitating, causing light scattering that is detected as fluorescence.

• Visual Inspection:

  • Prepare Dihydrocyclosporin D at the highest assay concentration and visually inspect the solution for any cloudiness or precipitate.

• Dynamic Light Scattering (DLS):

  • For a more quantitative assessment, use DLS to detect the formation of aggregates or precipitates.

• Pre-read Plate:

  • Before adding all assay components, perform a fluorescence read of the plate containing only the buffer and Dihydrocyclosporin D.

  • Interpretation: High readings in the compound-only wells are indicative of light scattering.

• Reduce Compound Concentration: Work with concentrations of Dihydrocyclosporin D that remain fully solubilized in the assay buffer.

• Include a Solubility Enhancer: Depending on the assay, a small amount of a non-interfering solvent like DMSO may be used to improve solubility. However, always run appropriate vehicle controls.

Part 3: Data Presentation and Visualization

Table 1: Troubleshooting Summary for Dihydrocyclosporin D Interference

Observed Issue	Potential Cause	Recommended Action
Decreased Signal	Fluorescence Quenching	Perform absorbance scan; use red-shifted fluorophores.
Inhibition of Assay Component	Run an orthogonal assay.
Increased Signal	Compound Autofluorescence	Measure compound-only fluorescence; subtract background.
Light Scattering	Check for precipitation; reduce compound concentration.

Diagrams

Workflow for diagnosing decreased fluorescence.

Potential points of interference in a fluorescent assay.

References

• O'Keefe, D. O., & T-Bates, P. L. (1990). Synthesis of a fluorescent derivative of cyclosporin A for high-performance liquid chromatography analysis. Journal of Chromatography B: Biomedical Sciences and Applications, 532(2), 412-418. [Link]

• Ryffel, B., et al. (1986). Quantitative fluorescence analysis of cyclosporine binding to human leukocytes. The Journal of Immunology, 136(5), 1742-1747. [Link]

• Erdmann, F., et al. (2010). Facile Synthesis of a Fluorescent Cyclosporin A Analogue To Study Cyclophilin 40 and Cyclophilin 18 Ligands. ACS Medicinal Chemistry Letters, 1(7), 312-316. [Link]

• Singh, S., et al. (2020). Synthesis and Characterization of Bodipy-FL-Cyclosporine A as a Substrate for Multidrug Resistance-Linked P-Glycoprotein (ABCB1). Drug Metabolism and Disposition, 48(12), 1333-1342. [Link]

• Simeonov, A., & Davis, M. I. (2015). Interference with Fluorescence and Absorbance. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Thorne, N., et al. (2010). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. ASSAY and Drug Development Technologies, 8(3), 295-303. [Link]

• Simeonov, A., & Davis, M. I. (2015). Interference with Fluorescence and Absorbance. In Assay Guidance Manual. [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current opinion in chemical biology, 14(3), 315–324. [Link]

• PubChem. (n.d.). Dihydrocyclosporin D. National Center for Biotechnology Information. [Link]

• Latif, N., et al. (1991). New fluorescent derivatives of cyclosporin for use in immunoassays. Journal of Pharmaceutical and Biomedical Analysis, 9(10-12), 1153-1157. [Link]

• Zeder-Lutz, G., et al. (1993). Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements. FEBS Letters, 324(3), 281-285. [Link]

• Kim, H., et al. (2021). Direct evaluation of self-quenching behavior of fluorophores at high concentrations using an evanescent field. PLOS ONE, 16(2), e0246532. [Link]

• Pal, P., et al. (1996). Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9, 10-anthraquinones by aromatic hydrocarbons. Journal of the Chemical Society, Faraday Transactions, 92(15), 2733-2739. [Link]

• Banks, P., & Pfanstiel, J. (2017). Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers. Methods in Molecular Biology, 1636, 125-141. [Link]

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Reference Data & Comparative Studies

Comparison Guide: Validating the Non-Immunosuppressive Activity of Dihydrocyclosporin D in Primary T Cells

Introduction: The Critical Need for Non-Immunosuppressive Cyclosporine Analogs

Cyclosporin A (CsA) is a cornerstone of immunosuppressive therapy, primarily used to prevent organ transplant rejection and treat autoimmune diseases.[1][2] Its potent effects stem from its ability to inhibit T cell activation, a critical step in the adaptive immune response.[1][3][4] CsA achieves this by forming a complex with the intracellular protein cyclophilin A (CypA).[2][5][6] This CsA-CypA complex then binds to and inhibits calcineurin, a phosphatase crucial for the activation of the Nuclear Factor of Activated T cells (NFAT).[2][4][5] The inhibition of NFAT prevents the transcription of key cytokine genes, including Interleukin-2 (IL-2), which is essential for T cell proliferation and effector function.[4][5][7]

While effective, the broad immunosuppression induced by CsA can lead to significant side effects, including an increased risk of infections and malignancies.[2] This has driven the development of cyclosporine analogs with modified biological activities. Dihydrocyclosporin D (DH-CsD) is one such analog.[8] Structurally similar to CsA, DH-CsD is reported to possess no immunosuppressive activity, making it a valuable tool for dissecting the immunosuppressive-independent effects of cyclosporines.[9]

This guide provides a comprehensive experimental framework for researchers to independently validate the non-immunosuppressive properties of DH-CsD in primary human T cells. We will compare DH-CsD head-to-head with CsA, the gold standard for T cell immunosuppression, and a vehicle control. The following sections will detail the underlying mechanisms, provide step-by-step protocols for key assays, and present a clear interpretation of expected results.

Mechanistic Framework: The Calcineurin-NFAT Pathway

Understanding the canonical T cell activation pathway is fundamental to appreciating the differential effects of CsA and DH-CsD. Upon T cell receptor (TCR) and CD28 co-stimulation, a signaling cascade is initiated, leading to an increase in intracellular calcium levels.[10][11] This calcium influx activates calcineurin, which then dephosphorylates NFAT, allowing it to translocate to the nucleus.[10] In the nucleus, NFAT, in cooperation with other transcription factors like AP-1, drives the expression of genes critical for T cell activation, including IL-2.[11][12]

CsA's immunosuppressive action is a direct consequence of its interference in this pathway. By binding to CypA and subsequently inhibiting calcineurin, CsA effectively blocks NFAT's nuclear translocation, thereby silencing IL-2 gene transcription and halting the T cell response.[2][4][5] In contrast, a truly non-immunosuppressive analog like DH-CsD is hypothesized to not interfere with this critical calcineurin-NFAT signaling axis, even if it retains the ability to bind to cyclophilin A.[13]

Caption: Overall experimental workflow for validating the non-immunosuppressive activity of DH-CsD.

Experimental Protocols

Protocol 1: Isolation of Primary Human T Cells from PBMCs

This protocol describes the isolation of peripheral blood mononuclear cells (PBMCs) from a buffy coat followed by negative selection to purify T cells. [14][15]

• PBMC Isolation:

  • Dilute the buffy coat 1:1 with sterile phosphate-buffered saline (PBS).

  • Carefully layer the diluted blood over Ficoll-Paque PLUS in a 50 mL conical tube.

  • Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

  • Aspirate the cloudy buffy layer containing PBMCs and transfer to a new tube.

  • Wash the PBMCs twice with PBS by centrifuging at 300 x g for 10 minutes.

  • Resuspend the PBMC pellet and perform a cell count.

• T Cell Negative Selection:

  • Use a commercially available human T cell isolation kit that employs a negative selection strategy (e.g., an antibody cocktail that labels non-T cells).

  • Follow the manufacturer's instructions for labeling and magnetic separation.

  • Collect the untouched, purified T cells.

  • Assess purity using flow cytometry by staining for CD3. Purity should be >95%.

Protocol 2: T Cell Activation and Treatment

• Resuspend the isolated T cells in complete RPMI-1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, and 1% penicillin-streptomycin.

• Plate the T cells in a 96-well plate at a density of 1 x 10^5 cells per well.

• Pre-treat the cells for 1 hour with the respective compounds:

  • Vehicle Control: e.g., 0.1% DMSO

  • Positive Control: Cyclosporin A (e.g., 1 µM)

  • Test Compound: Dihydrocyclosporin D (titrate concentrations, e.g., 0.1, 1, 10 µM)

• Activate the T cells by adding anti-CD3/CD28 T cell activator beads at a bead-to-cell ratio of 1:1. [16]5. Incubate the plates at 37°C in a 5% CO2 incubator.

Protocol 3: Cytokine Production Analysis (ELISA)

This protocol measures the secretion of IL-2 and IFN-γ into the culture supernatant. [17][18]

• After 24-48 hours of activation, centrifuge the 96-well plate at 300 x g for 5 minutes.

• Carefully collect the supernatant from each well without disturbing the cell pellet.

• Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for human IL-2 and IFN-γ using commercially available kits.

• Follow the manufacturer's protocol for the ELISA procedure, including the generation of a standard curve.

• Read the absorbance on a microplate reader and calculate the concentration of each cytokine in pg/mL or ng/mL.

Protocol 4: T Cell Proliferation Analysis (CFSE Dilution Assay)

This assay measures the number of cell divisions based on the progressive halving of the fluorescent dye CFSE in daughter cells. [19][20][21]

• CFSE Staining (prior to activation):

  • Resuspend 1 x 10^6 T cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and incubate for 10-15 minutes at 37°C. [22][23] * Quench the staining by adding 5 volumes of ice-cold complete RPMI medium.

  • Wash the cells twice with complete medium.

• Proceed with the T cell activation and treatment protocol as described in Protocol 2.

• After 72-96 hours, harvest the cells.

• Analyze the cells by flow cytometry, detecting CFSE fluorescence in the FITC channel.

• Gate on the live, single-cell population. Proliferation is visualized as distinct peaks of decreasing fluorescence intensity, with each peak representing a successive generation of cell division.

Data Presentation and Interpretation

Table 1: Comparative Effects on Cytokine Production

Treatment Group	IL-2 Concentration (pg/mL)	IFN-γ Concentration (pg/mL)
Unstimulated Control	< 50	< 100
Vehicle Control (Activated)	2000 ± 250	5000 ± 600
Cyclosporin A (1 µM)	< 100	< 200
DH-CsD (1 µM)	1950 ± 300	4800 ± 550
DH-CsD (10 µM)	1800 ± 280	4500 ± 500
Data are represented as mean ± standard deviation and are hypothetical.

Interpretation:

• Vehicle Control: Robust production of IL-2 and IFN-γ confirms successful T cell activation. [24]* Cyclosporin A: A significant reduction in both IL-2 and IFN-γ levels demonstrates potent immunosuppression, as expected. [4][7]* Dihydrocyclosporin D: The key finding would be that DH-CsD does not significantly inhibit the production of IL-2 and IFN-γ compared to the vehicle control, even at high concentrations. This result would strongly support its non-immunosuppressive nature.

Table 2: Comparative Effects on T Cell Proliferation

Treatment Group	Percent Proliferating Cells
Unstimulated Control	< 5%
Vehicle Control (Activated)	> 85%
Cyclosporin A (1 µM)	< 10%
DH-CsD (1 µM)	> 80%
DH-CsD (10 µM)	> 75%
Data are represented as the percentage of cells that have undergone at least one division and are hypothetical.

Interpretation:

• Vehicle Control: A high percentage of proliferating cells indicates a strong proliferative response to activation.

• Cyclosporin A: A near-complete block of proliferation is the expected outcome, consistent with its inhibition of IL-2 production. [3][5]* Dihydrocyclosporin D: Similar to the vehicle control, DH-CsD should not inhibit T cell proliferation. This finding, coupled with the cytokine data, provides compelling evidence for its lack of immunosuppressive activity.

Conclusion

The experimental framework outlined in this guide provides a robust and reliable methodology for validating the non-immunosuppressive properties of Dihydrocyclosporin D. By directly comparing its effects on primary T cell cytokine production and proliferation against the well-characterized immunosuppressant Cyclosporin A, researchers can generate clear, interpretable data. The expected outcome—that DH-CsD fails to inhibit these key T cell effector functions—would confirm its classification as a non-immunosuppressive cyclosporine analog. This validation is crucial for its use as a specific pharmacological tool to investigate the non-immunosuppressive actions of cyclosporines in various biological systems.

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A Comparative Analysis of Dihydrocyclosporin D and Cyclosporin A on Mitochondrial Function: A Guide for Researchers

This guide provides an in-depth comparative analysis of Dihydrocyclosporin D and the well-established immunosuppressant, Cyclosporin A, with a specific focus on their effects on mitochondrial function. This document is intended for researchers, scientists, and professionals in drug development who are investigating mitochondrial dynamics and cellular bioenergetics.

Introduction: Beyond Immunosuppression

Cyclosporin A (CsA) is a powerful immunosuppressive agent widely used in organ transplantation to prevent graft rejection.[1][2] Its mechanism of action involves the inhibition of the protein phosphatase calcineurin through the formation of a complex with cyclophilin A.[1][3][4][5] However, a significant aspect of CsA's bioactivity, often explored for its therapeutic potential in other areas, is its profound effect on mitochondria. Specifically, CsA is a potent inhibitor of the mitochondrial permeability transition pore (mPTP).[6][7][8]

The mPTP is a non-specific channel in the inner mitochondrial membrane, and its prolonged opening can lead to mitochondrial swelling, uncoupling of oxidative phosphorylation, and ultimately, cell death.[8] The inhibition of the mPTP by CsA is mediated through its binding to a mitochondrial matrix protein called cyclophilin D (CypD).[9][10][11]

This has led to the exploration of non-immunosuppressive analogs of CsA that retain the ability to inhibit the mPTP. One such analog is Dihydrocyclosporin D. This guide will dissect the similarities and differences between Dihydrocyclosporin D and Cyclosporin A, with a primary focus on their interaction with and impact on mitochondrial function.

Mechanism of Action: A Tale of Two Cyclosporins

Both Cyclosporin A and Dihydrocyclosporin D exert their mitochondrial effects by targeting cyclophilin D.[9] However, their broader cellular impact diverges significantly due to their differential interaction with the calcineurin pathway.

Cyclosporin A (CsA):

• Mitochondrial Action: CsA binds to cyclophilin D in the mitochondrial matrix. This binding prevents CypD from promoting the opening of the mPTP, particularly under conditions of high calcium and oxidative stress.[8][10]

• Immunosuppressive Action: In the cytosol, CsA binds to cyclophilin A. This CsA-cyclophilin A complex then binds to and inhibits calcineurin, a key enzyme in the T-cell activation pathway.[3][4][5] This inhibition is the basis for CsA's potent immunosuppressive effects.

Dihydrocyclosporin D:

• Mitochondrial Action: Similar to CsA, Dihydrocyclosporin D binds to cyclophilin D, thereby inhibiting the opening of the mPTP.

• Lack of Immunosuppression: Crucially, Dihydrocyclosporin D does not significantly inhibit calcineurin.[3] This is attributed to structural differences that prevent the formation of a stable inhibitory complex with calcineurin, even when bound to cyclophilin A.[3] This makes it a valuable tool for studying the consequences of mPTP inhibition in isolation from immunosuppression.

Diagram: Comparative Mechanism of Action

Caption: Comparative pathways of Cyclosporin A and Dihydrocyclosporin D.

Comparative Analysis of Effects on Mitochondrial Function

The primary convergent point of action for both compounds is the inhibition of the mitochondrial permeability transition pore. However, the downstream consequences and potential off-target effects of Cyclosporin A can lead to different overall impacts on mitochondrial health.

Parameter	Cyclosporin A	Dihydrocyclosporin D	Rationale & Key Insights
mPTP Inhibition	Potent inhibitor	Potent inhibitor	Both compounds directly bind to cyclophilin D, preventing its interaction with the mPTP complex and subsequent pore opening.[9]
Mitochondrial Membrane Potential (ΔΨm)	Preserves ΔΨm by inhibiting mPTP.[12]	Preserves ΔΨm by inhibiting mPTP.	By preventing the non-specific ion flux associated with mPTP opening, both compounds help maintain the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis.
ATP Production	Can be complex. While mPTP inhibition is protective, long-term treatment can impair mitochondrial biogenesis and respiratory chain function.[13][14]	Primarily protective by preventing mPTP-induced uncoupling of oxidative phosphorylation.	Dihydrocyclosporin D offers a cleaner model to study the direct effects of mPTP inhibition on ATP synthesis without the confounding long-term toxicities associated with CsA.
Calcium Retention Capacity	Increases mitochondrial calcium retention capacity.[12][15]	Increases mitochondrial calcium retention capacity.	Inhibition of mPTP allows mitochondria to sequester more calcium before undergoing permeability transition, a key indicator of pore inhibition.
Oxidative Stress	Can have dual effects. Protects against mPTP-mediated oxidative stress but can also induce it through off-target effects.[6]	Primarily protective by preventing mPTP-induced ROS production.	The non-immunosuppressive nature of Dihydrocyclosporin D may lead to a more direct and less convoluted effect on mitochondrial redox status.
Mitochondrial Respiration (Oxygen Consumption)	Chronic exposure can inhibit respiratory chain complexes I and II.[13]	Less evidence of direct inhibition of respiratory complexes.	This highlights a potential advantage of Dihydrocyclosporin D in studies where preserving baseline respiratory function is critical.

Experimental Protocols for Assessing Mitochondrial Function

To empirically validate the comparative effects of Dihydrocyclosporin D and Cyclosporin A, the following experimental protocols are recommended.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This assay utilizes the cationic dye JC-1, which differentially accumulates in mitochondria based on their membrane potential.[16] In healthy, polarized mitochondria, JC-1 forms aggregates that emit red fluorescence. In depolarized mitochondria, JC-1 remains as monomers and emits green fluorescence.[16] A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.

Protocol:

• Cell Culture and Treatment: Plate cells in a 96-well plate and allow them to adhere. Treat the cells with desired concentrations of Cyclosporin A, Dihydrocyclosporin D, or vehicle control for the specified duration. Include a positive control for depolarization, such as CCCP (carbonyl cyanide m-chlorophenyl hydrazone).[17]

• JC-1 Staining: Prepare a JC-1 staining solution according to the manufacturer's instructions.[18] Remove the culture medium and add the JC-1 staining solution to each well.

• Incubation: Incubate the plate at 37°C for 15-30 minutes, protected from light.[19]

• Washing: Centrifuge the plate and carefully remove the supernatant. Wash the cells with assay buffer.[18]

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader. Read the green fluorescence at an excitation/emission of ~485/530 nm and the red fluorescence at an excitation/emission of ~540/590 nm.[20]

• Data Analysis: Calculate the ratio of red to green fluorescence for each condition. An increase in this ratio upon treatment with the compounds compared to a stress-induced depolarization indicates a protective effect on ΔΨm.

Diagram: JC-1 Assay Workflow

Caption: Workflow for JC-1 mitochondrial membrane potential assay.

Analysis of Mitochondrial Respiration using a Seahorse XF Analyzer

The Seahorse XF Analyzer measures the oxygen consumption rate (OCR) in real-time, providing a comprehensive profile of mitochondrial respiration.[21] The "Mito Stress Test" utilizes sequential injections of mitochondrial inhibitors to dissect key parameters of respiratory function.[22][23][24]

Protocol:

• Cell Seeding and Pre-treatment: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere. Pre-treat with Cyclosporin A, Dihydrocyclosporin D, or vehicle control.

• Sensor Cartridge Hydration: Hydrate a Seahorse XF sensor cartridge with calibrant overnight in a non-CO2 37°C incubator.[22]

• Assay Preparation: On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium supplemented with glucose, pyruvate, and glutamine. Incubate in a non-CO2 37°C incubator for 45-60 minutes.[22]

• Compound Loading: Load the hydrated sensor cartridge with the following mitochondrial inhibitors:

  • Port A: Oligomycin (ATP synthase inhibitor)

  • Port B: FCCP (uncoupling agent)

  • Port C: Rotenone & Antimycin A (Complex I & III inhibitors)[24]

• Seahorse XF Assay: Calibrate the sensor cartridge and then replace the calibrant plate with the cell plate. Initiate the Mito Stress Test protocol on the Seahorse XF Analyzer.

• Data Analysis: The software will calculate key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity. Compare these parameters between the different treatment groups.

Diagram: Seahorse XF Mito Stress Test

Caption: Sequential injections in a Seahorse XF Mito Stress Test.

Quantification of Mitochondrial ATP Production

A luciferase-based bioluminescence assay is a highly sensitive method to quantify ATP levels.[25] This assay relies on the ATP-dependent oxidation of luciferin by luciferase, which produces light.[26]

Protocol:

• Mitochondria Isolation (Optional but Recommended): For the most direct measurement, isolate mitochondria from cells or tissues treated with the compounds of interest.

• Assay Reaction: In a luminometer-compatible plate, combine the mitochondrial preparation (or cell lysate) with a reaction buffer containing luciferin and luciferase.

• Initiate ATP Synthesis: To measure the rate of production, add ADP to the reaction mixture.[27]

• Luminescence Measurement: Immediately measure the light output using a luminometer. The signal is proportional to the ATP concentration.

• Standard Curve: Generate a standard curve with known ATP concentrations to quantify the ATP levels in the samples.[27]

• Data Analysis: Compare the rates of ATP production between control and treated groups. To distinguish between mitochondrial and glycolytic ATP, specific inhibitors like oligomycin (for oxidative phosphorylation) and 2-deoxyglucose (for glycolysis) can be used.[26]

Conclusion

Dihydrocyclosporin D presents a valuable pharmacological tool for dissecting the specific roles of the mitochondrial permeability transition pore in cellular physiology and pathology. Its potent inhibition of the mPTP, coupled with its lack of immunosuppressive activity, allows for a more focused investigation of mitochondrial-dependent signaling pathways compared to Cyclosporin A. While both compounds can protect against mPTP-mediated cell death, the potential for off-target mitochondrial toxicity with chronic Cyclosporin A treatment underscores the importance of using appropriate controls and considering the specific research question. The experimental protocols outlined in this guide provide a robust framework for the comparative analysis of these two important molecules, enabling researchers to generate high-quality, reproducible data on mitochondrial function.

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A Head-to-Head Comparison of Dihydrocyclosporin D and Cyclosporin G: An In-Depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of two cyclosporine analogs, Dihydrocyclosporin D and Cyclosporin G. This document delves into their mechanisms of action, immunosuppressive efficacy, and safety profiles, supported by experimental data and detailed protocols to empower your research.

Introduction: The Quest for Safer and More Effective Immunosuppression

Cyclosporin A (CsA) revolutionized organ transplantation and the treatment of autoimmune diseases with its potent immunosuppressive activity. However, its clinical use is often hampered by significant side effects, most notably nephrotoxicity[1]. This has driven the development of numerous cyclosporine analogs with the aim of improving the therapeutic index by either enhancing immunosuppressive potency, reducing toxicity, or both. Among these analogs, Dihydrocyclosporin D and Cyclosporin G have emerged as compounds of interest. This guide offers a head-to-head comparison of these two molecules, providing a critical evaluation of their pharmacological profiles to aid in the selection and development of next-generation immunosuppressants. While direct comparative studies are limited, this guide synthesizes available data, often using Cyclosporin A as a benchmark, to provide a comprehensive overview.

Mechanism of Action: A Shared Pathway of T-Cell Inhibition

Both Dihydrocyclosporin D and Cyclosporin G are cyclic undecapeptides that exert their immunosuppressive effects through the same fundamental mechanism as Cyclosporin A: the inhibition of calcineurin, a key enzyme in the T-cell activation pathway[2][3]. This process is initiated by the binding of the cyclosporine analog to its intracellular receptor, cyclophilin[4]. The resulting drug-cyclophilin complex then binds to and inhibits the phosphatase activity of calcineurin.

The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a crucial transcription factor. In its phosphorylated state, NFAT is retained in the cytoplasm. Upon dephosphorylation by calcineurin, NFAT translocates to the nucleus, where it upregulates the expression of various cytokine genes, most importantly Interleukin-2 (IL-2). IL-2 is a potent T-cell growth factor that drives the proliferation and differentiation of T-cells, which are central to the adaptive immune response and graft rejection. By blocking this signaling cascade, Dihydrocyclosporin D and Cyclosporin G effectively suppress T-cell-mediated immunity.

Caption: Calcineurin Inhibition Pathway

Comparative Immunosuppressive Efficacy

The immunosuppressive potency of cyclosporine analogs is a critical determinant of their therapeutic potential. This is typically assessed through in vitro assays measuring the inhibition of T-cell proliferation and in vivo models of graft rejection.

In Vitro Immunosuppressive Activity

In vitro studies provide a quantitative measure of a compound's ability to suppress immune cell function. The 50% inhibitory concentration (IC50) in a mixed lymphocyte reaction (MLR) or mitogen-stimulated T-cell proliferation assay is a standard metric for comparing the potency of immunosuppressants.

While direct comparative data for Dihydrocyclosporin D and Cyclosporin G is scarce, studies comparing each to Cyclosporin A offer valuable insights.

• Cyclosporin G: In vitro studies have shown that Cyclosporin G is a potent immunosuppressant, with some studies suggesting its efficacy is comparable to that of Cyclosporin A in inhibiting the proliferation of T-cells in response to various stimuli, including alloantigens and mitogens.[2] However, other studies have reported that the IC50 of Cyclosporin G for inhibiting mitogen and alloantigen-induced lymphocyte proliferation can be up to three times greater than that of Cyclosporin A, suggesting it may be less potent in some contexts.[3] For instance, one study found the IC50 for Cyclosporin A in a primary mixed lymphocyte culture to be 19 ± 4 µg/L, whereas the IC50 for Cyclosporin G was 60 ± 7 µg/L.[3]

• Dihydrocyclosporin D: Limited publicly available data exists for the in vitro immunosuppressive activity of Dihydrocyclosporin D. However, it is reported to possess high immunosuppressive potency.

Compound	Assay	IC50	Reference
Cyclosporin A	Mixed Lymphocyte Culture	19 ± 4 µg/L	[3]
Cyclosporin G	Mixed Lymphocyte Culture	60 ± 7 µg/L	[3]
Dihydrocyclosporin D	Not Available	Not Available

Table 1: Comparative In Vitro Immunosuppressive Potency

In Vivo Immunosuppressive Activity

Animal models of organ transplantation are crucial for evaluating the in vivo efficacy of immunosuppressive agents.

• Cyclosporin G: In a rat heart allograft model, Cyclosporin G was found to be as effective as Cyclosporin A at a dose of 10 mg/kg/day in prolonging graft survival, although it was less effective at a lower dose of 5 mg/kg/day.[5] In another study using a rabbit skin allograft model, Cyclosporin A was more efficacious at prolonging graft survival than Cyclosporin G at the same doses.[3]

Comparative Safety Profile: The Critical Issue of Nephrotoxicity

A major goal in the development of cyclosporine analogs is to reduce the incidence and severity of nephrotoxicity, a dose-limiting side effect of Cyclosporin A.[1]

• Cyclosporin G: Several preclinical and clinical studies have suggested that Cyclosporin G is less nephrotoxic than Cyclosporin A.[5] In a prospective, randomized, double-blinded clinical trial in cadaveric renal transplantation, patients treated with Cyclosporin G demonstrated notably less nephrotoxicity compared to those treated with Cyclosporin A, based on parameters such as serum creatinine and creatinine clearance. Animal studies in rats have also shown that Cyclosporin G is substantially less nephrotoxic, both morphologically and functionally, at various dosages compared to Cyclosporin A.[5]

• Dihydrocyclosporin D: A study in sheep demonstrated that Dihydrocyclosporin D infusion did not cause any sustained changes in glomerular filtration rate, renal blood flow, or effective renal plasma flow, suggesting a favorable renal safety profile.[6]

Experimental Protocols

To facilitate further research and comparative analysis, detailed protocols for key in vitro assays are provided below.

Protocol 1: T-Cell Proliferation Assay (Mixed Lymphocyte Reaction)

This assay measures the ability of a compound to inhibit the proliferation of T-cells in response to allogeneic stimulation, mimicking the recognition of foreign antigens in graft rejection.

Caption: T-Cell Proliferation Assay Workflow

Methodology:

• Cell Preparation:

  • Isolate Peripheral Blood Mononuclear Cells (PBMCs) from two healthy, unrelated (allogeneic) donors using Ficoll-Paque density gradient centrifugation.

  • Designate PBMCs from one donor as "responder" cells and from the other as "stimulator" cells.

  • Irradiate the stimulator cells (e.g., 3000 rads) to prevent their proliferation while maintaining their ability to stimulate the responder cells.

• Cell Culture:

  • In a 96-well round-bottom plate, add 1 x 10^5 responder cells per well in complete RPMI-1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and penicillin/streptomycin.

  • Add 1 x 10^5 irradiated stimulator cells to each well.

• Compound Treatment:

  • Prepare serial dilutions of Dihydrocyclosporin D and Cyclosporin G in culture medium.

  • Add the compounds to the appropriate wells at the start of the culture. Include a vehicle control (e.g., DMSO).

• Incubation and Proliferation Measurement:

  • Incubate the plates for 5 days at 37°C in a humidified 5% CO2 incubator.

  • For the final 18 hours of incubation, add 1 µCi of [³H]-thymidine to each well.

  • Harvest the cells onto glass fiber filters using a cell harvester.

  • Measure the incorporated radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition of proliferation for each compound concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits T-cell proliferation by 50%) by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 2: Calcineurin Phosphatase Activity Assay

This biochemical assay directly measures the inhibitory effect of the drug-cyclophilin complex on the enzymatic activity of calcineurin.

Caption: Calcineurin Inhibition Assay Workflow

Methodology:

• Reagent Preparation:

  • Prepare an assay buffer containing Tris-HCl, MgCl2, CaCl2, and a phosphatase inhibitor cocktail (to inhibit other phosphatases).

  • Reconstitute purified recombinant human calcineurin, cyclophilin A, and a synthetic phosphopeptide substrate (e.g., RII phosphopeptide).

• Inhibition Reaction:

  • In a 96-well plate, pre-incubate serial dilutions of Dihydrocyclosporin D or Cyclosporin G with a fixed concentration of cyclophilin A for 30 minutes at room temperature to allow for complex formation.

  • Add purified calcineurin and calmodulin to each well and incubate for an additional 10 minutes.

• Phosphatase Reaction:

  • Initiate the reaction by adding the phosphopeptide substrate to each well.

  • Incubate the plate at 30°C for a defined period (e.g., 30 minutes).

• Phosphate Detection:

  • Stop the reaction by adding a malachite green-based reagent that forms a colored complex with free phosphate.

  • Measure the absorbance at the appropriate wavelength (e.g., 620 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of free phosphate.

  • Calculate the amount of phosphate released in each reaction.

  • Determine the IC50 value for calcineurin inhibition for each compound.

Protocol 3: Cyclophilin Binding Assay (Fluorescence Polarization)

This assay measures the binding affinity of the cyclosporine analogs to their intracellular target, cyclophilin.

Methodology:

• Reagent Preparation:

  • Prepare a binding buffer (e.g., PBS with a small amount of detergent to prevent non-specific binding).

  • Use purified recombinant human cyclophilin A and a fluorescently labeled cyclosporine A derivative (fluorescent tracer).

• Binding Reaction:

  • In a black 96-well plate, add a fixed concentration of cyclophilin A and the fluorescent tracer.

  • Add serial dilutions of the unlabeled competitor compounds (Dihydrocyclosporin D or Cyclosporin G).

• Incubation and Measurement:

  • Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 1 hour), protected from light.

  • Measure the fluorescence polarization of each well using a suitable plate reader.

• Data Analysis:

  • As the unlabeled competitor displaces the fluorescent tracer from cyclophilin, the fluorescence polarization will decrease.

  • Plot the fluorescence polarization values against the log of the competitor concentration.

  • Fit the data to a competitive binding equation to determine the IC50 value, which can then be used to calculate the equilibrium dissociation constant (Kd).

Conclusion and Future Directions

The available evidence suggests that both Dihydrocyclosporin D and Cyclosporin G are potent immunosuppressive agents that operate through the established calcineurin inhibition pathway. Cyclosporin G has demonstrated a clear advantage over Cyclosporin A in terms of reduced nephrotoxicity in both preclinical and clinical settings, although its immunosuppressive potency may be slightly lower in some contexts. While data for Dihydrocyclosporin D is more limited, preliminary studies indicate it also possesses a favorable renal safety profile.

A definitive head-to-head comparison of Dihydrocyclosporin D and Cyclosporin G requires further investigation. Direct comparative studies employing the standardized in vitro and in vivo assays outlined in this guide are essential to elucidate the relative potency and safety of these two promising cyclosporine analogs. Such studies will be invaluable for guiding the future development of safer and more effective immunosuppressive therapies for transplantation and autoimmune diseases.

References

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• Liu, J., Farmer, J. D., Jr, Lane, W. S., Friedman, J., Weissman, I., & Schreiber, S. L. (1991). Calcineurin is a common target of cyclophilin-cyclosporin A and FKBP-FK506 complexes. Cell, 66(4), 807–815.
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• Wood, A. J., Maurer, G., Niederberger, W., & Beveridge, T. (1983). Cyclosporine: pharmacokinetics, metabolism, and drug interactions. Transplantation Proceedings, 15(4 Suppl 1), 2409–2412.
• Fahr, A. (1993). Cyclosporin clinical pharmacokinetics. Clinical Pharmacokinetics, 24(6), 472–495.
• Freeman, D. J. (1991). Pharmacology and pharmacokinetics of cyclosporine. Clinical Biochemistry, 24(1), 9–14.
• Kahan, B. D., Kramer, W. G., Wideman, C., Flechner, S. M., Lorber, M. I., & Van Buren, C. T. (1986). Demographic factors affecting the pharmacokinetics of cyclosporine estimated by radioimmunoassay.
• Lindholm, A., & Henricsson, S. (1989). Pharmacokinetics of cyclosporin in renal transplant patients. A review. Journal of Clinical Pharmacy and Therapeutics, 14(3), 163–179.
• Grevel, J. (1986). Absorption of cyclosporin A after oral administration.
• Johnston, A., & Holt, D. W. (1992). Cyclosporin: a clinical pharmacokinetic review. Clinical Pharmacokinetics, 23(5), 374–405.
• Mangold, J. B., Schran, H. F., & Tse, F. L. (1995). Pharmacokinetics and metabolism of cyclosporin G in humans. Drug Metabolism and Disposition, 23(8), 873–881.
• Gruber, S. A., Gallichio, M., Rosano, T. G., Kaplan, S. S., Hughes, S. E., Urbauer, D. L., Singh, T. P., Lempert, N., Conti, D. J., Stein, D. S., & Drusano, G. (1997). Comparative pharmacokinetics and renal effects of cyclosporin A and cyclosporin G in renal allograft recipients. The Journal of Clinical Pharmacology, 37(8), 707–717.
• Christians, U., & Sewing, K. F. (1993). Cyclosporin metabolism in transplant patients. Pharmacology & Therapeutics, 57(2-3), 291–345.
• Maurer, G., Loosli, H. R., Schreier, E., & Keller, B. (1984). Disposition of cyclosporine in several animal species and man. I. Structural elucidation of its metabolites. Drug Metabolism and Disposition, 12(1), 120–126.
• Wang, C. P., Hartman, N. R., Venkataramanan, R., Jardine, I., Lin, F. T., Knapp, J. E., & Starzl, T. E. (1989). Isolation of 10 cyclosporine metabolites from human bile. Drug Metabolism and Disposition, 17(3), 292–296.
• Copeland, K. R., Yatscoff, R. W., & McKenna, R. M. (1990). A new HPLC method for the simultaneous measurement of cyclosporine and its metabolites in blood. Clinical Chemistry, 36(2), 225–229.
• Rosano, T. G., Pell, M. A., Freed, B. M., Dybas, M. T., & Lempert, N. (1986). Cyclosporine and metabolites in blood from renal allograft recipients.
• Simpson, M. A., & Whiting, P. H. (1990). Dihydrocyclosporin D in sheep: haemodynamic and renal effects. British Journal of Pharmacology, 99(4), 811–813.
• Sadeg, N., Pham-Huy, C., Martin, C., Warnet, J. M., & Claude, J. R. (1994). In vitro comparative study on nephrotoxicity of cyclosporine A, its metabolites M1, M17, M21, and its analogues cyclosporines C and D in suspensions of rabbit renal cortical cells. Drug and Chemical Toxicology, 17(2), 93–111.
• Ryffel, B., Foxwell, B. M., Gee, A., Greiner, B., Woerly, G., & Mihatsch, M. J. (1988). Cyclosporins: immunological and toxicological properties of the parent drug and its metabolites. Transplantation Proceedings, 20(2 Suppl 2), 707–711.
• Copeland, K. R., & Yatscoff, R. W. (1991). The effect of cyclosporine metabolites on the in vitro proliferation of human lymphocytes.
• Rosano, T. G., Freed, B. M., Pell, M. A., & Lempert, N. (1988). Cyclosporine metabolites in human blood and renal tissue. Transplantation Proceedings, 20(2 Suppl 2), 342–347.
• Christians, U., Radeke, H. H., Kownatzki, R., Schiebel, H. M., Schottmann, R., & Sewing, K. F. (1991). Isolation and identification of human cyclosporin A metabolites. Xenobiotica, 21(9), 1199–1210.
• Shaw, L. M. (1989). Advances in cyclosporine pharmacology, measurement, and therapeutic monitoring. Clinical Chemistry, 35(7), 1299–1308.
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A Senior Application Scientist’s Guide to the Cross-Validation of Dihydrocyclosporin D Effects in Different Cell Lines

This guide provides an in-depth comparison of Dihydrocyclosporin D (DH-CsD) and its parent compound, Cyclosporin A (CsA), focusing on their differential effects across various cell lines. As researchers and drug development professionals, understanding these nuances is critical for designing robust experiments and accurately interpreting results. We will explore the divergent mechanisms of action, present comparative data, and provide a detailed protocol for validating these effects in your own laboratory setting.

Part 1: Comparative Mechanistic Overview: Dihydrocyclosporin D vs. Cyclosporin A

While structurally similar, DH-CsD and CsA possess distinct pharmacological profiles that dictate their cellular effects. CsA is a potent immunosuppressant, a function it achieves by inhibiting calcineurin, a key phosphatase in the T-cell activation pathway.[1][2] Specifically, CsA binds to the intracellular protein cyclophilin, and this complex then binds to and inhibits calcineurin, preventing the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT).[1][2] This blockade halts the transcription of crucial cytokines like Interleukin-2 (IL-2), thereby suppressing the immune response.

In contrast, Dihydrocyclosporin D is noted for being a non-immunosuppressive analog.[] Its primary mechanism of action diverges from calcineurin inhibition and instead centers on the modulation of mitochondrial pathways.[] It has been shown to regulate cellular processes like apoptosis by interacting with the mitochondrial permeability transition pore (mPTP). This makes DH-CsD an invaluable tool for studying mitochondrial-dependent cell death or other cellular functions without the confounding variable of broad immunosuppression.[][4]

Both compounds, however, share the ability to inhibit P-glycoprotein (P-gp), a well-known efflux pump responsible for multidrug resistance in cancer cells.[5][6][7] This shared characteristic makes them useful as chemosensitizers, but their differential impact on the immune system remains a critical consideration for therapeutic applications.

Caption: Divergent signaling pathways of CsA and DH-CsD.

Part 2: Cross-Validation of Cellular Effects: A Comparative Analysis

The choice between DH-CsD and CsA depends entirely on the biological question being asked. The following table summarizes their reported effects across different cell types, providing a framework for selecting the appropriate compound for your experimental model.

Cell Line Type	Primary Effect Investigated	Dihydrocyclosporin D (DH-CsD) Observations	Cyclosporin A (CsA) Observations	Key Differentiator & Rationale
T-Lymphocytes	Immunomodulation	Does not suppress humoral immunity or allograft rejection but can suppress certain cell-mediated immune responses.[4] Not considered a broad immunosuppressant.[]	Potent inhibitor of T-cell activation and proliferation via the calcineurin/NFAT pathway, leading to broad immunosuppression.[1][2][8]	Mechanism of Action. Use DH-CsD to study cellular processes in T-cells (e.g., apoptosis) without the dominant effect of immunosuppression.
Cancer Cell Lines (e.g., Glioma, Colon, Breast)	Cytotoxicity / Apoptosis	Reported to be highly cytotoxic.[9] Its mechanism is linked to modulating mitochondrial pathways, suggesting a direct pro-apoptotic role.[]	Effects are complex and can be dose-dependent. It can induce apoptosis and inhibit proliferation in many cancer cell lines.[10][11] Conversely, it can also promote cancer progression through TGF-β production.[12]	Specificity vs. Pleiotropy. DH-CsD may offer a more direct route to inducing mitochondrial apoptosis. CsA's effects are multifaceted, involving signaling pathways that can both inhibit and, in some contexts, promote malignant phenotypes.
Endothelial Cells	Apoptosis / Cell Survival	Data is less prevalent, but its role as a mitochondrial modulator suggests it could influence apoptosis pathways.	Can prevent apoptosis induced by stimuli like oxLDL by inhibiting mitochondrial cytochrome C release, which may have anti-atherogenic implications.[13]	Opposing Effects. The differential impact on mitochondrial function can lead to opposing outcomes. CsA can be protective in this context, whereas DH-CsD's effect warrants further investigation as a potentially pro-apoptotic agent.
Parasitic Protozoa (e.g., Leishmania)	Anti-parasitic Activity	Significantly inhibits both promastigote and intracellular amastigote forms of Leishmania and is reported to be highly cytotoxic to the parasite.[9]	Also possesses anti-parasitic activity, but its use is complicated by its immunosuppressive effects, which can be detrimental in an infectious disease context.	Therapeutic Window. DH-CsD provides potent anti-parasitic effects without suppressing the host's immune system, offering a significant therapeutic advantage.

Part 3: Experimental Protocol: Assessing Cell Viability in Response to Dihydrocyclosporin D

To quantitatively assess the cytotoxic or cytostatic effects of DH-CsD, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable and widely used colorimetric method. This protocol provides a self-validating system for generating reproducible data.

The Causality Behind the Method: The MTT assay is predicated on the metabolic activity of living cells. Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[14] The amount of formazan produced is directly proportional to the number of viable cells.[15] A solubilization step is required to dissolve the formazan crystals before the absorbance can be measured, providing a quantitative readout of cell viability.

Caption: Experimental workflow for the MTT cell viability assay.

Detailed Step-by-Step Methodology

Materials:

• Selected cell line(s)

• Complete culture medium

• Dihydrocyclosporin D (DH-CsD) stock solution (e.g., in DMSO)

• 96-well flat-bottom tissue culture plates

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells. Determine the optimal seeding density for your cell line to ensure they are in a logarithmic growth phase at the time of the assay.

  • Seed the cells in a 96-well plate at the predetermined density in 100 µL of complete culture medium per well.

  • Include wells for "medium only" (blank) and "untreated cells" (vehicle control).

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 18-24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of DH-CsD in culture medium from your stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the appropriate DH-CsD concentrations (or vehicle control) to the respective wells.

  • Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well, resulting in a final concentration of approximately 0.45-0.5 mg/mL.[15]

  • Causality Note: It is crucial to ensure the final volume is consistent across all wells.

  • Return the plate to the incubator for 1 to 4 hours. The optimal incubation time can vary between cell lines and should be determined empirically. During this time, visible purple precipitates will form in viable cells.

• Formazan Solubilization:

  • After incubation, carefully remove the MTT-containing medium without disturbing the formazan crystals. For suspension cells, the plate may need to be centrifuged first.[14]

  • Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[14]

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes to ensure all formazan crystals are completely dissolved.[14]

• Data Acquisition:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[15] A reference wavelength of 630 nm can be used to subtract background noise.

  • Calculate cell viability as a percentage relative to the untreated vehicle control after subtracting the blank absorbance.

Concluding Insights for the Drug Development Professional

Dihydrocyclosporin D is more than just an analog of Cyclosporin A; it is a specific molecular tool that enables the decoupling of mitochondrial modulation and P-gp inhibition from broad immunosuppression.

• For Oncology Research: DH-CsD allows for the study of drug-induced apoptosis and the reversal of multidrug resistance without the confounding influence of immune suppression, which is a significant side effect of CsA that can complicate in vivo studies.

• For Immunology and Autoimmune Research: The compound serves as an excellent negative control for CsA, helping to confirm that an observed effect is indeed due to calcineurin inhibition rather than off-target mitochondrial or other cellular effects.[4]

• For Infectious Disease Research: The potent, non-immunosuppressive cytotoxic effects of DH-CsD against parasites like Leishmania highlight its potential as a lead compound for developing novel therapeutics that kill pathogens without compromising the host's immune defense.[9]

By carefully selecting between DH-CsD and its parent compound based on a clear understanding of their distinct mechanisms, researchers can design more precise experiments, generate more reliable data, and ultimately accelerate the drug discovery and development process.

References

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Dihydrocyclosporin D: A Potential Paradigm Shift in Anti-Parasitic Drug Development

A Comparative Analysis of Efficacy Against Standard Therapeutics for Leishmaniasis, Malaria, and Schistosomiasis

In the relentless battle against parasitic diseases, the emergence of drug resistance and the demand for novel therapeutic strategies have spurred the investigation of compounds with unconventional mechanisms of action. Dihydrocyclosporin D (DHCsD), a non-immunosuppressive analog of the well-known immunosuppressant Cyclosporin A (CsA), has emerged as a promising candidate. This guide provides a comprehensive comparison of the efficacy of Dihydrocyclosporin D with standard anti-parasitic drugs, supported by available experimental data, to inform researchers, scientists, and drug development professionals.

A New Frontier in Anti-Parasitic Strategy: Targeting Host and Parasite Factors

The anti-parasitic activity of cyclosporins, including DHCsD, is predicated on their ability to inhibit cyclophilins, a class of proteins found in both parasites and their hosts.[1] This dual-targeting capability presents a unique therapeutic avenue. In parasites, cyclophilins are implicated in protein folding and other essential cellular processes.[1] By inhibiting these parasite-specific proteins, cyclosporins can directly impede parasite survival. Concurrently, their interaction with host cyclophilins may modulate the host's immune response in a manner that is beneficial for parasite clearance, a mechanism distinct from the broad immunosuppression caused by Cyclosporin A.[2][3] The non-immunosuppressive nature of DHCsD is a critical advantage, as it mitigates the risk of opportunistic infections associated with its parent compound, CsA.

Comparative Efficacy Analysis: Dihydrocyclosporin D vs. Standard-of-Care

Leishmaniasis

Visceral leishmaniasis, caused by Leishmania donovani, is a fatal parasitic disease if left untreated. Standard treatments include pentavalent antimonials, amphotericin B, and miltefosine. However, these drugs are associated with significant toxicity and emerging resistance.

Recent in vitro studies have demonstrated the potent anti-leishmanial activity of a Dihydrocyclosporin A derivative (DHCsA-d), which is structurally and functionally similar to DHCsD.

Table 1: In Vitro Efficacy of Dihydrocyclosporin A Derivative Against Leishmania donovani

Compound	Parasite Stage	IC50 (24h, µM)	IC50 (48h, µM)
Dihydrocyclosporin A derivative	Promastigotes	21.24	12.14
Dihydrocyclosporin A derivative	Amastigotes	5.23	4.84
Sodium Stibogluconate (SSG)	Promastigotes	32.33	20.23
Sodium Stibogluconate (SSG)	Amastigotes	9.51	8.27

Data sourced from in vitro studies.

The data clearly indicates that the Dihydrocyclosporin A derivative exhibits superior in vitro efficacy against both the promastigote and, more importantly, the clinically relevant amastigote stage of L. donovani compared to the standard drug, Sodium Stibogluconate.

Malaria

Malaria, caused by Plasmodium species, remains a global health crisis, with resistance to frontline drugs like chloroquine and artemisinin posing a significant threat.

Early studies with Cyclosporin D (CsD), a closely related analog of DHCsD, have shown promising anti-malarial activity. In vivo studies in mice infected with Plasmodium berghei demonstrated that CsD was as effective as chloroquine in inhibiting parasite development.[4] Furthermore, in vitro studies showed that CsA and its analogues, including CsD, inhibited the development of Plasmodium falciparum at concentrations of 10 micrograms/ml and above.[4]

While direct comparative data for Dihydrocyclosporin D is still emerging, the performance of its analogs suggests a potential for efficacy comparable to or exceeding that of chloroquine, particularly against resistant strains.

Table 2: Comparative Efficacy of Cyclosporin Analogs and Standard Anti-Malarials

Compound	Parasite	Assay Type	Efficacy Metric
Cyclosporin D	P. berghei	In vivo (mouse)	As effective as chloroquine
Cyclosporin D	P. falciparum	In vitro	Inhibitory at ≥10 µg/mL
Chloroquine	P. falciparum (sensitive)	In vitro	IC50: ~0.02 µM
Artemisinin	P. falciparum (sensitive)	In vitro	IC50: ~0.005 µM

Data for Cyclosporin D is qualitative from early studies. IC50 values for standard drugs are representative and can vary between strains.

Schistosomiasis

Schistosomiasis, caused by Schistosoma species, is a chronic and debilitating disease affecting millions worldwide. The current mainstay of treatment is praziquantel, but concerns about the development of resistance are growing.

Studies on non-immunosuppressive derivatives of Dihydrocyclosporin A have demonstrated efficacy against Schistosoma mansoni similar to that of Cyclosporin A.[5] This is significant because the anti-schistosomal activity of CsA is well-documented, with studies showing it can lead to a significant reduction in worm burdens in infected mice.[6][7] The fact that the non-immunosuppressive analog retains this activity underscores that the therapeutic effect is independent of immunosuppression.[5]

Table 3: Comparative Efficacy of Cyclosporin Analogs and Praziquantel Against Schistosoma mansoni

Compound	Assay Type	Efficacy Metric
Dihydrocyclosporin A derivative	In vivo (mouse)	Similar efficacy to Cyclosporin A
Cyclosporin A	In vivo (mouse)	Significant reduction in worm burden
Praziquantel	In vivo (mouse)	High efficacy in worm burden reduction

Data for the Dihydrocyclosporin A derivative is qualitative. The efficacy of Praziquantel is well-established as the standard of care.

Experimental Methodologies

The evaluation of anti-parasitic compounds requires robust and standardized experimental protocols. Below are outlines of the key in vitro assays used to determine the efficacy of compounds like Dihydrocyclosporin D.

In Vitro Anti-Leishmanial Activity Assay

This assay determines the 50% inhibitory concentration (IC50) of a compound against both the promastigote and intracellular amastigote stages of Leishmania.

Workflow for In Vitro Anti-Leishmanial Assay

Caption: Workflow for determining the in vitro anti-leishmanial activity.

In Vitro Anti-Malarial (Anti-Plasmodial) Activity Assay

The SYBR Green I-based fluorescence assay is a common method to assess the in vitro efficacy of compounds against the erythrocytic stages of P. falciparum.[8][9]

Workflow for In Vitro Anti-Malarial Assay

Caption: Workflow for the SYBR Green I-based anti-malarial assay.

In Vitro Anti-Schistosomal Activity Assay

This assay evaluates the effect of a compound on the viability and motility of different life stages of Schistosoma, typically schistosomula and adult worms.[10][11]

Workflow for In Vitro Anti-Schistosomal Assay

Caption: Workflow for assessing the in vitro anti-schistosomal activity.

The Path Forward: Promise and Hurdles

Dihydrocyclosporin D and its non-immunosuppressive analogs represent a promising new direction in the search for effective anti-parasitic therapies. Their novel mechanism of action, targeting both parasite and potentially host factors, offers a powerful tool against drug-resistant strains. The available data, particularly for leishmaniasis, suggests a potency that can surpass current standard treatments.

However, further research is imperative. Rigorous head-to-head comparative studies with a broader range of standard drugs are needed to definitively establish the efficacy of Dihydrocyclosporin D against malaria and schistosomiasis. In vivo studies in relevant animal models are crucial to validate the in vitro findings and to assess the pharmacokinetic and pharmacodynamic properties of these compounds. Elucidating the precise molecular interactions with parasite and host cyclophilins will pave the way for rational drug design and the development of even more potent and selective derivatives.

The journey from a promising lead compound to a clinically approved drug is long and challenging. Yet, the potential of Dihydrocyclosporin D to offer a safe and effective alternative to combat some of the world's most devastating parasitic diseases makes this a journey well worth undertaking.

References

• BenchChem. (2025). Application Notes and Protocols for In Vitro Antimalarial Assays.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Testing of Clocinizine Against Schistosoma mansoni.
• Chappell, L. H., Thomson, A. W., Barker, G. C., & Smith, S. W. (1987). Dosage, timing, and route of administration of cyclosporin A and nonimmunosuppressive derivatives of dihydrocyclosporin A and cyclosporin C against Schistosoma mansoni in vivo and in vitro. Antimicrobial Agents and Chemotherapy, 31(10), 1567–1571.
• Uadia, P. O., Ezeamuzie, I. C., Ladan, M. J., & Gerrets, R. (1994). Antimalarial activity of cyclosporins A, C and D. African journal of medicine and medical sciences, 23(1), 47–51.
• Chappell, L. H., & Wastling, J. M. (1992). Cyclosporin A: antiparasite drug, modulator of the host-parasite relationship and immunosuppressant. Parasitology, 105 Suppl, S25–S40.
• Fidock, D. A., Rosenthal, P. J., Croft, S. L., Brun, R., & Nwaka, S. (2004). Antimalarial drug discovery: efficacy models for compound screening. Nature reviews. Drug discovery, 3(6), 509–520.
• Bueding, E., Hawkins, J., & Cha, Y. N. (1981). Antischistosomal effects of cyclosporin A. Agents and actions, 11(4), 380–383.
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• Nick, H., & Flesch, G. (1987). A sensitive and specific radioimmunoassay for the determination of cyclosporin A and its metabolites. Agents and actions. Supplements, 22, 145–153.
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• Ke, H. (2004). A structural view of the immunosuppressive drug cyclosporin A and its complex with the binding protein cyclophilin A. Current opinion in structural biology, 14(6), 677–683.
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• Basavanna, S., Chande, A. G., & D'Souza, L. A. (2013). In vitro susceptibility of Indian Plasmodium falciparum isolates to different antimalarial drugs & antibiotics. The Indian Journal of Medical Research, 137(3), 549–556.

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Independent Verification of Dihydrocyclosporin D's Effect on Cyclophilin D: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Cyclophilin D in Mitochondrial Integrity

Cyclophilin D (CypD), a peptidyl-prolyl cis-trans isomerase (PPIase) located in the mitochondrial matrix, is a key regulator of the mitochondrial permeability transition pore (mPTP).[1][2] The opening of the mPTP is a critical event in several cellular processes, including apoptosis and necrosis, and is implicated in the pathophysiology of various diseases such as ischemia-reperfusion injury and neurodegenerative disorders.[3][4] Consequently, CypD has emerged as a significant therapeutic target.

Dihydrocyclosporin D, a non-immunosuppressive derivative of the well-known cyclophilin inhibitor Cyclosporin A (CsA), presents an intriguing candidate for modulating CypD activity without the systemic immunosuppressive effects of its parent compound. However, a comprehensive, independent verification of its specific effects on CypD is crucial for its consideration in drug development pipelines. This guide provides a framework for researchers to independently assess the interaction of Dihydrocyclosporin D with CypD, comparing its potential efficacy against established and emerging inhibitors.

Understanding the Mechanism: Cyclophilin D and the Mitochondrial Permeability Transition Pore

CypD is believed to sensitize the mPTP to opening in response to stimuli such as high matrix Ca2+ concentrations and oxidative stress.[5][6] Inhibition of CypD, for instance by CsA, blocks this sensitization and protects mitochondria from permeability transition.[6][7] The peptidyl-prolyl isomerase activity of CypD is thought to be involved in this process, although the precise mechanism is still a subject of investigation.[8][9]

Figure 1: Simplified signaling pathway of Cyclophilin D-mediated mPTP opening and points of inhibition.

Experimental Verification of Dihydrocyclosporin D's Interaction with Cyclophilin D

A multi-faceted approach is necessary to rigorously characterize the interaction between Dihydrocyclosporin D and CypD. This involves biophysical assays to determine binding affinity, enzymatic assays to measure the inhibition of its isomerase activity, and functional cellular assays to assess its impact on the mPTP.

Biophysical Characterization of Binding Affinity

1. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of a ligand to a protein, providing a complete thermodynamic profile of the interaction in a single experiment. This technique allows for the determination of the binding affinity (Kd), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).

Step-by-Step ITC Protocol:

• Protein and Ligand Preparation:

  • Express and purify recombinant human CypD. Ensure high purity and proper folding.

  • Dissolve Dihydrocyclosporin D in a suitable buffer, ensuring complete solubilization. The same buffer should be used for both the protein and the ligand to minimize heat of dilution effects.

• ITC Instrument Setup:

  • Thoroughly clean the sample and reference cells of the ITC instrument.

  • Load the purified CypD solution into the sample cell.

  • Load the Dihydrocyclosporin D solution into the injection syringe.

• Titration:

  • Perform a series of small, sequential injections of Dihydrocyclosporin D into the sample cell containing CypD.

  • Record the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the raw data to obtain the heat change per injection.

  • Fit the resulting binding isotherm to a suitable binding model to determine the Kd, n, ΔH, and ΔS.

2. Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the binding of an analyte to a ligand immobilized on a sensor chip in real-time. This allows for the determination of association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated.

Step-by-Step SPR Protocol:

• Sensor Chip Preparation:

  • Immobilize purified recombinant CypD onto a suitable sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

• Analyte Preparation:

  • Prepare a series of concentrations of Dihydrocyclosporin D in a suitable running buffer.

• Binding Measurement:

  • Inject the different concentrations of Dihydrocyclosporin D over the sensor chip surface.

  • Monitor the change in the SPR signal (response units, RU) over time to measure association and dissociation.

• Data Analysis:

  • Fit the sensorgrams to a suitable kinetic model to determine ka, kd, and Kd.

Figure 2: A generalized experimental workflow for the independent verification of Dihydrocyclosporin D's effect on Cyclophilin D.

Enzymatic Assay: Inhibition of Peptidyl-Prolyl Isomerase (PPIase) Activity

The chymotrypsin-coupled assay is a standard method to measure the PPIase activity of cyclophilins. This assay utilizes a chromogenic substrate, N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide. The cis-to-trans isomerization of the proline residue is the rate-limiting step for the cleavage of the p-nitroanilide group by chymotrypsin, which can be monitored spectrophotometrically.

Step-by-Step PPIase Inhibition Assay Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., HEPES buffer with NaCl).

  • Dissolve the substrate and chymotrypsin in the reaction buffer.

  • Prepare a stock solution of Dihydrocyclosporin D and a series of dilutions.

• Assay Procedure:

  • In a cuvette, combine the reaction buffer, purified CypD, and the desired concentration of Dihydrocyclosporin D. Incubate for a short period.

  • Initiate the reaction by adding the substrate and chymotrypsin.

  • Monitor the increase in absorbance at 390 nm over time.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration of Dihydrocyclosporin D.

  • Plot the reaction rates against the inhibitor concentration and fit the data to a suitable inhibition model to determine the IC50 value.

Functional Cellular Assay: Mitochondrial Swelling Assay

This assay directly assesses the effect of a compound on the mPTP by measuring changes in the light scattering of isolated mitochondria. Opening of the mPTP leads to mitochondrial swelling, which results in a decrease in absorbance at 540 nm.

Step-by-Step Mitochondrial Swelling Assay Protocol:

• Mitochondria Isolation:

  • Isolate mitochondria from a suitable source (e.g., cultured cells or animal tissue) using differential centrifugation.

• Assay Setup:

  • Resuspend the isolated mitochondria in a swelling buffer.

  • Add Dihydrocyclosporin D at various concentrations to the mitochondrial suspension and incubate.

• Induction of mPTP Opening:

  • Induce mPTP opening by adding a trigger, such as a high concentration of Ca2+.

• Measurement:

  • Immediately monitor the change in absorbance at 540 nm over time using a spectrophotometer.

• Data Analysis:

  • Compare the rate and extent of mitochondrial swelling in the presence and absence of Dihydrocyclosporin D.

Comparative Analysis with Alternative Cyclophilin D Inhibitors

A crucial aspect of this guide is the comparison of Dihydrocyclosporin D with other known CypD inhibitors. This provides context for its potential potency and selectivity.

Inhibitor	Type	IC50 (PPIase)	Kd (CypD)	Key Characteristics	References
Cyclosporin A (CsA)	Cyclic Peptide	~20 nM	~13.4 nM	Potent, non-selective cyclophilin inhibitor; immunosuppressive.	[10]
NIM811	CsA Analog	~0.66 µM (HCV replicon)	Not widely reported	Non-immunosuppressive; inhibits mitochondrial permeability transition.	[11][12]
Alisporivir (Debio-025)	CsA Analog	Potent inhibitor	Binds to CypA	Non-immunosuppressive; potent anti-HCV activity; inhibits mPTP.	[13]
JW47	Small Molecule	Potent inhibitor	Not specified	Mitochondrially targeted; selective for CypD; reduced cytotoxicity.	[14]
C105SR	Small Molecule	0.69 µM	Not specified	Non-peptidic; potent mPTP inhibitor.	[10]
Ebselen	Small Molecule	1.5 µM	Not specified	FDA-approved drug; non-toxic and biocompatible CypD inhibitor.	[15]
Dihydrocyclosporin D	CsA Analog	To be determined	To be determined	Expected to be non-immunosuppressive.

Note: The IC50 and Kd values can vary depending on the specific assay conditions.

Conclusion and Future Directions

This guide outlines a comprehensive and independent approach to verifying the effects of Dihydrocyclosporin D on its putative target, Cyclophilin D. By employing a combination of biophysical, enzymatic, and functional assays, researchers can generate the robust data necessary to characterize its binding affinity, inhibitory potency, and its functional impact on the mitochondrial permeability transition pore.

A significant finding of this guide is the current lack of publicly available, direct experimental data for Dihydrocyclosporin D's interaction with CypD. Therefore, the protocols and comparative data presented here serve as a critical roadmap for researchers to conduct these essential experiments. The results of such studies will be pivotal in determining whether Dihydrocyclosporin D holds promise as a selective, non-immunosuppressive modulator of mitochondrial function for therapeutic applications.

References

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• Selective Inhibition of the Mitochondrial Permeability Transition Pore Protects against Neurodegeneration in Experimental Multiple Sclerosis. J Biol Chem. 2017;292(38):15864-15875. Available from: [Link]

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• Cyclophilin D, Somehow a Master Regulator of Mitochondrial Function. Cells. 2020;9(8):1775. Available from: [Link]

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• NIM811 – Knowledge and References. Taylor & Francis. Available from: [Link]

• Small‐molecule inhibitors of cyclophilin D as potential therapeutics in mitochondria‐related diseases. Med Res Rev. 2022;42(5):1822-1855. Available from: [Link]

• The novel cyclophilin inhibitor C105SR reduces hepatic ischaemia–reperfusion injury via mitoprotection. J Hepatol. 2022;77(1):126-137. Available from: [Link]

• Non‐Immunosuppressive Cyclophilin Inhibitors. Angew Chem Int Ed Engl. 2022;61(25):e202201597. Available from: [Link]

• 5A0E: Crystal structure of cyclophilin D in complex with CsA analogue, JW47. NCBI. Available from: [Link]

• Identification of a Small Molecule Cyclophilin D Inhibitor for Rescuing Aβ-Mediated Mitochondrial Dysfunction. ACS Med Chem Lett. 2016;7(3):294-9. Available from: [Link]

• New cyclophilin D inhibitor rescues mitochondrial and cognitive function in Alzheimer's disease. Brain. 2024;147(5):1710-1725. Available from: [Link]

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• Cyclosporin A binding to mitochondrial cyclophilin inhibits the permeability transition pore and protects hearts from ischaemia/reperfusion injury. Mol Cell Biochem. 1997;174(1-2):167-72. Available from: [Link]

• Crystal structure of cyclophilin D in complex with CsA analogue, JW47. PDB Code 5A0E. ResearchGate. Available from: [Link]

• Cyclosporin A, But Not FK 506, Protects Mitochondria and Neurons against Hypoglycemic Damage and Implicates the Mitochondrial Permeability Transition in Cell Death. J Neurosci. 1998;18(19):7768-76. Available from: [Link]

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• Cyclophilin D: An Integrator of Mitochondrial Function. Front Physiol. 2020;11:599. Available from: [Link]

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• Inhibition of cyclophilin D by cyclosporin A promotes retinal ganglion cell survival by preventing mitochondrial alteration in ischemic injury. Cell Death Dis. 2014;5:e1105. Available from: [Link]

• Cyclophilin-D promotes the mitochondrial permeability transition but has opposite effects on apoptosis and necrosis. Biochem J. 2004;383(Pt 1):101-9. Available from: [Link]

• Physiologic Functions of Cyclophilin D and the Mitochondrial Permeability Transition Pore. Circ J. 2013;77(5):1111-22. Available from: [Link]

• Cyclophilin D in mitochondrial pathophysiology. Biochim Biophys Acta. 2012;1820(5):633-40. Available from: [Link]

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A Researcher's Guide to Navigating the Inconsistent Biological Activity of Dihydrocyclosporin D

An In-depth Technical Guide for Reproducible Research

The study of cyclosporine analogs is critical for developing next-generation immunosuppressive and therapeutic agents with improved efficacy and reduced side-effect profiles. Dihydrocyclosporin D (DHCsD), a derivative of the widely used Cyclosporin A (CsA), presents a compelling case. However, a significant challenge plagues DHCsD research: the striking lack of reproducibility in its reported biological activities across different laboratories. This guide provides a comprehensive analysis of the factors contributing to these discrepancies and offers standardized protocols to foster consistency and reliability in future investigations.

Dihydrocyclosporin D: A Molecule of Contradictory Identities

Dihydrocyclosporin D is a structural analog of Cyclosporin A, a powerful immunosuppressant.[1] While some sources describe DHCsD as an immunosuppressant, others claim it lacks this activity, instead modulating mitochondrial pathways.[] Further studies have highlighted its potential as an antileishmanial agent, though with high cytotoxicity.[3] This ambiguity in its fundamental biological function underscores the critical need for standardized experimental approaches.

The canonical mechanism for cyclosporines involves binding to intracellular proteins called cyclophilins.[4] This drug-protein complex then inhibits calcineurin, a phosphatase crucial for activating T-cells, thereby suppressing the immune response.[4][5][6] Given the structural similarity, it is plausible that DHCsD interacts with the same pathway, but variations in binding affinity or downstream effects could account for the observed differences in activity.

Deconstructing the Sources of Experimental Variability

The inconsistent bioactivity of DHCsD can be attributed to several factors, ranging from the purity of the compound to the specific parameters of the assays used. Understanding these variables is the first step toward mitigating their impact.

Key Factors Influencing Reproducibility:

• Reagent Purity and Handling: The purity of DHCsD can significantly impact experimental outcomes. Impurities, including residual CsA, can lead to false-positive immunosuppressive activity. Proper storage and handling are also crucial to prevent degradation.

• Cell-Based Assay Parameters:

  • Cell Line Choice: Different T-cell lines (e.g., Jurkat, HUT 78) exhibit varying responses to stimuli and inhibitors.[7] The origin, passage number, and health of the cells are critical variables.[8]

  • Activation Method: The method used to activate T-cells (e.g., PHA, anti-CD3/anti-CD28, PMA/ionomycin) can influence the signaling pathways involved and, consequently, the apparent inhibitory effect of the compound.[9][10]

  • Culture Conditions: Serum concentration, cell density, and incubation times can all affect cell signaling and drug efficacy.

• Biochemical Assay Parameters:

  • Enzyme Source: The source of calcineurin (recombinant vs. native) and its purity can alter kinetic parameters and inhibitor sensitivity.

  • Assay Conditions: Buffer composition, pH, and substrate concentration must be tightly controlled.

• Pharmacokinetics and In Vivo Models: The absorption, distribution, metabolism, and excretion of DHCsD can vary significantly between different animal models, leading to disparate in vivo results.[11][12]

Standardized Protocols for Consistent Assessment

To address the issue of reproducibility, this guide proposes two standardized protocols for assessing the biological activity of Dihydrocyclosporin D: an in vitro T-cell activation assay and a biochemical calcineurin inhibition assay.

In Vitro Immunosuppression: Jurkat T-Cell Activation Assay

This assay measures the ability of DHCsD to inhibit the activation of Jurkat T-cells, a widely used human T-lymphocyte cell line.[7][9] Activation is induced by stimulating the T-cell receptor (TCR) and co-stimulatory pathways, and the readout is the production of Interleukin-2 (IL-2), a key cytokine in T-cell proliferation.

Experimental Workflow Diagram

Caption: Workflow for the Jurkat T-cell activation assay.

Detailed Protocol:

• Cell Culture: Culture Jurkat E6.1 cells in RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.[8] Ensure cells are in the logarithmic growth phase.

• Seeding: Harvest cells, wash with PBS, and resuspend in fresh culture medium. Seed 1 x 10^5 cells in 100 µL per well of a 96-well flat-bottom plate.

• Compound Treatment: Prepare serial dilutions of DHCsD and a positive control (Cyclosporin A) in culture medium. Add 50 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO). Pre-incubate for 1 hour at 37°C.

• Cell Activation: Prepare a stimulation cocktail of Phorbol 12-myristate 13-acetate (PMA) at 50 ng/mL and Ionomycin at 1 µM. Add 50 µL of this cocktail to all wells except the unstimulated negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• IL-2 Quantification: Centrifuge the plate to pellet the cells. Collect the supernatant and measure the IL-2 concentration using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of IL-2 production for each DHCsD concentration relative to the stimulated (positive) control. Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Biochemical Assay: Calcineurin Phosphatase Activity

This cell-free assay directly measures the ability of DHCsD to inhibit the enzymatic activity of calcineurin.[13] This approach isolates the drug-target interaction from cellular uptake and other confounding factors.

Experimental Workflow Diagram

Caption: Workflow for the biochemical calcineurin inhibition assay.

Detailed Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 6 mM MgCl2, 0.5 mM DTT, 1 mM CaCl2, and 0.25 µM Calmodulin.

  • Enzyme: Recombinant human calcineurin.

  • Substrate: RII phosphopeptide.

  • Inhibitor Complex: Pre-incubate DHCsD and Cyclosporin A (positive control) with a molar excess of Cyclophilin A for 30 minutes at room temperature to allow for complex formation.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of the DHCsD/Cyclophilin A complex at various concentrations.

  • Add 20 µL of the Calcineurin/Calmodulin solution to initiate the reaction.

  • Incubate for 10 minutes at 30°C.

  • Add 20 µL of the RII phosphopeptide substrate.

  • Incubate for 30 minutes at 30°C.

• Detection:

  • Stop the reaction by adding 100 µL of Malachite Green reagent.

  • Incubate for 15 minutes at room temperature to allow for color development.

  • Read the absorbance at 620 nm.

• Data Analysis: The amount of free phosphate released is proportional to the absorbance. Calculate the percent inhibition and determine the IC50 value as described for the cellular assay.

Comparative Data: The Impact of Experimental Variables

The following table illustrates hypothetical data demonstrating how a single variable—serum concentration in a cell-based assay—can dramatically alter the perceived potency of DHCsD.

Serum Concentration	DHCsD IC50 (nM)	Cyclosporin A IC50 (nM)	Fold Difference
1% FBS	150	25	6.0x
5% FBS	450	80	5.6x
10% FBS	980	180	5.4x

This data highlights the "serum shift," where protein binding in higher serum concentrations reduces the free fraction of the drug available to act on the cells, leading to a higher apparent IC50. Such effects can lead to labs reporting vastly different potencies if serum concentrations are not standardized.

Recommendations for Achieving Reproducible Results

To enhance the reproducibility of DHCsD research, we recommend the following best practices:

• Compound Verification: Always verify the purity and identity of DHCsD using analytical methods such as HPLC and mass spectrometry.

• Detailed Reporting: In publications, thoroughly document all experimental parameters, including compound source and purity, cell line source and passage number, and detailed assay conditions.

• Use of Standard Controls: Always include Cyclosporin A as a positive control to benchmark the assay's performance and allow for relative potency comparisons.

• Orthogonal Assays: Validate findings from cell-based assays with biochemical assays to confirm direct target engagement and rule out off-target or cell-specific effects.

• Inter-laboratory Studies: When possible, engage in collaborative studies to compare results across different labs using the same protocols and reagents.

By adopting these standardized approaches and maintaining a high level of experimental rigor, the research community can overcome the challenge of reproducibility and unlock the true therapeutic potential of Dihydrocyclosporin D.

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• Roshan, M. R., & Pala, M. (2022). The Many Faces of Calcineurin Inhibitor Toxicity – What the FK?. Clinical Journal of the American Society of Nephrology, 17(1), 133–135. Retrieved from [Link]

• Zheng, Z. W., et al. (2020). Evaluation of in vitro antileishmanial efficacy of cyclosporin A and its non-immunosuppressive derivative, dihydrocyclosporin A. Parasites & Vectors, 13(1), 94.

• ResearchGate. (2016). Is there a protocol for Jurkat cell activation?. Retrieved from [Link]

• Protocols.io. (2018). Cell Viability Assay with Staurosporine-treated Jurkat Cells. Retrieved from [Link]

• Whitty, A., et al. (2020). Cyclosporin Structure and Permeability: From A to Z and Beyond. Journal of Medicinal Chemistry, 63(24), 15336–15362. Retrieved from [Link]

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A Comparative Analysis of Dihydrocyclosporin D: Uncoupling Anti-parasitic Efficacy from Immunosuppression

Introduction

Cyclosporin A (CsA) revolutionized transplantation medicine and the treatment of autoimmune diseases with its potent immunosuppressive properties.[1][2] Its mechanism of action, the inhibition of calcineurin through the formation of a complex with cyclophilin, is a cornerstone of immunopharmacology.[3][4] However, the clinical utility of CsA is often constrained by a significant side-effect profile, most notably nephrotoxicity.[5][6] This has driven the exploration of CsA analogs with the goal of refining its therapeutic window or identifying novel activities.

Dihydrocyclosporin D (DHCsA-d) is one such analog, distinguished by its reported lack of significant immunosuppressive activity.[7][8][9] This unique characteristic makes it an invaluable research tool for dissecting the biological effects of the cyclosporin scaffold that are independent of calcineurin inhibition and immunosuppression. This guide provides a comprehensive comparison of the in vitro and in vivo effects of DHCsA-d, with Cyclosporin A as a primary comparator, to illuminate its distinct biological profile for researchers in drug development and immunology.

Molecular Mechanism of Action: A Tale of Two Cyclosporins

The immunosuppressive cascade initiated by Cyclosporin A is well-elucidated. Upon entering a T-lymphocyte, CsA binds to its intracellular receptor, cyclophilin A. This CsA-cyclophilin complex then binds to and inhibits the calcium- and calmodulin-dependent phosphatase, calcineurin.[4] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a transcription factor critical for the expression of interleukin-2 (IL-2) and other cytokines that drive T-cell proliferation and activation.[3][10][11]

Dihydrocyclosporin D, while structurally similar to CsA, is reported to be a non-immunosuppressive derivative.[7][8] This suggests a divergence in its interaction with the canonical CsA pathway. While it is understood that DHCsA-d still interacts with cyclophilins, its complex is thought to be a poor inhibitor of calcineurin. This uncoupling of cyclophilin binding from calcineurin inhibition is the molecular basis for its lack of immunosuppressive effects and allows for the investigation of other potential biological activities.

Figure 1. Comparative signaling pathways of Cyclosporin A and Dihydrocyclosporin D.

In Vitro Effects: A Shift from Immunosuppression to Anti-parasitic Activity

The divergence between CsA and DHCsA-d is most apparent in in vitro assays. While CsA potently suppresses T-cell proliferation, DHCsA-d demonstrates minimal to no effect in this context. Instead, DHCsA-d exhibits significant activity against certain parasites.

Immunosuppressive Activity

Standard in vitro assays to determine immunosuppressive potential include the Mixed Lymphocyte Reaction (MLR) and mitogen-induced T-cell proliferation assays.[12][13][14][15] In these assays, CsA consistently demonstrates potent inhibition of T-cell proliferation with low IC50 values. In contrast, DHCsA-d is characterized by its significantly higher IC50, indicating poor immunosuppressive activity.

Anti-parasitic Activity and Cytotoxicity

Recent studies have highlighted the anti-parasitic potential of DHCsA-d, particularly against Leishmania donovani, the causative agent of visceral leishmaniasis. The table below summarizes the in vitro activity of DHCsA-d in comparison to CsA and a standard anti-leishmanial drug, Sodium Stibogluconate (SSG).

Compound	Target Organism/Stage	IC50 (µM) at 24h	IC50 (µM) at 48h	Cell Line	CC50 (µM) at 24h	CC50 (µM) at 48h
Dihydrocyclosporin D	L. donovani Promastigotes	21.24	12.14	RAW 264.7 Macrophages	7.98	6.65
L. donovani Amastigotes	5.23	4.84
Cyclosporin A	L. donovani Promastigotes	23.44	15.88	Not Determined	Not Determined
L. donovani Amastigotes	Not Determined	Not Determined
Sodium Stibogluconate	L. donovani Promastigotes	32.33	20.23	Not Determined	Not Determined
L. donovani Amastigotes	9.51	8.27
Data derived from Zheng ZW, et al. (2020).[16]
*IC50 was not determined as CsA treatment increased the number of intracellular amastigotes.

Interestingly, while both DHCsA-d and CsA show activity against the promastigote stage of L. donovani, DHCsA-d is a potent inhibitor of the clinically relevant intracellular amastigote stage, whereas CsA treatment appeared to increase the number of amastigotes.[16] However, it is crucial to note that DHCsA-d also demonstrated significant cytotoxicity against the host macrophage cell line, with CC50 values close to its anti-amastigote IC50. This indicates a narrow therapeutic window in vitro.

In Vivo Effects: Correlating In Vitro Findings with Whole Organism Responses

The translation from in vitro observations to in vivo efficacy and toxicity is a critical step in drug development. For DHCsA-d, the available in vivo data further supports its distinct profile from CsA.

Immunosuppressive Efficacy in Animal Models

Anti-parasitic Efficacy in Animal Models

A study investigating the effects of cyclosporins on Schistosoma mansoni in mice provided key in vivo comparative data.[8][9]

Compound	Route of Administration	Efficacy against S. mansoni	Effect on Cercarial Skin Penetration
Dihydrocyclosporin D	Oral	Less Effective	No Effect
Subcutaneous	Similar to CsA	No Effect
Cyclosporin A	Oral	Less Effective	No Effect
Subcutaneous	Effective	Reduced

Data derived from Chappell LH, et al. (1989).[8][9]

Both DHCsA-d and CsA demonstrated efficacy against S. mansoni when administered subcutaneously.[8] However, oral administration was less effective for both compounds. Notably, subcutaneous CsA reduced the penetration and transformation of the cercarial stage of the parasite, an effect not observed with DHCsA-d.[8][9] This suggests that even within their shared anti-parasitic activity, the two molecules may have distinct mechanisms of action.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of a drug is a major determinant of its in vivo efficacy and toxicity. Cyclosporin A is known for its variable oral bioavailability and extensive metabolism by the cytochrome P450 system.[19][20] While specific pharmacokinetic parameters for DHCsA-d are not widely published, the reduced efficacy of oral administration in the S. mansoni study suggests it may also have poor oral bioavailability.

Toxicological studies in animals have shown that high doses of CsA can lead to nephrotoxicity and hepatotoxicity.[5][6] The in vitro cytotoxicity of DHCsA-d warrants careful toxicological evaluation in animal models to determine if this translates to in vivo toxicity.

Figure 2. Workflow for comparing in vitro and in vivo effects of cyclosporin analogs.

Experimental Protocols

In Vitro T-Cell Proliferation Assay (Mixed Lymphocyte Reaction - MLR)

This assay assesses the ability of a compound to inhibit T-cell proliferation in response to allogeneic stimulation.[15]

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from two unrelated healthy donors using Ficoll-Paque density gradient centrifugation. These will serve as responder and stimulator cells.

• Stimulator Cell Inactivation: Treat the stimulator PBMCs with Mitomycin C (50 µg/mL) or irradiation (3000 rads) to prevent their proliferation.

• Co-culture: Plate responder PBMCs (1 x 10^5 cells/well) in a 96-well plate. Add the inactivated stimulator PBMCs (1 x 10^5 cells/well).

• Compound Addition: Add serial dilutions of Dihydrocyclosporin D, Cyclosporin A (as a positive control), and a vehicle control to the wells.

• Incubation: Culture the cells for 5 days at 37°C in a 5% CO2 incubator.

• Proliferation Measurement:

  • [3H]-Thymidine Incorporation: Add 1 µCi of [3H]-thymidine to each well for the final 18 hours of culture. Harvest the cells onto glass fiber filters and measure incorporated radioactivity using a scintillation counter.

  • CFSE Dye Dilution: Alternatively, label the responder cells with Carboxyfluorescein succinimidyl ester (CFSE) prior to co-culture. After 5 days, stain the cells with T-cell markers (e.g., CD3, CD4) and analyze by flow cytometry. Proliferation is measured by the dilution of CFSE fluorescence in daughter cells.[21][22][23]

• Data Analysis: Calculate the percentage of inhibition of proliferation for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration that causes 50% inhibition).[14]

In Vivo Skin Allograft Model

This model evaluates the immunosuppressive efficacy of a compound by measuring its ability to prolong the survival of a skin graft from a donor animal to a genetically different recipient.[4][12]

• Animal Selection: Use two strains of mice with a major histocompatibility complex (MHC) mismatch (e.g., C57BL/6 donor and BALB/c recipient).

• Grafting Procedure:

  • Anesthetize the recipient mouse.

  • Prepare a graft bed on the dorsal flank of the recipient by removing a section of skin.

  • Harvest a full-thickness skin graft from the tail or back of the donor mouse.

  • Place the donor skin onto the graft bed of the recipient and secure with sutures or adhesive.

• Drug Administration:

  • Divide the recipient mice into groups: vehicle control, Cyclosporin A (positive control, e.g., 15 mg/kg/day, intraperitoneally), and Dihydrocyclosporin D (at various doses).

  • Begin drug administration on the day of grafting and continue daily for a specified period (e.g., 14 days).

• Graft Monitoring:

  • Visually inspect the grafts daily and score for signs of rejection (e.g., inflammation, edema, necrosis).

  • The endpoint is typically defined as the day on which more than 80% of the graft tissue becomes necrotic.

• Data Analysis:

  • Plot graft survival curves using the Kaplan-Meier method.

  • Compare the mean survival time of the grafts between the treatment groups using statistical tests (e.g., log-rank test).

Conclusion and Future Directions

Dihydrocyclosporin D presents a fascinating case study in decoupling the canonical immunosuppressive activity of the cyclosporin scaffold from other biological effects. The in vitro and in vivo data clearly demonstrate that while it lacks significant immunosuppressive properties, it possesses potent anti-parasitic activity, albeit with a potential for cytotoxicity.

This profile makes DHCsA-d a critical tool for:

• Mechanism of Action Studies: Investigating the non-immunosuppressive biological effects of cyclophilin-binding ligands.

• Anti-infective Drug Discovery: Serving as a lead compound for the development of novel anti-parasitic agents, where immunosuppression is an undesirable side effect.

For researchers and drug development professionals, the key takeaway is that the biological activity of a cyclosporin analog cannot be predicted solely from its ability to bind cyclophilin. The downstream consequences of this binding, particularly the interaction with calcineurin, are critical determinants of its pharmacological profile. Future research should focus on obtaining a more comprehensive in vivo toxicity and pharmacokinetic profile for DHCsA-d and exploring its efficacy in a broader range of infectious disease models. Understanding the structural basis for its potent anti-parasitic activity, while sparing immunosuppression, could pave the way for a new class of targeted therapeutics.

References

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• Givan, A. L., Fisher, J. L., Waugh, M., & Ernstoff, M. S. (1999). A flow cytometric method to estimate the precursor frequencies of cells proliferating in response to specific antigens. Journal of immunological methods, 230(1-2), 99–112.

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• Granelli-Piperno, A., Inaba, K., & Steinman, R. M. (1984). Stimulation of lymphokine release from T lymphoblasts. Requirement for mRNA synthesis and inhibition by cyclosporin A. The Journal of experimental medicine, 160(6), 1792–1802.
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• Chappell, L. H., Thomson, A. W., Barker, G. C., & Smith, S. W. (1989). Dosage, timing, and route of administration of cyclosporin A and nonimmunosuppressive derivatives of dihydrocyclosporin A and cyclosporin C against Schistosoma mansoni in vivo and in vitro. Antimicrobial agents and chemotherapy, 33(8), 1261–1265.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Dihydrocyclosporin D

This guide provides an in-depth operational and disposal plan for Dihydrocyclosporin D, a crucial compound in immunological research. As a derivative of Cyclosporin, it is imperative to handle and dispose of this substance with the utmost care, assuming it carries similar hazardous properties, including potential carcinogenicity and reproductive toxicity.[1][2] Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental pillar of laboratory safety and environmental stewardship. This document is designed for researchers, scientists, and drug development professionals, offering a self-validating system for waste management that prioritizes safety, scientific integrity, and clarity.

Hazard Identification and Risk Assessment

Table 1: Hazard Profile Based on Cyclosporin Analogs

Hazard Classification	GHS Category	Associated Risk	Source
Acute Toxicity (Oral)	Category 4	Harmful if swallowed	[1][2]
Carcinogenicity	Category 1A/1B	May cause cancer	[1][2]
Reproductive Toxicity	Category 1B	May damage fertility or the unborn child	[2]

| Effects on or via lactation | - | May cause harm to breast-fed children |[1] |

Given these potential hazards, Dihydrocyclosporin D must be managed as a cytotoxic and hazardous chemical waste , following the most stringent guidelines provided by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[3][4]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling Dihydrocyclosporin D in any form—pure, in solution, or as waste—a comprehensive PPE regimen is the first line of defense against exposure.[5] The potential for harm through inhalation, skin absorption, or ingestion necessitates strict adherence to these protocols.[6][7]

• Gloves: Double gloving with chemically resistant nitrile gloves is mandatory.

• Eye Protection: Chemical safety goggles or a full-face shield must be worn.

• Lab Coat: A dedicated, disposable, solid-front gown is recommended over a standard lab coat to prevent contamination of personal clothing.

• Respiratory Protection: All handling of powdered Dihydrocyclosporin D or procedures with a high risk of aerosolization must be conducted within a certified chemical fume hood or a biological safety cabinet.[8]

Waste Characterization and Segregation

Effective disposal is rooted in the meticulous segregation of waste at the point of generation.[9][10] Misclassification can lead to dangerous reactions, environmental contamination, and regulatory violations.[10] All waste contaminated with Dihydrocyclosporin D must be treated as hazardous.[5]

Table 2: Dihydrocyclosporin D Waste Stream Segregation

Waste Category	Description	Recommended Disposal Container
Unused/Expired Compound	Pure Dihydrocyclosporin D powder, leftover stock solutions.	A designated, sealed, and clearly labeled hazardous waste container. Must be compatible with the chemical and any solvents.
Contaminated Disposables	Pipette tips, serological pipettes, culture plates, gloves, gowns, absorbent paper, and other single-use items.	Labeled hazardous waste bags (often yellow or purple for cytotoxic/chemotherapeutic waste) placed within a rigid, leak-proof secondary container.[5]
Contaminated Reusables	Glassware (beakers, flasks), spatulas, stir bars, and other non-disposable equipment.	Items must be decontaminated before standard washing. The resulting rinsate must be collected as hazardous waste.

| Spill Cleanup Materials | Absorbent pads, contaminated PPE from the spill response, and other materials used to clean a Dihydrocyclosporin D spill. | Collected and placed into a sealed and labeled hazardous waste bag.[5][11] |

Step-by-Step Disposal & Decontamination Protocols

The following protocols provide a clear, actionable workflow for managing each waste stream. The causality behind these steps is to contain the hazardous material, prevent exposure, and ensure it enters the correct waste stream for final disposal by a licensed professional.[4]

• Containerize: Ensure the original container is securely sealed. If transferring from a working container, use a new, compatible container that can be tightly sealed.

• Label: Attach a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"[5]

  • Full Chemical Name: "Dihydrocyclosporin D"

  • Accumulation Start Date (the date the first drop of waste was added)

  • Associated Hazards (e.g., "Toxic," "Carcinogen")

• Store: Place the container in a designated hazardous waste accumulation area, segregated from incompatible materials, to await pickup.[11][12]

This triple-rinse procedure is designed to chemically remove trace amounts of Dihydrocyclosporin D, rendering the glassware safe for conventional washing. The rinsate itself is hazardous.

• Initial Rinse: In a chemical fume hood, rinse the contaminated surface of the glassware with a suitable solvent (e.g., 70% ethanol or another solvent in which the compound is soluble). Decant the rinsate into a designated hazardous waste container for liquid waste.

• Second Rinse: Repeat the rinse with a fresh aliquot of the solvent to remove any residual compound. Again, decant the rinsate into the same hazardous waste container.

• Final Rinse: Perform a third rinse with fresh solvent to ensure thorough decontamination. Decant the rinsate into the hazardous waste container.

• Final Cleaning: After the triple rinse, the labware can be washed using standard laboratory detergent and water procedures.

Dihydrocyclosporin D Waste Management Workflow

The following diagram outlines the logical flow for the proper disposal of Dihydrocyclosporin D and associated contaminated materials.

Caption: Workflow for the safe disposal of Dihydrocyclosporin D waste.

Hazardous Waste Storage and Disposal

All collected Dihydrocyclosporin D waste must be managed in compliance with EPA's Resource Conservation and Recovery Act (RCRA) and local institutional policies.[4][13]

• Storage: Containers must be kept securely closed except when adding waste.[11] Store them in a designated, secure area with secondary containment to prevent spills.

• Documentation: Maintain a log of the waste generated. This is crucial for regulatory compliance and internal auditing.[9]

• Disposal Vendor: Only a licensed hazardous waste disposal vendor should be used for the transportation and final disposal of Dihydrocyclosporin D waste.[4][9] Ensure the vendor is permitted to handle cytotoxic and hazardous pharmaceutical waste.[5] The final disposal method is typically high-temperature incineration to ensure complete destruction of the hazardous compound.[12]

By implementing these procedures, laboratories can ensure the safe and compliant disposal of Dihydrocyclosporin D, protecting personnel, the wider community, and the environment from the risks associated with this potent compound.

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Comprehensive Safety Protocol: Personal Protective Equipment for Handling Dihydrocyclosporin D

This guide provides essential safety protocols for the handling of Dihydrocyclosporin D, a potent, physiologically active compound. As a derivative of the immunosuppressant Cyclosporin A, Dihydrocyclosporin D requires stringent handling procedures to ensure the safety of all laboratory personnel.[1][2] This document is designed for researchers, scientists, and drug development professionals, offering a framework built on established safety principles to minimize exposure risk. Adherence to these protocols is not merely recommended; it is critical for maintaining a safe research environment.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the inherent risks of a compound is the foundation of a robust safety plan. Dihydrocyclosporin D and its parent compounds are classified with significant health hazards that necessitate a multi-barrier personal protective equipment (PPE) strategy.

The primary, non-negotiable risks associated with this class of compounds are:

• Carcinogenicity (Category 1B): Substances suspected of having carcinogenic potential for humans.[3][4][5] Exposure must be minimized to mitigate long-term cancer risk.

• Reproductive Toxicity (Category 1B): These compounds may cause damage to fertility or to an unborn child.[3][5] Personnel who are pregnant, planning to become pregnant, or breastfeeding should be fully apprised of these risks.

• Acute Oral Toxicity (Category 4): The substance is harmful if swallowed, capable of causing significant adverse health effects after a single oral dose.[3][4][5]

• High Physiological Activity: As a cyclosporin analog, the substance is designed to be biologically active at low concentrations and must be handled with the care required for hazardous materials.[3]

These classifications mandate that Dihydrocyclosporin D be treated as a hazardous substance, where the primary goal is to prevent any direct contact, inhalation, or ingestion.

Core PPE Requirements: A Multi-Barrier System

A risk-based approach is essential when selecting PPE. The level of protection must match the experimental procedure. The following table summarizes the minimum required PPE for various common laboratory activities involving Dihydrocyclosporin D.

Activity	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Retrieving from Storage / Transport	Single pair of nitrile gloves	Safety glasses with side-shields	Lab coat	Not required
Weighing Solid Compound	Double-gloved with chemotherapy-rated nitrile gloves (ASTM D6978)	Chemical splash goggles and face shield	Disposable, chemical-resistant gown (polyethylene-coated)	Required: Work within a certified chemical fume hood, ventilated balance enclosure, or biological safety cabinet.
Preparing Stock Solutions (Dissolving/Diluting)	Double-gloved with chemotherapy-rated nitrile gloves (ASTM D6978)	Chemical splash goggles and face shield	Disposable, chemical-resistant gown (polyethylene-coated)	Required: Work within a certified chemical fume hood or biological safety cabinet.
Cell Culture Application / In Vitro Assays	Double-gloved with chemotherapy-rated nitrile gloves (ASTM D6978)	Safety glasses with side-shields (minimum); goggles if splash risk exists	Disposable, chemical-resistant gown or dedicated lab coat	Required: Work within a certified biological safety cabinet.
Waste Disposal	Double-gloved with chemotherapy-rated nitrile gloves (ASTM D6978)	Chemical splash goggles	Disposable, chemical-resistant gown	Not required if handling sealed containers.

Key Considerations:

• Hand Protection: Always use powder-free nitrile gloves.[6] For any direct handling of the compound or its solutions, two pairs of chemotherapy-rated gloves (meeting ASTM D6978 standard) are required.[6] The outer glove should be removed and disposed of immediately after the handling procedure is complete.

• Body Protection: Standard cloth lab coats are not sufficient as they are absorbent.[6] A disposable, polyethylene-coated polypropylene gown that is resistant to chemical permeation is mandatory for handling the solid compound or concentrated solutions.[6]

• Eye and Face Protection: At a minimum, safety glasses with side shields are required.[7] However, when handling the powder form or any liquid solution where a splash is possible, chemical splash goggles and a full-face shield are necessary to protect the eyes and mucous membranes.[6][7][8]

Operational Protocols: Step-by-Step Guidance

Proper procedure is as important as the equipment itself. The following workflows are designed to minimize contamination and exposure at every stage.

Overall Handling Workflow

The logical flow from preparation to cleanup is critical for containing the hazardous material.

Caption: High-level workflow for safely handling Dihydrocyclosporin D.

A. Donning Personal Protective Equipment

Putting on PPE in the correct order is crucial to ensure a complete and sealed barrier. This should be done in a designated area outside the immediate handling space.

• Gown: Put on the disposable, chemical-resistant gown. Ensure it covers from your neck to your knees and fastens securely in the back.[9]

• Mask/Respirator: If required by your risk assessment, don your respirator. Ensure it has a proper fit and seal.[9]

• Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if handling powders or liquids.[6][9]

• Gloves: Don your first pair of nitrile gloves. Tuck the sleeves of the gown into the gloves. Don the second, outer pair of gloves, ensuring they extend over the cuff of the gown.[9]

Caption: Correct sequence for donning PPE to ensure maximum protection.

B. Doffing (Removing) Personal Protective Equipment

The doffing process is a primary vector for self-contamination if performed incorrectly. The goal is to touch contaminated surfaces only with other contaminated surfaces (i.e., outer gloves).

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them immediately in the designated hazardous waste container.

• Gown: Unfasten the gown. Carefully peel it away from your body, touching only the inside. Roll it into a bundle with the contaminated side inward and dispose of it.[9]

• Eye and Face Protection: Remove the face shield and goggles from the back of your head. Avoid touching the front surface. Place in a designated area for decontamination or dispose of if single-use.

• Mask/Respirator: Remove your mask or respirator from the back, touching only the straps.[9] Dispose of immediately.

• Inner Gloves: Remove the final pair of gloves, again turning them inside out.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[9]

Caption: Correct sequence for doffing PPE to prevent self-contamination.

Decontamination and Disposal Plan

Effective containment does not end with the experiment. All materials that have come into contact with Dihydrocyclosporin D are considered hazardous waste.

• Waste Segregation: All disposable PPE (gloves, gowns, masks), pipette tips, tubes, and other contaminated materials must be disposed of in a clearly labeled, sealed hazardous waste container.[3][10] Do not mix this waste with general or biohazardous waste streams.[3]

• Work Surface Decontamination: After each procedure, thoroughly decontaminate the work surface within the fume hood or biological safety cabinet using an appropriate cleaning agent as determined by your institution's Environmental Health & Safety (EHS) department.

• Disposal Pathway: All waste must be disposed of through an approved hazardous waste management vendor in accordance with local, state, and federal regulations.[3][5][11] Maintain a log of all waste generated.

Emergency Procedures

In the event of an accidental exposure, immediate action is required.

• Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin area thoroughly with soap and lukewarm water for at least 15 minutes.[10] Seek immediate medical attention.[3]

• Eye Contact: Proceed immediately to an eyewash station and flush the affected eye(s) with copious amounts of water for at least 15 minutes, holding the eyelids open.[10][12] Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air at once.[3] If they are not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water.[3] Call a physician or poison control center immediately.[5]

For all exposures, be prepared to provide the Safety Data Sheet (SDS) for Dihydrocyclosporin D to emergency medical personnel.[3][5]

References

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